Betamethasone 21-phosphate-d5

Core Science & Biosynthesis

An In-Depth Technical Guide to the Chemical Properties of Betamethasone 21-Phosphate-d5

For Researchers, Scientists, and Drug Development Professionals

Abstract

Betamethasone (B1666872) 21-phosphate-d5 is the deuterium-labeled form of Betamethasone 21-phosphate, a potent glucocorticoid. This stable isotope-labeled compound is of paramount importance in bioanalytical studies, where it serves as an ideal internal standard for the accurate quantification of betamethasone and its phosphate (B84403) ester prodrug in biological matrices using mass spectrometry-based assays.[1][2] Its physicochemical properties are nearly identical to the unlabeled analyte, ensuring it effectively tracks the analyte through sample preparation and analysis, thereby correcting for matrix effects and procedural losses.[3][4] This guide provides a comprehensive overview of the core chemical properties of Betamethasone 21-phosphate-d5, detailed experimental protocols for its application, and visual diagrams of relevant workflows and biological pathways.

Core Chemical and Physical Properties

Betamethasone 21-phosphate-d5 is a synthetic corticosteroid and a deuterated analog of Betamethasone 21-phosphate.[5] The incorporation of five deuterium (B1214612) atoms provides a distinct mass shift, crucial for its use in mass spectrometry, without significantly altering its chemical behavior.

Table 1: Physicochemical Properties of Betamethasone 21-phosphate-d5

Property	Value	Source(s)
Molecular Formula	C₂₂H₂₅D₅FO₈P	[5][6]
Molecular Weight	477.47 g/mol	[5][6]
Accurate Mass	477.198	[7]
Appearance	Typically a solid at room temperature.	[5]
Related CAS Number	151-73-5 (for non-deuterated disodium (B8443419) salt)	[5][8]
Primary Application	Internal standard for quantitative analysis (LC-MS/MS).	[1][2][9]

Applications in Research

The primary application of Betamethasone 21-phosphate-d5 is as an internal standard in quantitative bioanalysis.[1] Stable isotope-labeled standards are considered the "gold standard" for liquid chromatography-mass spectrometry (LC-MS) methods.[3][4] They co-elute with the analyte and exhibit similar ionization efficiency, which allows for precise correction of variations that can occur during sample extraction, handling, and injection, as well as signal suppression or enhancement from the sample matrix.[10][11] This ensures high accuracy and precision in pharmacokinetic studies, therapeutic drug monitoring, and doping control analysis.[9][10]

Experimental Protocols

Quantitative Analysis of Betamethasone in Human Plasma via LC-MS/MS

This protocol describes a general methodology for the quantification of betamethasone in a biological matrix, such as human plasma, using Betamethasone 21-phosphate-d5 as an internal standard.

Methodology:

• Preparation of Stock and Working Solutions:

  • Prepare a primary stock solution of Betamethasone in a suitable organic solvent (e.g., methanol).

  • Prepare a separate stock solution of Betamethasone 21-phosphate-d5 (Internal Standard, IS) in the same solvent.

  • From these stocks, prepare a series of working standard solutions for the calibration curve and quality control (QC) samples by serial dilution. A constant concentration of the IS working solution is also prepared.[11]

• Sample Preparation (Protein Precipitation & Extraction):

  • To a 200 µL aliquot of plasma sample (calibrator, QC, or unknown), add 20 µL of the IS working solution.[3]

  • Add a protein precipitation agent, such as acetonitrile (B52724), to the plasma sample.

  • Vortex the mixture to ensure thorough mixing and precipitation of proteins.

  • Centrifuge the sample at high speed (e.g., 10,000 rpm) to pellet the precipitated proteins.

  • Transfer the supernatant to a new tube.

  • For further clean-up and concentration, perform a liquid-liquid extraction (LLE) using a solvent like ethyl acetate (B1210297) or diisopropyl ether.[3][12]

  • Evaporate the organic layer to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a small volume (e.g., 100 µL) of the initial mobile phase.[3][12]

• LC-MS/MS Conditions:

  • Chromatography: Use a reverse-phase C18 column for separation.[3]

  • Mobile Phase: A gradient of an aqueous solution (e.g., water with 0.1% formic acid or ammonium (B1175870) acetate) and an organic solvent (e.g., acetonitrile or methanol).[12]

  • Mass Spectrometry: Operate a triple quadrupole mass spectrometer in positive electrospray ionization (ESI+) mode.

  • Detection: Use Multiple Reaction Monitoring (MRM) to monitor specific precursor-to-product ion transitions for both betamethasone and the Betamethasone-d5 internal standard.[13]

• Quantification:

  • Construct a calibration curve by plotting the ratio of the analyte peak area to the IS peak area against the nominal concentration of the calibrators.

  • Use a weighted linear regression (e.g., 1/x²) to fit the curve.[12]

  • Determine the concentration of betamethasone in the QC and unknown samples by interpolating their analyte/IS peak area ratios from the calibration curve.

Preparation of Formulations for In Vitro and In Vivo Studies

While Betamethasone 21-phosphate-d5 is primarily used for analysis, its non-deuterated counterpart, Betamethasone 21-phosphate disodium, is used in formulations. The principles for solubilizing the deuterated compound for tracer studies would be similar.

Solubility:

• Betamethasone 21-phosphate disodium: Freely soluble in water (50 mg/mL), slightly soluble in ethanol, and practically insoluble in methylene (B1212753) chloride.[14][15]

• Betamethasone 21-phosphate-d5: May dissolve in DMSO, H₂O, or Ethanol.[5]

Example Injection Formulation (for low water solubility compounds):

• Prepare a stock solution in DMSO.

• For a final formulation of 10% DMSO, 5% Tween 80, and 85% Saline:

  • Take 100 µL of the DMSO stock solution.

  • Add 50 µL of Tween 80 and mix.

  • Add 850 µL of saline (0.9% NaCl in ddH₂O) and mix to obtain the final injection solution.[5]

  • Note: Formulations must be optimized for the specific compound and experimental needs.[5]

Mandatory Visualizations

Logical and Experimental Workflows

The following diagrams illustrate the relationships and workflows relevant to the use of Betamethasone 21-phosphate-d5.

Figure 1. Relationship of Betamethasone-d5 analog to the analyte and active drug.

Figure 2. Bioanalytical workflow for quantification using a deuterated internal standard.

Mechanism of Action: Glucocorticoid Receptor Signaling

Betamethasone, the active form of the drug, exerts its anti-inflammatory and immunosuppressive effects by acting as an agonist for the glucocorticoid receptor (GR).[14] The signaling pathway is a key aspect of its pharmacology.

Figure 3. Simplified genomic signaling pathway of the Glucocorticoid Receptor (GR).

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. cleanchemlab.com [cleanchemlab.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Betamethasone 21-phosphate-d5 (betamethasone sodium phosphate-d5) | Isotope-Labeled Compounds | | Invivochem [invivochem.com]
• 6. Betamethasone-D5 21-Phosphate | CAS No- NA | Simson Pharma Limited [simsonpharma.com]
• 7. Betamethasone-d5 21-Phosphate | LGC Standards [lgcstandards.com]
• 8. CAS 151-73-5: Betamethasone sodium phosphate | CymitQuimica [cymitquimica.com]
• 9. veeprho.com [veeprho.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. scielo.br [scielo.br]
• 13. researchgate.net [researchgate.net]
• 14. Betamethasone 21-phosphate disodium | 151-73-5 [chemicalbook.com]
• 15. ≥97%, glucocorticoid steroid, powder | Sigma-Aldrich [sigmaaldrich.com]

Unveiling the Isotopic Fingerprint: A Technical Guide to the Structure Elucidation of Betamethasone 21-Phosphate-d5

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the methodologies and data interpretation required for the structural elucidation of Betamethasone (B1666872) 21-phosphate-d5. This deuterated analog of the potent corticosteroid, betamethasone 21-phosphate, serves as a critical internal standard in pharmacokinetic and metabolic studies, demanding a precise understanding of its molecular architecture. This guide outlines the key analytical techniques and expected data for confirming the isotopic labeling and overall structure of this important compound.

Introduction

Betamethasone 21-phosphate is a widely used synthetic glucocorticoid with potent anti-inflammatory and immunosuppressive properties. In drug development and clinical research, stable isotope-labeled internal standards are indispensable for accurate quantification in complex biological matrices.[1] Betamethasone 21-phosphate-d5, with a molecular formula of C22H25D5FO8P and a molecular weight of approximately 477.47 g/mol , is the deuterated form of Betamethasone 21-phosphate.[1] The introduction of five deuterium (B1214612) atoms provides a distinct mass shift, enabling precise and accurate quantification by mass spectrometry-based methods. The elucidation and confirmation of the exact positions of these deuterium atoms are paramount to ensure the integrity and reliability of analytical data.

Based on available information from commercial suppliers, the deuterium atoms in Betamethasone 21-phosphate-d5 are typically located at positions 4, 6, 11, and 12, with two deuterium atoms at position 12.[2] This guide will focus on the experimental workflows and data analysis required to verify this proposed structure.

Physicochemical Properties

A summary of the key physicochemical properties of Betamethasone 21-phosphate-d5 is presented in Table 1.

Property	Value
Molecular Formula	C22H25D5FO8P
Molecular Weight	~477.47 g/mol
Parent Drug	Betamethasone
IUPAC Name	2-((8S, 9R, 10S, 11S, 13S, 14S, 16S, 17R)-9-fluoro-11, 17-dihydroxy-10, 13, 16-trimethyl-3-oxo-6, 7, 8, 9, 10, 11, 12, 13, 14, 15, 16, 17-dodecahydro-3H-cyclopenta[a]phenanthren-17-yl-4, 6, 11, 12, 12-d5)-2-oxoethyl dihydrogen phosphate

Experimental Protocols for Structure Elucidation

The definitive structure of Betamethasone 21-phosphate-d5 is confirmed through a combination of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the precise location of deuterium atoms. By comparing the ¹H and ¹³C NMR spectra of Betamethasone 21-phosphate-d5 with its non-deuterated counterpart, the positions of isotopic labeling can be unequivocally identified by the absence of specific proton signals and the altered splitting patterns or absence of corresponding carbon signals.

Experimental Workflow for NMR Analysis

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. veeprho.com [veeprho.com]

Synthesis and Characterization of Betamethasone 21-phosphate-d5: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of Betamethasone (B1666872) 21-phosphate-d5. This deuterated analog of Betamethasone 21-phosphate serves as a crucial internal standard for pharmacokinetic and metabolic studies, enabling precise quantification in complex biological matrices through mass spectrometry. Due to the limited publicly available data on its specific synthesis, this document outlines a proposed synthetic pathway and detailed characterization methodologies based on established chemical principles and available information on the non-deuterated compound.

Physicochemical Properties

Betamethasone 21-phosphate-d5 is the deuterated form of Betamethasone 21-phosphate.[1][2][3] Key physicochemical data are summarized in the table below.

Property	Value	Reference
Molecular Formula	C22H25D5FO8P	[1][4][5]
Molecular Weight	477.47 g/mol	[1][5][6]
Appearance	White to off-white solid	[1]
IUPAC Name	2-((8S, 9R, 10S, 11S, 13S, 14S, 16S, 17R)-9-fluoro-11, 17-dihydroxy-10, 13, 16-trimethyl-3-oxo-6, 7, 8, 9, 10, 11, 12, 13, 14, 15, 16, 17-dodecahydro-3H-cyclopenta[a]phenanthren-17-yl-4, 6, 11, 12, 12-d5)-2-oxoethyl dihydrogen phosphate (B84403)	[5][7]
Synonyms	Betamethasone-d5 21-Phosphate	[4][6][8]

Proposed Synthesis Pathway

The synthesis of Betamethasone 21-phosphate-d5 can be envisioned as a two-stage process. The first stage involves the selective deuteration of a suitable Betamethasone precursor, followed by the phosphorylation of the C21 hydroxyl group.

Figure 1: Proposed synthesis of Betamethasone 21-phosphate-d5.

Experimental Protocol: Synthesis of Betamethasone 21-phosphate-d5

This proposed protocol is based on general phosphorylation methods for corticosteroids.[9]

Materials:

• Betamethasone-d5

• Phosphorus oxychloride (POCl3)

• Anhydrous pyridine (B92270)

• Anhydrous dichloromethane (B109758) (DCM)

• Sodium bicarbonate (NaHCO3) solution (5% w/v)

• Brine solution

• Anhydrous sodium sulfate (B86663) (Na2SO4)

• Methanol (B129727)

• Deionized water

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve Betamethasone-d5 (1.0 eq) in anhydrous pyridine (10 vol). Cool the solution to -10 °C in an ice-salt bath.

• Phosphorylation: Slowly add a solution of phosphorus oxychloride (1.2 eq) in anhydrous DCM (2 vol) to the stirred reaction mixture via the dropping funnel over 30 minutes, maintaining the temperature below -5 °C.

• Reaction Monitoring: Allow the reaction to stir at -5 °C for 2-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Quenching: Once the reaction is complete, slowly quench the reaction by the dropwise addition of cold deionized water (5 vol), ensuring the temperature does not exceed 10 °C.

• Workup: Transfer the mixture to a separatory funnel and add DCM (10 vol). Wash the organic layer sequentially with 5% NaHCO3 solution (2 x 10 vol), deionized water (2 x 10 vol), and brine (1 x 10 vol).

• Drying and Concentration: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude Betamethasone 21-phosphate-d5 by column chromatography on silica (B1680970) gel using a suitable eluent system (e.g., a gradient of methanol in dichloromethane).

• Isolation: Combine the pure fractions and evaporate the solvent under reduced pressure to yield Betamethasone 21-phosphate-d5 as a solid.

Characterization

A comprehensive characterization is essential to confirm the identity, purity, and isotopic enrichment of the synthesized Betamethasone 21-phosphate-d5.

Figure 2: Workflow for the characterization of Betamethasone 21-phosphate-d5.

Analytical Data Summary

The following table summarizes the expected analytical data for Betamethasone 21-phosphate-d5.

Analysis	Expected Result
HPLC Purity	≥ 98%
¹H NMR	Spectrum consistent with the deuterated structure, showing the absence of signals at deuterated positions.
¹³C NMR	Spectrum consistent with the proposed structure.
³¹P NMR	A single peak corresponding to the phosphate group.
High-Resolution Mass Spectrometry (HRMS)	Calculated m/z for C22H25D5FO8P consistent with the measured value.

Experimental Protocols: Characterization

High-Performance Liquid Chromatography (HPLC):

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water (with 0.1% formic acid).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 240 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in methanol to a concentration of 1 mg/mL.

Liquid Chromatography-Mass Spectrometry (LC-MS):

• LC conditions as described for HPLC.

• Mass Spectrometer: Electrospray ionization (ESI) in positive and negative ion modes.

• Scan Range: m/z 100-1000.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Solvent: DMSO-d6 or CD3OD.

• ¹H NMR: 400 MHz, to confirm the absence of protons at the deuterated positions.

• ¹³C NMR: 100 MHz, to confirm the carbon skeleton.

• ³¹P NMR: 162 MHz, to confirm the presence of the phosphate group.

High-Resolution Mass Spectrometry (HRMS):

• Ionization: ESI.

• To confirm the elemental composition and isotopic enrichment.

Applications

Betamethasone 21-phosphate-d5 is primarily utilized as an internal standard in analytical and pharmacokinetic studies.[7] Its deuteration provides a distinct mass shift, allowing for accurate quantification of the non-deuterated Betamethasone in biological samples by LC-MS, which is crucial for therapeutic drug monitoring and metabolic research.[3][7]

Storage and Stability

For long-term storage, Betamethasone 21-phosphate-d5 powder should be kept at -20°C for up to 3 years.[1] In solvent, it should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[1][10] The compound is stable at room temperature for short periods, such as during shipping.[1]

References

• 1. Betamethasone 21-phosphate-d5 (betamethasone sodium phosphate-d5) | Isotope-Labeled Compounds | | Invivochem [invivochem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. Betamethasone-D5 21-Phosphate | CAS No- NA | Simson Pharma Limited [simsonpharma.com]
• 6. cleanchemlab.com [cleanchemlab.com]
• 7. veeprho.com [veeprho.com]
• 8. Betamethasone-d5 21-Phosphate | LGC Standards [lgcstandards.com]
• 9. CN110964075A - Preparation method of betamethasone phosphate and sodium salt thereof - Google Patents [patents.google.com]
• 10. medchemexpress.com [medchemexpress.com]

Deuterium-Labeled Betamethasone Disodium Phosphate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of deuterium-labeled betamethasone (B1666872) disodium (B8443419) phosphate (B84403), a critical tool in modern analytical and clinical research. Deuterium (B1214612) labeling of pharmaceuticals, particularly potent corticosteroids like betamethasone disodium phosphate, offers significant advantages in bioanalytical assays by providing a highly accurate and precise internal standard for mass spectrometry-based quantification. This document details the rationale for deuterium labeling, outlines plausible synthetic approaches, presents key quantitative data, and provides detailed experimental protocols for its application. Furthermore, it visualizes the glucocorticoid signaling pathway and a typical experimental workflow to provide a deeper understanding of its biological context and practical use.

Introduction: The Significance of Deuterium Labeling

In quantitative mass spectrometry, the use of a stable isotope-labeled (SIL) internal standard is considered the gold standard for achieving the highest degree of accuracy and precision.[1] Deuterium-labeled compounds are a prevalent choice due to their cost-effectiveness and the relative ease of synthesis.[1] These standards are chemically identical to the analyte of interest, with the key difference being the substitution of one or more hydrogen atoms with their heavier, stable isotope, deuterium (²H or D).[1]

This subtle mass modification allows the internal standard to co-elute with the analyte during chromatographic separation while being distinguishable by the mass spectrometer.[2] By mimicking the analyte's behavior throughout the entire analytical workflow, from sample extraction to ionization, the deuterium-labeled internal standard effectively corrects for matrix effects, ion suppression, and variations in sample processing and instrument response.[2] This ensures robust, reliable, and reproducible quantification of the target analyte in complex biological matrices.

Betamethasone disodium phosphate is a synthetic glucocorticoid with potent anti-inflammatory and immunosuppressive properties.[3] Accurate measurement of its concentration in biological fluids is crucial for pharmacokinetic and pharmacodynamic studies. Deuterium-labeled betamethasone disodium phosphate serves as an ideal internal standard for these applications.

Synthesis of Deuterium-Labeled Betamethasone Disodium Phosphate

A common strategy for introducing deuterium into steroids is through catalytic exchange reactions or reduction using deuterium-containing reagents. For instance, a method for preparing deuterium-labeled cortisone (B1669442) involves the deuteration of a dienone intermediate.[4] A similar approach could be adapted for betamethasone.

Proposed Synthetic Scheme:

A potential synthetic pathway could start with a suitable betamethasone intermediate. Deuterium atoms can be introduced at stable, non-exchangeable positions. For example, the commercially available "Betamethasone-4,6,11,12,12-D5 21-Phosphate" suggests that deuterium can be incorporated at these specific positions on the steroid backbone.[5] The final steps would involve phosphorylation at the C21 hydroxyl group, followed by conversion to the disodium salt.[6]

Quantitative Data

The key characteristics of a deuterium-labeled internal standard are its mass shift, isotopic purity, and stability.

Property	Value	Source
Analyte	Betamethasone Disodium Phosphate	[3]
Molecular Formula (Analyte)	C₂₂H₂₈FNa₂O₈P	[3]
Molecular Weight (Analyte)	516.40 g/mol	[3]
Deuterium-Labeled Analog	Betamethasone-d5 21-Phosphate Disodium Salt	[7]
Molecular Formula (Labeled)	C₂₂H₂₃D₅FNa₂O₈P	[8]
Molecular Weight (Labeled)	~521.43 g/mol	[8]
Mass Shift	+5 Da	Calculated
Isotopic Purity	≥98%	[8]
Storage Stability	Recommended storage at -20°C for long-term stability.	[8]

Note: The stability of betamethasone esters can be influenced by pH, with maximum stability generally observed in slightly acidic conditions (pH 3.5-5).[9][10]

Experimental Protocols

The primary application of deuterium-labeled betamethasone disodium phosphate is as an internal standard in quantitative bioanalysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The following is a detailed protocol adapted from established methods for betamethasone analysis.[2][11]

Objective

To quantify the concentration of betamethasone in human plasma using a validated LC-MS/MS method with deuterium-labeled betamethasone disodium phosphate as an internal standard. Since betamethasone disodium phosphate is rapidly hydrolyzed to betamethasone in vivo, the method focuses on the quantification of the active betamethasone moiety.

Materials and Reagents

• Betamethasone (Reference Standard)

• Betamethasone-d5 21-Phosphate Disodium Salt (Internal Standard)

• Acetonitrile (B52724) (LC-MS Grade)

• Methanol (LC-MS Grade)

• Formic Acid (LC-MS Grade)

• Ultrapure Water

• Human Plasma (K₂EDTA as anticoagulant)

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system

• Triple Quadrupole Mass Spectrometer with an Electrospray Ionization (ESI) source

Sample Preparation: Protein Precipitation

• Thaw plasma samples and internal standard working solution at room temperature.

• To 100 µL of plasma sample in a microcentrifuge tube, add 20 µL of the internal standard working solution (e.g., 100 ng/mL in methanol).

• Vortex for 10 seconds.

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 50:50 methanol:water with 0.1% formic acid).

• Vortex for 30 seconds and transfer to an autosampler vial for analysis.

LC-MS/MS Conditions

Parameter	Condition
LC Column	C18 column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Gradient	0-0.5 min: 50% B; 0.5-2.5 min: 50-95% B; 2.5-3.0 min: 95% B; 3.0-3.1 min: 95-50% B; 3.1-4.0 min: 50% B
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Ionization Mode	ESI Positive
Capillary Voltage	3.0 kV
Source Temperature	150°C
Desolvation Temperature	400°C
MRM Transitions	Betamethasone: To be optimized (e.g., 393.2 -> 373.2); Betamethasone-d5: To be optimized (e.g., 398.2 -> 378.2)

Note: MRM transitions should be optimized by infusing the individual standard solutions into the mass spectrometer.

Visualizations

Glucocorticoid Receptor Signaling Pathway

Betamethasone exerts its effects by binding to the glucocorticoid receptor (GR), which then modulates gene expression.[12][13] The signaling cascade can be broadly divided into genomic and non-genomic pathways.[1][12]

Caption: Glucocorticoid receptor signaling pathway.

Experimental Workflow for Bioanalysis

The following diagram illustrates the typical workflow for quantifying betamethasone in a plasma sample using its deuterium-labeled internal standard.

Caption: Bioanalytical workflow for betamethasone quantification.

Conclusion

Deuterium-labeled betamethasone disodium phosphate is an indispensable tool for researchers and drug development professionals requiring accurate and precise quantification of betamethasone in biological matrices. Its use as an internal standard in LC-MS/MS assays mitigates analytical variability, leading to high-quality, reliable data. This guide has provided a comprehensive overview of its synthesis, properties, and application, offering a valuable resource for its effective implementation in the laboratory.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. ≥97%, glucocorticoid steroid, powder | Sigma-Aldrich [sigmaaldrich.com]
• 4. A concise method for the preparation of deuterium-labeled cortisone: synthesis of [6,7-2H]cortisone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. veeprho.com [veeprho.com]
• 6. labs.chem.ucsb.edu [labs.chem.ucsb.edu]
• 7. Betamethasone-d5 21-Phosphate | LGC Standards [lgcstandards.com]
• 8. Betamethasone 21-phosphate-d5 (betamethasone sodium phosphate-d5) | Isotope-Labeled Compounds | | Invivochem [invivochem.com]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. scielo.br [scielo.br]
• 12. Frontiers | New insights in glucocorticoid receptor signaling – more than just a ligand binding receptor [frontiersin.org]
• 13. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Physical and Chemical Properties of Betamethasone 21-phosphate-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

Betamethasone (B1666872) 21-phosphate-d5 is the deuterated analog of Betamethasone 21-phosphate, a potent glucocorticoid steroid. The strategic incorporation of five deuterium (B1214612) atoms enhances its utility as an internal standard in pharmacokinetic and metabolic studies, allowing for precise quantification in complex biological matrices through mass spectrometry-based methods. This technical guide provides a comprehensive overview of its physical and chemical properties, detailed experimental protocols, and relevant biological pathways.

Core Physicochemical Properties

Betamethasone 21-phosphate-d5 is a synthetic corticosteroid and the deuterium-labeled version of Betamethasone 21-phosphate.[1][2] It is typically a solid at room temperature.[1]

Table 1: General Properties of Betamethasone 21-phosphate-d5

Property	Value	Source(s)
Molecular Formula	C22H25D5FO8P	[1]
Molecular Weight	477.47 g/mol	[1]
Appearance	Solid	[1]
Isotopic Purity	≥98%	[1]

Table 2: Solubility Profile

Solvent	Solubility (Betamethasone 21-phosphate disodium)	Source(s)
Water	Freely soluble	[3][4]
Ethanol (96%)	Slightly soluble	[3][4]
Methylene Chloride	Practically insoluble	[3][4]
DMSO	Soluble	[5]

It is noted that Betamethasone 21-phosphate-d5 may dissolve in DMSO.[1]

Table 3: Stability and Storage

Condition	Duration	Source(s)
Powder at -20°C	3 years	[1]
Powder at 4°C	2 years	[1]
In solvent at -80°C	6 months	[1][6]
In solvent at -20°C	1 month	[1][6]

The compound is stable at ambient temperature for a few days during ordinary shipping.[1]

Chemical Structure and Identification

SMILES: [2H]C1=C2C([2H])([2H])C[C@H]3[C@@H]4C--INVALID-LINK----INVALID-LINK--(C(=O)C([2H])([2H])OP(=O)(O)O)[C@@]4(C)C--INVALID-LINK--[C@]3(F)[C@@]2(C)C=CC1=O[7]

Experimental Protocols

General Synthesis Workflow for Deuterated Steroids

The synthesis of deuterated steroids like Betamethasone 21-phosphate-d5 typically involves isotope exchange reactions on a suitable precursor. A general workflow is outlined below.

Caption: General workflow for the synthesis and purification of deuterated steroids.

Methodology:

• Deuterium Exchange: A suitable betamethasone precursor is dissolved in a deuterated solvent (e.g., methanol-d4). A catalyst, such as a base (e.g., sodium methoxide), is added to facilitate the hydrogen-deuterium exchange at specific positions. The reaction progress is monitored by techniques like TLC or LC-MS.[8]

• Quenching and Extraction: The reaction is quenched by neutralizing the catalyst, often with a deuterated acid. The deuterated product is then extracted from the reaction mixture using an organic solvent.[8]

• Purification: The crude product is purified using preparative high-performance liquid chromatography (HPLC). A C18 column is commonly used with a mobile phase gradient of water and an organic solvent mixture (e.g., acetonitrile (B52724) and methanol).[9]

• Characterization: The final product's identity and isotopic purity are confirmed using Nuclear Magnetic Resonance (NMR) spectroscopy (¹H-NMR and ²H-NMR) and Mass Spectrometry (MS).[8][10]

Analytical Method for Quantification by LC-MS/MS

Betamethasone 21-phosphate-d5 is primarily used as an internal standard for the accurate quantification of betamethasone and its metabolites in biological samples.

Caption: General workflow for the quantification of steroids using a deuterated internal standard.

Methodology:

• Sample Preparation: A known amount of Betamethasone 21-phosphate-d5 is added as an internal standard to the biological sample (e.g., plasma, urine).[11][12] Proteins are then removed, typically by precipitation with a solvent like acetonitrile. The analytes are further purified and concentrated using liquid-liquid extraction or solid-phase extraction (SPE).[12][13]

• Chromatographic Separation: The extracted sample is injected into an ultra-high-performance liquid chromatography (UHPLC) or HPLC system. A reversed-phase C8 or C18 column is commonly used to separate the analytes from other matrix components.[13][14]

• Mass Spectrometric Detection: The eluent from the HPLC is introduced into a tandem mass spectrometer, typically using electrospray ionization (ESI) in the positive ion mode.[13] Quantification is achieved using Multiple Reaction Monitoring (MRM), which provides high selectivity and sensitivity by monitoring specific precursor-to-product ion transitions for both the analyte and the deuterated internal standard.[15]

Mechanism of Action: Glucocorticoid Receptor Signaling Pathway

Betamethasone, the non-deuterated parent compound, exerts its anti-inflammatory and immunosuppressive effects by acting as an agonist for the glucocorticoid receptor (GR).[16] The signaling pathway is a complex process involving genomic and non-genomic actions.

Caption: Simplified overview of the genomic actions of the glucocorticoid receptor.

Pathway Description:

• Ligand Binding: In its inactive state, the glucocorticoid receptor (GR) resides in the cytoplasm as part of a multi-protein complex that includes heat shock proteins (HSPs).[17][18] Betamethasone diffuses across the cell membrane and binds to the ligand-binding domain of the GR.[18]

• Activation and Translocation: This binding induces a conformational change in the GR, causing the dissociation of the HSPs. The activated GR-ligand complex then translocates into the nucleus.[18][19]

• Genomic Actions (Transactivation and Transrepression):

  • Transactivation: In the nucleus, the activated GR dimerizes and binds to specific DNA sequences known as Glucocorticoid Response Elements (GREs) in the promoter regions of target genes. This binding leads to the increased transcription of anti-inflammatory proteins.[18][19]

  • Transrepression: The activated GR can also interact with other transcription factors, such as NF-κB and AP-1, which are key regulators of pro-inflammatory gene expression. This interaction prevents these factors from binding to their target DNA sequences, thereby repressing the transcription of inflammatory mediators like cytokines and chemokines.[18][19]

Conclusion

Betamethasone 21-phosphate-d5 is an indispensable tool in modern bioanalytical and pharmaceutical research. Its well-defined physical and chemical properties, coupled with its role as a stable isotope-labeled internal standard, enable highly accurate and precise quantification of betamethasone in biological systems. Understanding its properties, synthesis, and analytical methodologies, as well as the underlying mechanism of action of its parent compound, is crucial for its effective application in drug development and clinical research.

References

• 1. Betamethasone 21-phosphate-d5 (betamethasone sodium phosphate-d5) | Isotope-Labeled Compounds | | Invivochem [invivochem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Betamethasone 21-phosphate disodium | 151-73-5 [chemicalbook.com]
• 4. Betamethasone 21-phosphate disodium CAS#: 151-73-5 [m.chemicalbook.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Betamethasone-d5 21-Phosphate | LGC Standards [lgcstandards.com]
• 8. benchchem.com [benchchem.com]
• 9. agilent.com [agilent.com]
• 10. Betamethasone 21-phosphate disodium(151-73-5) 13C NMR [m.chemicalbook.com]
• 11. STEROID ANALYSIS BY ION MOBILITY SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Steroid Hormone Analysis by Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. LC-MS/MS determination of betamethasone and its phosphate and acetate esters in human plasma after sample stabilization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. lcms.cz [lcms.cz]
• 15. Quantitative determination of betamethasone sodium phosphate and betamethasone dipropionate in human plasma by UPLC-MS/MS and a bioequivalence study [agris.fao.org]
• 16. Betamethasone 21-Phosphate Sodium - LKT Labs [lktlabs.com]
• 17. researchgate.net [researchgate.net]
• 18. Frontiers | New insights in glucocorticoid receptor signaling – more than just a ligand binding receptor [frontiersin.org]
• 19. researchgate.net [researchgate.net]

Certificate of Analysis: A Technical Guide to Betamethasone 21-Phosphate-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical profile of Betamethasone (B1666872) 21-phosphate-d5, a deuterated internal standard crucial for the accurate quantification of betamethasone 21-phosphate in complex matrices. This document outlines the expected quantitative data, detailed experimental protocols for its analysis, and the relevant biological pathways of its non-deuterated counterpart, betamethasone.

Quantitative Data Summary

The following tables summarize the typical specifications for Betamethasone 21-phosphate-d5, based on data for the non-deuterated analogue and general standards for deuterated compounds. These values are essential for assessing the quality and suitability of the material for use as an internal standard in quantitative assays.

Table 1: Physicochemical Properties

Property	Specification
Appearance	White to off-white solid
Molecular Formula	C₂₂H₂₅D₅FO₈PNa₂
Molecular Weight	~521.43 g/mol
Solubility	Soluble in water

Table 2: Quality Control Specifications

Test	Method	Specification
Chemical Purity (HPLC)	HPLC-UV	≥98%
Isotopic Enrichment	Mass Spectrometry	≥98%
Identity (¹H-NMR)	NMR Spectroscopy	Conforms to structure
Identity (Mass)	Mass Spectrometry	Conforms to structure
Water Content	Karl Fischer Titration	≤5.0%

Experimental Protocols

Detailed methodologies are critical for the accurate and reproducible analysis of Betamethasone 21-phosphate-d5. The following protocols are representative of the techniques used to verify the identity and purity of this standard.

High-Performance Liquid Chromatography (HPLC) for Purity Determination

This method is designed to assess the chemical purity of Betamethasone 21-phosphate-d5 by separating it from potential impurities.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and a phosphate (B84403) buffer (e.g., 0.05 M potassium dihydrogen phosphate, pH adjusted).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Procedure: A solution of Betamethasone 21-phosphate-d5 is prepared in the mobile phase or a suitable solvent and injected into the HPLC system. The peak area of the main component is compared to the total area of all peaks to determine the purity.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for Identity and Isotopic Enrichment

LC-MS/MS is a highly sensitive and specific method used to confirm the identity and determine the isotopic enrichment of Betamethasone 21-phosphate-d5.

• Instrumentation: A liquid chromatograph coupled to a tandem mass spectrometer with an electrospray ionization (ESI) source.

• Chromatography: Utilizes similar conditions to the HPLC method for separation.

• Mass Spectrometry:

  • Ionization Mode: Positive or negative electrospray ionization (ESI).

  • Analysis: Full scan mode to confirm the molecular weight and selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) to confirm the structure and assess isotopic purity.

• Procedure: The sample is introduced into the mass spectrometer following chromatographic separation. The mass-to-charge ratio (m/z) of the parent ion and its fragments are analyzed to confirm the identity. Isotopic enrichment is determined by comparing the signal intensity of the deuterated species to any residual non-deuterated species.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

¹H-NMR spectroscopy is used to confirm the chemical structure of Betamethasone 21-phosphate-d5.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: A suitable deuterated solvent, such as deuterium (B1214612) oxide (D₂O) or deuterated methanol (B129727) (CD₃OD).

• Procedure: A small amount of the sample is dissolved in the deuterated solvent, and the ¹H-NMR spectrum is acquired. The chemical shifts, splitting patterns, and integration of the peaks are analyzed to confirm that the structure is consistent with Betamethasone 21-phosphate, taking into account the deuterium labeling.

Visualizations: Workflows and Signaling Pathways

The following diagrams, generated using the DOT language, illustrate a typical analytical workflow and the biological mechanism of action of betamethasone.

Caption: Workflow for the analysis of Betamethasone 21-phosphate-d5.

Caption: Signaling pathway for Betamethasone's anti-inflammatory effects.

An In-depth Technical Guide to the Solubility of Betamethasone 21-Phosphate-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Betamethasone 21-phosphate-d5. Due to the limited availability of direct quantitative data for the deuterated form, this document leverages data from its non-deuterated analog, Betamethasone 21-phosphate disodium (B8443419) salt, as a close surrogate. It is widely accepted in pharmaceutical sciences that deuteration is unlikely to significantly alter the fundamental solubility of a molecule. This guide includes a detailed summary of known solubility data, a robust experimental protocol for in-house solubility determination, and logical diagrams to illustrate experimental workflows.

Core Solubility Profile

Betamethasone 21-phosphate-d5, a deuterated derivative of the potent glucocorticoid Betamethasone 21-phosphate, is utilized as an internal standard in pharmacokinetic and bioanalytical studies. Understanding its solubility is critical for the preparation of stock solutions, formulation development, and ensuring the accuracy of experimental outcomes.

Quantitative Solubility Data

Precise, publicly available quantitative solubility data for Betamethasone 21-phosphate-d5 is limited. However, the solubility of the non-deuterated form, Betamethasone 21-phosphate disodium salt, provides a reliable estimate. The available data is summarized in the table below.

Solvent	Molarity (mol/L)	g/L	mg/mL	Qualitative Description	Citation
Water	~0.097	50	50	Freely soluble / Soluble	[1]
Ethanol (B145695) (96%)	~0.004	2	2	Slightly soluble	[2]
Methanol	Not Available	Not Available	Not Available	Sparingly soluble	[3]
Methylene Chloride	Not Available	Not Available	Not Available	Practically insoluble	[4]
Chloroform	Not Available	Not Available	Not Available	Insoluble	[2]
Diethyl Ether	Not Available	Not Available	Not Available	Practically insoluble	[3]

Note: The quantitative data for water and ethanol should be considered as key reference points. For other solvents, only qualitative descriptions are available. It is highly recommended to confirm lot-specific solubility by consulting the Certificate of Analysis provided by the supplier or by performing in-house solubility studies.

Experimental Protocol for Solubility Determination

The following is a detailed experimental protocol for determining the equilibrium solubility of Betamethasone 21-phosphate-d5, adapted from the widely accepted shake-flask method. This method is considered the gold standard for determining the thermodynamic solubility of a compound.

Objective

To determine the equilibrium solubility of Betamethasone 21-phosphate-d5 in a selected solvent system at a controlled temperature.

Materials and Equipment

• Betamethasone 21-phosphate-d5 (solid powder)

• Solvent of interest (e.g., water, ethanol, phosphate-buffered saline pH 7.4)

• Analytical balance (accurate to ±0.01 mg)

• Vials with screw caps (B75204) (e.g., 2 mL glass vials)

• Constant temperature shaker or incubator

• Centrifuge

• Syringe filters (e.g., 0.22 µm PVDF or PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis or Mass Spectrometry)

• Volumetric flasks and pipettes

• Calibrated pH meter

Methodology

• Preparation of Standard Solutions:

  • Accurately weigh a known amount of Betamethasone 21-phosphate-d5 and dissolve it in a suitable solvent (in which it is freely soluble, e.g., DMSO or a mobile phase component) to prepare a stock solution of known concentration.

  • Perform serial dilutions of the stock solution to create a series of calibration standards.

• Equilibrium Solubility Measurement (Shake-Flask Method):

  • Add an excess amount of solid Betamethasone 21-phosphate-d5 to a series of vials containing a known volume of the test solvent. The presence of undissolved solid at the end of the experiment is crucial.

  • Seal the vials tightly and place them in a constant temperature shaker set to the desired temperature (e.g., 25°C or 37°C).

  • Agitate the samples for a predetermined period (typically 24 to 72 hours) to ensure equilibrium is reached.

• Sample Processing:

  • After the equilibration period, visually confirm the presence of undissolved solid in each vial.

  • Centrifuge the vials at a high speed (e.g., 10,000 rpm for 15 minutes) to pellet the excess solid.

  • Carefully withdraw an aliquot of the supernatant and filter it through a 0.22 µm syringe filter to remove any remaining solid particles.

• Analysis:

  • Dilute the filtered supernatant with a suitable solvent to bring the concentration within the range of the calibration curve.

  • Analyze the diluted samples and the calibration standards using a validated HPLC method.

  • Construct a calibration curve by plotting the peak area (or height) versus the concentration of the standards.

  • Determine the concentration of Betamethasone 21-phosphate-d5 in the diluted samples from the calibration curve.

  • Calculate the equilibrium solubility in the original solvent by applying the dilution factor.

Experimental Workflow Diagram

Caption: A flowchart illustrating the key steps of the shake-flask method for determining equilibrium solubility.

Signaling Pathway and Logical Relationships

While a signaling pathway is not directly related to the physicochemical property of solubility, understanding the mechanism of action of Betamethasone can be crucial for interpreting its biological effects in various experimental setups. Betamethasone, as a glucocorticoid, primarily acts through the glucocorticoid receptor.

Glucocorticoid Receptor Signaling Pathway

Caption: A simplified diagram of the glucocorticoid receptor signaling pathway initiated by Betamethasone.

This guide provides a foundational understanding of the solubility of Betamethasone 21-phosphate-d5 for research and development purposes. For precise applications, experimental verification of solubility in the specific solvent systems and conditions of interest is strongly advised.

References

• 1. d142khf7ia35oz.cloudfront.net [d142khf7ia35oz.cloudfront.net]
• 2. Basic Procedure and Technical Requirements of Equilibrium Solubility Experiments [journal11.magtechjournal.com]
• 3. Betamethasone-d5 21-Phosphate | LGC Standards [lgcstandards.com]
• 4. Betamethasone 21-phosphate-d5 (betamethasone sodium phosphate-d5) | Isotope-Labeled Compounds | | Invivochem [invivochem.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of Betamethasone 21-phosphate-d5 in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Betamethasone (B1666872) 21-phosphate is a potent, water-soluble synthetic glucocorticoid used in various pharmaceutical formulations for its anti-inflammatory and immunosuppressive properties. Accurate and reliable quantification of this compound in biological matrices is crucial for pharmacokinetic studies, therapeutic drug monitoring, and drug development. The use of a stable isotope-labeled internal standard, such as Betamethasone 21-phosphate-d5, is the gold standard for quantitative analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The deuterated analog co-elutes with the analyte and exhibits similar ionization and fragmentation behavior, effectively compensating for matrix effects and variations in sample preparation, thereby ensuring high accuracy and precision.

This document provides detailed application notes and protocols for the use of Betamethasone 21-phosphate-d5 as an internal standard for the quantitative analysis of Betamethasone 21-phosphate in biological matrices using LC-MS/MS.

Principle of the Method

The method is based on the principle of stable isotope dilution analysis using LC-MS/MS. A known amount of Betamethasone 21-phosphate-d5 is added as an internal standard (IS) to the unknown sample containing Betamethasone 21-phosphate (analyte). Following sample preparation, the analyte and IS are separated by liquid chromatography and detected by a tandem mass spectrometer operating in the Multiple Reaction Monitoring (MRM) mode. The ratio of the analyte peak area to the IS peak area is used to calculate the concentration of the analyte in the sample, referencing a calibration curve prepared with known concentrations of the analyte and a constant concentration of the IS.

Materials and Reagents

• Betamethasone 21-phosphate (Reference Standard)

• Betamethasone 21-phosphate-d5 (Internal Standard)

• Acetonitrile (LC-MS Grade)

• Methanol (B129727) (LC-MS Grade)

• Water (LC-MS Grade)

• Formic Acid (LC-MS Grade)

• Ammonium Acetate (B1210297) (LC-MS Grade)

• Human Plasma (or other relevant biological matrix)

• Solid Phase Extraction (SPE) Cartridges (e.g., C18) or Liquid-Liquid Extraction (LLE) Solvents (e.g., ether and n-hexane)

Quantitative Data Summary

The following tables summarize the quantitative performance of LC-MS/MS methods for the analysis of Betamethasone 21-phosphate and related compounds. Data has been compiled from various studies to provide a comprehensive overview.

Table 1: Linearity and Lower Limit of Quantification (LLOQ)

Analyte	Internal Standard	Linearity Range	LLOQ	Matrix
Betamethasone Sodium Phosphate (B84403)	Prednisolone	2.525 x 10⁻⁹ to 403.9 x 10⁻⁹ mol/dm³	Not explicitly stated	Human Plasma[1]
Betamethasone Phosphate	Not specified	1–250 ng/mL	1 ng/mL	Not specified[2]
Betamethasone Phosphate	Prednisolone Phosphate	2.0–200.0 ng/mL	Not explicitly stated	Human Plasma[3]
Betamethasone	Triamcinolone acetonide	0.5 - 50.0 ng/mL	0.5 ng/mL	Human Plasma
Betamethasone	Betamethasone 21-Acetate-d3	2 - 250 ng/mL	Not explicitly stated	Human Plasma

Table 2: Precision and Accuracy

Analyte	QC Level	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (% Recovery)	Matrix
Betamethasone Sodium Phosphate	LLOQ, Low, Mid, High	< 15%	< 15%	85-115%	Human Plasma
Betamethasone	LLOQ	12.5%	Not specified	96.7%	Human Plasma
Betamethasone	Low, Mid, High	< 10%	< 10%	Not specified	Human Plasma

Experimental Protocols

Standard and Internal Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve Betamethasone 21-phosphate and Betamethasone 21-phosphate-d5 in methanol to prepare individual primary stock solutions of 1 mg/mL.

• Working Standard Solutions: Serially dilute the Betamethasone 21-phosphate primary stock solution with a methanol/water (50:50, v/v) mixture to prepare working standard solutions for the calibration curve and quality control (QC) samples at appropriate concentrations.

• Internal Standard Working Solution (e.g., 100 ng/mL): Dilute the Betamethasone 21-phosphate-d5 primary stock solution with methanol to obtain a working solution of 100 ng/mL.

Sample Preparation: Solid Phase Extraction (SPE)

This protocol is adapted from a method for Betamethasone Sodium Phosphate analysis in human plasma[1].

• To 200 µL of plasma sample, add 20 µL of the Internal Standard Working Solution (100 ng/mL Betamethasone 21-phosphate-d5).

• Vortex mix for 30 seconds.

• Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Load the plasma sample onto the SPE cartridge.

• Wash the cartridge with 1 mL of water.

• Elute the analyte and internal standard with 1 mL of methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.

LC-MS/MS Analysis

The following are proposed starting conditions that should be optimized for the specific instrumentation used.

Liquid Chromatography (LC) Parameters:

Parameter	Value
Column	C18 column (e.g., 150 mm × 2.0 mm, 5 µm)[1]
Mobile Phase A	Water with 0.1% Formic Acid[2]
Mobile Phase B	Acetonitrile with 0.1% Formic Acid[2]
Flow Rate	0.5 mL/min[2]
Injection Volume	10 µL
Column Temperature	35°C
Gradient	Start at 15% B, increase to 60% B over 4.5 min, hold for 0.5 min, then return to initial conditions. Total run time: 6.5 min.[2]

Mass Spectrometry (MS) Parameters:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Mode	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.0 kV
Source Temperature	120°C
Desolvation Temperature	300°C

Proposed MRM Transitions:

Based on the known transition for Betamethasone Sodium Phosphate (m/z 473.4 → 435.4)[1], the following transitions are proposed for Betamethasone 21-phosphate and its d5-labeled internal standard. These should be confirmed by direct infusion of the standards.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Betamethasone 21-phosphate	473.4	435.4	To be optimized
Betamethasone 21-phosphate-d5 (IS)	478.4	440.4	To be optimized

Visualizations

Caption: Experimental workflow for the LC-MS/MS analysis of Betamethasone 21-phosphate.

Caption: Logical relationship of using a deuterated internal standard for quantification.

References

• 1. researchgate.net [researchgate.net]
• 2. waters.com [waters.com]
• 3. LC-MS/MS determination of betamethasone and its phosphate and acetate esters in human plasma after sample stabilization - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of Betamethasone 21-phosphate-d5 as an Internal Standard in LC-MS

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of Betamethasone (B1666872) 21-phosphate-d5 as an internal standard in the quantitative analysis of Betamethasone 21-phosphate and related corticosteroids using Liquid Chromatography-Mass Spectrometry (LC-MS).

Introduction

Betamethasone is a potent synthetic glucocorticoid valued for its anti-inflammatory and immunosuppressive properties.[1] Accurate quantification of betamethasone and its phosphate (B84403) ester in biological matrices is essential for pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence assessments.[1][2] The use of a stable isotope-labeled internal standard, such as Betamethasone 21-phosphate-d5, is critical for achieving high accuracy and precision in LC-MS/MS analysis.[1][3][4] This internal standard closely mimics the chromatographic behavior and ionization efficiency of the analyte, effectively compensating for variations during sample preparation and analysis, as well as matrix effects.[1][3]

Betamethasone 21-phosphate-d5 is a deuterated form of Betamethasone 21-phosphate and serves as an ideal internal standard for its quantitative analysis by LC-MS or GC-MS.[5]

Experimental Protocols

The following protocols provide a general framework for the quantitative analysis of Betamethasone 21-phosphate using Betamethasone 21-phosphate-d5 as an internal standard. Optimization of these methods may be required for specific biological matrices and instrumentation.

1. Materials and Reagents

• Analytes: Betamethasone 21-phosphate, Betamethasone

• Internal Standard: Betamethasone 21-phosphate-d5[5][6]

• Solvents: Methanol (B129727) (LC-MS grade), Acetonitrile (B52724) (LC-MS grade), Deionized Water, Ethyl Acetate (B1210297), Diisopropyl ether[2][3]

• Reagents: Formic acid, Ammonium (B1175870) acetate, Ammonium formate[2][3]

• Biological Matrix: Human plasma, serum, or urine[3][4][7]

2. Standard and Sample Preparation

• Stock Solutions:

  • Prepare a stock solution of Betamethasone 21-phosphate in a suitable solvent like methanol at a concentration of 1 mg/mL.

  • Prepare a stock solution of Betamethasone 21-phosphate-d5 (Internal Standard, IS) in methanol at a concentration of 1 mg/mL.[2]

• Working Solutions:

  • Prepare a series of working solutions of Betamethasone 21-phosphate by serially diluting the stock solution with a methanol/water mixture to create calibration standards.[2]

  • Prepare a working solution of the internal standard (e.g., at 1 µg/mL) by diluting the IS stock solution.[2]

• Calibration Standards and Quality Control (QC) Samples:

  • Spike a blank biological matrix with the appropriate working solutions to create calibration standards covering the desired concentration range (e.g., 0.5 - 200 ng/mL).[8][9]

  • Prepare QC samples at low, medium, and high concentrations in a similar manner.[1]

3. Sample Extraction

A robust sample preparation protocol is crucial for removing interferences and concentrating the analyte.[4] Two common methods are Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE).

• Liquid-Liquid Extraction (LLE):

  • To 200 µL of plasma sample, add 20 µL of the Betamethasone 21-phosphate-d5 internal standard working solution.[3]

  • Add 1 mL of a suitable organic solvent (e.g., ethyl acetate or a mixture of diisopropyl ether and n-hexane).[3][10]

  • Vortex the mixture for 2 minutes to ensure thorough mixing.[3]

  • Centrifuge at high speed (e.g., 10,000 rpm) for 10 minutes to separate the layers.[3]

  • Transfer the upper organic layer to a clean tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at approximately 40°C.[3]

  • Reconstitute the residue in 100 µL of the initial mobile phase.[3]

• Solid-Phase Extraction (SPE):

  • Condition an appropriate SPE cartridge (e.g., OASIS HLB) with methanol followed by water.[11]

  • Load the pre-treated plasma sample (to which the internal standard has been added).

  • Wash the cartridge with a weak organic solvent to remove polar interferences.[4]

  • Elute the analyte and internal standard with a stronger organic solvent like methanol or acetonitrile.[11]

  • Evaporate the eluate to dryness and reconstitute as described in the LLE protocol.[11]

4. LC-MS/MS Analysis

The following are typical starting conditions that should be optimized for the specific LC-MS/MS system being used.

Parameter	Typical Conditions
LC System	A high-performance or ultra-high-performance liquid chromatography (HPLC/UHPLC) system.
Column	A reverse-phase C18 or C8 column (e.g., 50 mm x 2.1 mm, 1.8 µm).[9][12]
Mobile Phase A	Water with 0.1% formic acid or an ammonium salt buffer (e.g., 0.05 mM ammonium formate).[2][7]
Mobile Phase B	Acetonitrile or Methanol with 0.1% formic acid.[7]
Gradient	A gradient elution should be optimized to ensure separation from matrix components and any potential isomers.[7]
Flow Rate	Typically in the range of 0.3-0.5 mL/min.[4]
Column Temperature	Maintained at a constant temperature, for example, 40°C.[4]
Injection Volume	5-10 µL.[4][9]
Mass Spectrometer	A triple quadrupole mass spectrometer.[4]
Ionization Source	Electrospray ionization (ESI) in positive ion mode is generally suitable for corticosteroids.[4][8]
MRM Transitions	Optimized for Betamethasone 21-phosphate and Betamethasone 21-phosphate-d5. At least two transitions (quantifier and qualifier) should be monitored.

Example MRM Transitions (to be optimized):

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier
Betamethasone 21-phosphate	[M+H]+	To be determined	To be determined
Betamethasone 21-phosphate-d5	[M+H]+	To be determined	To be determined
Betamethasone	393.3	373.2	To be determined
Betamethasone-d3 (example)	396.3	376.2	To be determined

Note: The exact m/z values will need to be determined by direct infusion of the analytical standards.

Quantitative Data Summary

The following tables summarize typical performance characteristics for LC-MS/MS methods for the analysis of betamethasone and its esters, which can be expected to be similar for a method using Betamethasone 21-phosphate-d5.

Table 1: Method Validation Parameters

Parameter	Typical Value	Reference
Linearity Range (ng/mL)	0.5 - 50.0 or 2.0 - 200.0	[8][9]
Correlation Coefficient (r²)	> 0.99	[8][9]
Lower Limit of Quantification	0.5 - 2.0 ng/mL	[2][8]
Precision (CV%)	< 15%	[2]
Accuracy (RE%)	Within ±15%	[2]
Recovery	Approximately 88 - 100%	[2]

Table 2: Example Chromatographic and Mass Spectrometric Conditions

Parameter	Condition 1	Condition 2
Column	Zorbax Eclipse XDB C18 (50 mm × 4.6 mm, 1.8 µm)[9]	C8[8]
Mobile Phase	Isocratic: 60% acetonitrile and 40% water[9]	Gradient with methanol and 0.05 mM ammonium formate[2]
Flow Rate	1.0 mL/min[9]	0.3 mL/min[2]
Ionization Mode	ESI+[8][9]	ESI+[2]
Internal Standard	Triamcinolone acetonide[9]	Prednisolone[8]

Visualizations

Caption: Workflow for the quantitative analysis of Betamethasone 21-phosphate.

Caption: Principle of internal standard use in LC-MS quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. scielo.br [scielo.br]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. synnovis.co.uk [synnovis.co.uk]
• 8. LC-MS/MS determination of betamethasone and its phosphate and acetate esters in human plasma after sample stabilization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. akjournals.com [akjournals.com]
• 10. Quantitative determination of betamethasone sodium phosphate and betamethasone dipropionate in human plasma by UPLC-MS/MS and a bioequivalence study - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 11. repozitorium.omikk.bme.hu [repozitorium.omikk.bme.hu]
• 12. researchgate.net [researchgate.net]

Quantitative Analysis of Betamethasone 21-Phosphate Using a Deuterated Internal Standard: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the quantitative analysis of Betamethasone (B1666872) 21-phosphate in biological matrices, primarily human plasma, utilizing Betamethasone 21-phosphate-d5 as a stable isotope-labeled internal standard. The methodologies detailed herein are centered around Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), a highly sensitive and specific technique ideal for bioanalytical studies.

Introduction

Betamethasone 21-phosphate is a phosphate (B84403) ester and a prodrug of betamethasone, a potent synthetic glucocorticoid with significant anti-inflammatory and immunosuppressive properties. Accurate quantification of this compound and its active metabolite, betamethasone, is crucial for pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence assessments. The use of a stable isotope-labeled internal standard, such as Betamethasone 21-phosphate-d5, is the gold standard for quantitative bioanalysis using LC-MS/MS.[1] This approach enhances the accuracy and precision of the method by compensating for variations in sample preparation and matrix effects.[1]

Principle of the Method

The analytical method involves the extraction of Betamethasone 21-phosphate and the internal standard, Betamethasone 21-phosphate-d5, from the biological matrix. Chromatographic separation is achieved using a reversed-phase HPLC or UPLC system, followed by detection using a tandem mass spectrometer operating in the multiple reaction monitoring (MRM) mode. The ratio of the peak area of the analyte to that of the internal standard is used to quantify the concentration of Betamethasone 21-phosphate in the sample.

Data Presentation

The following tables summarize the typical quantitative performance characteristics of LC-MS/MS methods for the analysis of Betamethasone and its phosphate ester. While specific values may vary between laboratories and instrumentation, these tables provide a representative overview.

Table 1: LC-MS/MS Method Parameters for Betamethasone 21-Phosphate Analysis

Parameter	Typical Value
Chromatography
Column	C18 or equivalent (e.g., Hypurity C18, 150 mm × 2.1 mm, 5 μm)[2]
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Flow Rate	0.5 mL/min[3]
Injection Volume	10 µL
Column Temperature	30°C
Mass Spectrometry
Ionization Mode	Electrospray Ionization (ESI), Positive[2]
MRM Transition (Analyte)	To be optimized, e.g., m/z 473.1 -> 393.1
MRM Transition (IS)	To be optimized, e.g., m/z 478.1 -> 398.1
Collision Energy	To be optimized
Dwell Time	To be optimized

Table 2: Method Validation Parameters for Betamethasone Quantification

Parameter	Typical Performance	Reference
Linearity Range	0.5 - 50.0 ng/mL	[4]
Lower Limit of Quantification (LLOQ)	0.5 ng/mL	[4]
Accuracy	85% - 115%	[5]
Precision (CV%)	< 15%	[5]
Recovery	> 80%	[6]

Experimental Protocols

Materials and Reagents

• Betamethasone 21-phosphate reference standard

• Betamethasone 21-phosphate-d5 internal standard

• LC-MS grade acetonitrile, methanol (B129727), and water

• Formic acid (LC-MS grade)

• Human plasma (or other biological matrix)

• Solid Phase Extraction (SPE) cartridges or liquid-liquid extraction solvents

Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve Betamethasone 21-phosphate and Betamethasone 21-phosphate-d5 in methanol to prepare individual stock solutions.

• Working Standard Solutions: Prepare serial dilutions of the Betamethasone 21-phosphate stock solution in 50% methanol to create a series of working standards for the calibration curve.

• Internal Standard Working Solution: Dilute the Betamethasone 21-phosphate-d5 primary stock solution with 50% methanol to achieve a final concentration of 50 ng/mL.[6]

Sample Preparation: Solid Phase Extraction (SPE)

Solid phase extraction is a common technique for cleaning up and concentrating the analyte from plasma samples.[2]

• Sample Pre-treatment: To 500 µL of plasma sample, add 50 µL of the internal standard working solution (50 ng/mL).

• SPE Cartridge Conditioning: Condition an appropriate SPE cartridge (e.g., C18) by passing methanol followed by water.

• Sample Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a weak organic solvent (e.g., 10% methanol in water) to remove interferences.

• Elution: Elute the analyte and internal standard with a stronger organic solvent (e.g., methanol or acetonitrile).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a suitable volume of the initial mobile phase.

LC-MS/MS Analysis

• System Equilibration: Equilibrate the LC-MS/MS system with the initial mobile phase conditions until a stable baseline is achieved.

• Injection: Inject the reconstituted sample extract onto the analytical column.

• Data Acquisition: Acquire data in the MRM mode, monitoring the specific transitions for Betamethasone 21-phosphate and Betamethasone 21-phosphate-d5.

Data Analysis

• Integrate the peak areas for both the analyte and the internal standard.

• Calculate the peak area ratio (analyte/internal standard).

• Construct a calibration curve by plotting the peak area ratio versus the concentration of the calibration standards.

• Determine the concentration of Betamethasone 21-phosphate in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations

Signaling Pathway

Betamethasone, the active form of Betamethasone 21-phosphate, exerts its effects by binding to the glucocorticoid receptor (GR). This interaction initiates a cascade of events leading to the modulation of gene expression.

Caption: Betamethasone binds to the cytoplasmic glucocorticoid receptor, leading to nuclear translocation and modulation of gene expression.

Experimental Workflow

The following diagram illustrates the key steps in the quantitative analysis of Betamethasone 21-phosphate from plasma samples.

Caption: Workflow for the quantitative analysis of Betamethasone 21-phosphate.

Logic of Internal Standard Use

The use of a stable isotope-labeled internal standard is fundamental to achieving accurate and precise quantification in LC-MS/MS bioanalysis.

Caption: The internal standard co-elutes and experiences similar matrix effects as the analyte, enabling accurate quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. Quantitative determination of betamethasone sodium phosphate and betamethasone dipropionate in human plasma by UPLC-MS/MS and a bioequivalence study - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. waters.com [waters.com]
• 4. LC-MS/MS determination of betamethasone and its phosphate and acetate esters in human plasma after sample stabilization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scielo.br [scielo.br]
• 6. akjournals.com [akjournals.com]

Application Notes and Protocols for Pharmacokinetic Studies of Betamethasone 21-Phosphate

Audience: Researchers, scientists, and drug development professionals.

Introduction

Betamethasone (B1666872) 21-phosphate is a phosphate (B84403) ester prodrug of betamethasone, a potent synthetic glucocorticoid with anti-inflammatory and immunosuppressive properties.[1][2] Upon administration, it is rapidly hydrolyzed to the active form, betamethasone.[3][4] Pharmacokinetic studies are crucial for determining the absorption, distribution, metabolism, and excretion (ADME) of betamethasone. In many such studies, a deuterated version of the analyte, such as Betamethasone 21-phosphate-d5, is used as an internal standard for quantitative analysis by mass spectrometry to ensure accuracy and precision. This document provides detailed protocols and application notes based on established pharmacokinetic studies of betamethasone and its phosphate ester.

Quantitative Data Summary

The following tables summarize key pharmacokinetic parameters of betamethasone following the administration of betamethasone phosphate-containing formulations in healthy human subjects.

Table 1: Pharmacokinetic Parameters of Betamethasone after Intramuscular Administration of a Combination Formulation (3 mg Betamethasone Phosphate and 3 mg Betamethasone Acetate) [1][2]

Parameter	Mean Value	Standard Deviation (SD)
Cmax (ng/mL)	33.21	-
AUC0–t (ng·h/mL)	96.01	-
AUC0–∞ (ng·h/mL)	97.96	23.38
t½ (hours)	12.92	-

Cmax: Maximum plasma concentration; AUC0–t: Area under the concentration-time curve from time zero to the last measurable concentration; AUC0–∞: Area under the concentration-time curve from time zero to infinity; t½: Elimination half-life.

Table 2: Pharmacokinetic Parameters of Betamethasone and its Active Metabolite after Intramuscular Administration (2 mg Betamethasone Phosphate and 5 mg Betamethasone Dipropionate) [5]

Analyte	Cmax (ng/mL)	Tmax (hours)	t½ (hours)
Betamethasone (BOH)	14.5 ± 3.7	2.8 ± 1.7	9.6 ± 3.6
Betamethasone 17-monopropionate (B17P)	0.6 ± 0.2	15.0 ± 9.0	80.8 ± 22.7

Tmax: Time to reach maximum plasma concentration.

Table 3: Linearity and Sensitivity of LC-MS/MS Methods for Betamethasone and its Esters [1][6]

Analyte	Linear Range (ng/mL)	Lower Limit of Quantitation (LLOQ) (ng/mL)
Betamethasone (BET)	0.50 - 50.00	0.50
Betamethasone Acetate (B1210297) (BA)	1.0 - 20.0	1.00
Betamethasone Phosphate (BP)	2.0 - 200.0	-

Experimental Protocols

Protocol 1: Human Pharmacokinetic Study - Single Intramuscular Dose

This protocol is based on studies evaluating the pharmacokinetics of betamethasone after a single intramuscular injection of a formulation containing betamethasone phosphate.[2][7]

1. Subject Recruitment and Dosing:

• Enroll healthy adult male volunteers.[1][2]

• Subjects should undergo a thorough medical history review, physical examination, and laboratory tests to confirm their health status.[2]

• Subjects should fast for 10 hours overnight prior to dosing.[2][7]

• Administer a single intramuscular dose of the betamethasone formulation. For instance, a 1 mL suspension containing 3 mg of betamethasone phosphate and 3 mg of betamethasone acetate.[2][7]

2. Blood Sample Collection:

• Collect blood samples via an indwelling cannula placed in a forearm vein.[1]

• Use light-protected, heparinized plastic tubes for sample collection.[1]

• Collect pre-dose samples (0.00 hours) and at specified time points post-dose. A typical schedule includes: 2, 4, 6, 8, 10, 15, 30, and 45 minutes, and 1, 1.25, 1.5, 2, 2.5, 3, 4, 6, 8, 10, 16, 24, 36, and 48 hours.[1]

• After each collection, flush the cannula with heparinized saline.[1]

3. Plasma Preparation and Storage:

• Centrifuge the blood samples to separate the plasma.

• If betamethasone esters are to be analyzed, plasma samples should be stabilized.[1]

• Store plasma samples frozen at -20°C or lower until analysis.

Protocol 2: Bioanalytical Method for Betamethasone and its Esters using LC-MS/MS

This protocol outlines a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the simultaneous quantification of betamethasone (BET) and betamethasone acetate (BA) in human plasma.[6] For the quantification of betamethasone phosphate (BP), a separate extraction and analysis is often required.

1. Sample Preparation (Liquid-Liquid Extraction for BET and BA):

• To a plasma sample, add an internal standard (IS), such as prednisolone (B192156).[6] Betamethasone-d5 would be an ideal isotopic internal standard for betamethasone analysis.

• Perform liquid-liquid extraction using an appropriate organic solvent.[6]

• Evaporate the organic layer to dryness and reconstitute the residue in the mobile phase.

2. Sample Preparation (Solid-Phase Extraction for BP):

• Use a mixed-mode cation exchange (MCX) solid-phase extraction cartridge.[1]

• Condition the cartridge with methanol (B129727) and water.

• Load the plasma sample (to which an IS like prednisolone phosphate has been added).[6]

• Wash the cartridge to remove interferences.

• Elute the analyte of interest.

• Evaporate the eluate and reconstitute the residue.

3. LC-MS/MS Analysis:

• Chromatographic System: High-performance liquid chromatography (HPLC) or Ultra-high performance liquid chromatography (UPLC) system.

• Column: A C8 or C18 analytical column is typically used.[6][8]

• Mobile Phase: A gradient of an aqueous solution (e.g., water with 0.1% formic acid) and an organic solvent (e.g., acetonitrile (B52724) or methanol with 0.1% formic acid).[9]

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode.[6]

• Detection: Use Multiple Reaction Monitoring (MRM) to detect the transitions for the analyte and the internal standard. For example, the transition for the internal standard dexamethasone (B1670325) has been noted as m/z 361.01 → 343.[1]

Visualizations

Caption: Workflow of a typical pharmacokinetic study.

Caption: Glucocorticoid signaling pathway.

References

• 1. mipropiolio.wordpress.com [mipropiolio.wordpress.com]
• 2. Pharmacokinetics of betamethasone after single-dose intramuscular administration of betamethasone phosphate and betamethasone acetate to healthy subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacokinetics of betamethasone in healthy adults after intravenous administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. jfda-online.com [jfda-online.com]
• 5. Pharmacokinetics of betamethasone and betamethasone 17-monopropionate in Chinese healthy volunteers after intramuscular injection of betamethasone phosphate/betamethasone dipropionate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. LC-MS/MS determination of betamethasone and its phosphate and acetate esters in human plasma after sample stabilization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. scielo.br [scielo.br]
• 9. waters.com [waters.com]

Application Notes and Protocols: Betamethasone 21-Phosphate-d5 in Metabolic Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Betamethasone (B1666872) 21-phosphate-d5 in metabolic research, with a focus on its application as an internal standard in quantitative analysis. Detailed protocols for sample preparation and analysis, along with insights into the metabolic effects of betamethasone, are presented to guide researchers in their study design and execution.

Introduction to Betamethasone and its Deuterated Analog

Betamethasone is a potent synthetic glucocorticoid with significant anti-inflammatory and immunosuppressive properties.[1][2] It exerts its effects by binding to glucocorticoid receptors, which in turn regulate the transcription of target genes involved in a wide array of physiological processes, including carbohydrate, protein, and fat metabolism.[3][4] Due to its profound impact on metabolic pathways, understanding the pharmacokinetics and pharmacodynamics of betamethasone is crucial in both therapeutic applications and metabolic research.

Betamethasone 21-phosphate is a water-soluble ester of betamethasone, often used in pharmaceutical formulations.[5] In metabolic research, particularly in quantitative mass spectrometry-based studies, stable isotope-labeled internal standards are essential for accurate and precise quantification.[6][7] Betamethasone 21-phosphate-d5 is the deuterium-labeled form of Betamethasone 21-phosphate and serves as an ideal internal standard for the quantification of betamethasone and its metabolites in biological matrices.[8] Its use helps to correct for variability during sample preparation and analysis, ensuring high-quality data.[6][7]

Core Applications in Metabolic Research

The primary application of Betamethasone 21-phosphate-d5 in metabolic research is as an internal standard for quantitative analysis using techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS).[8] This is critical for:

• Pharmacokinetic (PK) Studies: Accurately determining the absorption, distribution, metabolism, and excretion (ADME) of betamethasone.

• Metabolomic Profiling: Investigating the broader metabolic changes induced by glucocorticoid treatment.[9][10]

• Bioequivalence Studies: Comparing the bioavailability of different formulations of betamethasone.[11][12]

• Endocrinology Research: Studying the impact of synthetic glucocorticoids on endogenous steroid pathways.[13]

Experimental Protocols

Quantification of Betamethasone in Human Plasma using LC-MS/MS

This protocol describes a method for the quantitative analysis of betamethasone in human plasma, employing Betamethasone 21-phosphate-d5 as an internal standard.

a) Materials and Reagents:

• Betamethasone reference standard

• Betamethasone 21-phosphate-d5 (internal standard)

• LC-MS grade acetonitrile (B52724), methanol (B129727), and water

• Formic acid

• Human plasma (or other relevant biological matrix)

• Ethyl acetate (B1210297) (for Liquid-Liquid Extraction) or Solid-Phase Extraction (SPE) cartridges (e.g., Oasis HLB)[14][15]

b) Sample Preparation: Liquid-Liquid Extraction (LLE) [1][15][16]

• To 200 µL of plasma sample in a microcentrifuge tube, add 20 µL of Betamethasone 21-phosphate-d5 internal standard working solution.

• Add 1 mL of ethyl acetate.

• Vortex for 2 minutes to ensure thorough mixing.

• Centrifuge at 10,000 rpm for 10 minutes to separate the organic and aqueous layers.

• Carefully transfer the upper organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 60% acetonitrile in water with 0.1% formic acid).[1]

c) Sample Preparation: Solid-Phase Extraction (SPE) [3][14][17]

• Condition an Oasis HLB SPE cartridge with 2 mL of methanol followed by 2 mL of water.

• To 200 µL of plasma, add 20 µL of Betamethasone 21-phosphate-d5 internal standard and vortex.

• Load the plasma sample onto the conditioned SPE cartridge.

• Wash the cartridge with 2 mL of 5% (v/v) methanol in water to remove interferences.

• Dry the cartridge under vacuum for 5 minutes.

• Elute the analytes with 2 mL of methanol.

• Evaporate the eluent to dryness under a nitrogen stream at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.

d) LC-MS/MS Conditions: [1][3][6]

Parameter	Specification
LC System	High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system
Column	Reversed-phase C18 or C8 column (e.g., Zorbax Eclipse XDB C18, 50 mm x 4.6 mm, 1.8 µm)[11]
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile/methanol mixture
Gradient	Optimized for separation of betamethasone from matrix components. A typical gradient starts with a higher percentage of mobile phase A, ramping up to a higher percentage of mobile phase B to elute the analyte.
Flow Rate	0.3 - 1.0 mL/min[6][11]
Column Temperature	30-40°C
Injection Volume	5-10 µL
Mass Spectrometer	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive Ion Mode
MRM Transitions	Betamethasone: e.g., m/z 393.3 > 373.2; Betamethasone-d5: To be determined based on the specific deuterated standard.

e) Data Analysis and Quantification: Quantification is based on the ratio of the peak area of the analyte (betamethasone) to the peak area of the internal standard (Betamethasone 21-phosphate-d5). A calibration curve is constructed by plotting the peak area ratio against the concentration of the reference standard.

Workflow for Quantitative Analysis

Caption: Experimental workflow for the quantification of betamethasone in plasma.

Quantitative Data Summary

The following tables summarize typical quantitative data obtained from LC-MS/MS methods for betamethasone analysis.

Table 1: LC-MS/MS Method Validation Parameters

Parameter	Typical Value	Reference
Linearity Range	0.5 - 50.0 ng/mL	[11][18]
Lower Limit of Quantification (LLOQ)	0.05 - 0.5 ng/mL	[3][18]
Accuracy	90.7% - 111.9%	[19]
Precision (%CV)	< 15%	[3][19]
Recovery	75% - 98.9%	[3][11]

Table 2: Pharmacokinetic Parameters of Betamethasone in Humans

Parameter	Value (Mean ± SD)	Reference
Cmax (ng/mL)	15.9 - 33.21	[3][18]
Tmax (h)	0.5 - 2.52	[3][18]
AUC0–t (ng·h/mL)	96.01	[18]
Half-life (t½) (h)	7.17 - 12.92	[3][18]

Metabolic Effects of Betamethasone

Glucocorticoids like betamethasone have profound effects on metabolism.[20][21] They primarily act to increase glucose availability in the body, a response that is crucial during stress but can lead to metabolic complications with chronic exposure.[2][21]

Key Metabolic Pathways Affected:

• Gluconeogenesis: Glucocorticoids stimulate the synthesis of glucose in the liver by inducing key enzymes such as phosphoenolpyruvate (B93156) carboxykinase (PEPCK) and glucose-6-phosphatase (G6Pase).[2][20]

• Lipid Metabolism: They promote lipolysis in adipose tissue, leading to the release of free fatty acids and glycerol, which can serve as substrates for gluconeogenesis.[20]

• Protein Metabolism: Glucocorticoids have a catabolic effect on skeletal muscle, promoting the breakdown of proteins into amino acids, which are then transported to the liver for gluconeogenesis.[2]

• Insulin (B600854) Signaling: Chronic exposure to glucocorticoids can lead to insulin resistance in peripheral tissues like the liver, muscle, and adipose tissue.[20]

Glucocorticoid Receptor Signaling Pathway

The metabolic effects of betamethasone are mediated through the glucocorticoid receptor (GR). The following diagram illustrates the classical genomic signaling pathway.

Caption: Glucocorticoid receptor signaling pathway.

Conclusion

Betamethasone 21-phosphate-d5 is an indispensable tool in metabolic research, enabling accurate and reliable quantification of betamethasone in biological samples. The protocols and data presented here provide a solid foundation for researchers investigating the pharmacokinetics of betamethasone and its impact on metabolic pathways. A thorough understanding of these methodologies and the underlying biological effects of glucocorticoids is essential for advancing our knowledge in endocrinology, pharmacology, and drug development.

References

• 1. benchchem.com [benchchem.com]
• 2. Physiology, Glucocorticoids - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. camelsandcamelids.com [camelsandcamelids.com]
• 4. austinpublishinggroup.com [austinpublishinggroup.com]
• 5. austinpublishinggroup.com [austinpublishinggroup.com]
• 6. scielo.br [scielo.br]
• 7. benchchem.com [benchchem.com]
• 8. Metabolites and metabolic pathways associated with glucocorticoid resistance in pregnant African-American women - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Metabolomic profiling reveals extensive adrenal suppression due to inhaled corticosteroid therapy in asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Metabolomics Based Profiling of Dexamethasone Side Effects in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. An LC-MS/MS-ESI method for the quantification of betamethasone in bioequivalence studies (2011) | L. S. Teixeira | 1 Citations [scispace.com]
• 12. Quantitative determination of betamethasone sodium phosphate and betamethasone dipropionate in human plasma by UPLC-MS/MS and a bioequivalence study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. academic.oup.com [academic.oup.com]
• 14. benchchem.com [benchchem.com]
• 15. arborassays.com [arborassays.com]
• 16. zellx.de [zellx.de]
• 17. tools.thermofisher.com [tools.thermofisher.com]
• 18. mipropiolio.wordpress.com [mipropiolio.wordpress.com]
• 19. Quantification of betamethasone in human plasma by liquid chromatography-tandem mass spectrometry using atmospheric pressure photoionization in negative mode - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. mdpi.com [mdpi.com]
• 21. researchgate.net [researchgate.net]

Application Notes and Protocols for the Quantification of Betamethasone

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of various analytical methods for the quantification of the synthetic corticosteroid, Betamethasone (B1666872). The following sections detail the methodologies for key experimental techniques, present quantitative data in a comparative format, and include visual workflows to facilitate understanding and implementation in a laboratory setting.

High-Performance Liquid Chromatography (HPLC)

High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for the analysis of Betamethasone in pharmaceutical formulations. Its robustness, precision, and accuracy make it suitable for quality control and routine analysis.

Reversed-Phase HPLC (RP-HPLC) for Betamethasone and its Esters

This method is applicable for the simultaneous determination of Betamethasone esters in topical preparations.

Experimental Protocol:

• Instrumentation: A standard HPLC system equipped with a UV/Vis detector is used.

• Chromatographic Conditions:

  • Column: Discovery® C18 (4.6 × 250 mm, 5 μm)[1].

  • Mobile Phase: A mixture of water and acetonitrile (B52724) (35:65, v/v) is used in an isocratic elution mode[1]. The mobile phase should be filtered through a 0.45 μm membrane filter and degassed prior to use[1].

  • Flow Rate: 1 mL/min[1].

  • Detection: UV detection at 230 nm[1].

  • Injection Volume: 20 μL[1].

• Standard Preparation:

  • Prepare a stock solution of Betamethasone Valerate by accurately weighing and dissolving the reference standard in the mobile phase.

  • Prepare working standards by serial dilution of the stock solution to cover the desired concentration range.

• Sample Preparation (Cream Formulations):

  • Accurately weigh a portion of the cream equivalent to a known amount of Betamethasone.

  • Dissolve the sample in a suitable diluent, such as a mixture of methanol (B129727) and acetic acid[2].

  • The solution should be stirred until a homogenous mixture is obtained and then transferred to a volumetric flask and diluted to volume[2].

  • Filter the final solution through a 0.45 μm filter before injection.

• Internal Standard: Clobetasone butyrate (B1204436) can be used as an internal standard to improve the precision of the method[1].

Quantitative Data for HPLC Methods

Parameter	Betamethasone Valerate	Betamethasone Dipropionate	Reference
Linearity Range	0.025 - 0.075 mg/mL	5 - 25 ppm	[2][3]
Correlation Coefficient (r²)	0.9996	0.9998	[2][3]
Recovery	-	99.37% - 100.38%	[3]
LOD	-	1.27 µg/mL	[3]
LOQ	-	3.86 µg/mL	[3]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and selectivity, making it the gold standard for the quantification of Betamethasone in biological matrices such as plasma, especially for pharmacokinetic and bioequivalence studies.[4][5]

LC-MS/MS for Betamethasone in Human Plasma

This protocol is designed for the analysis of Betamethasone in human plasma for bioequivalence studies.[5]

Experimental Protocol:

• Instrumentation: A liquid chromatograph coupled to a tandem mass spectrometer with an electrospray ionization (ESI) source[4][5].

• Chromatographic Conditions:

  • Column: Zorbax Eclipse XDB RP-18e (50 mm × 4.6 mm, 1.8 μm)[5].

  • Mobile Phase: Isocratic elution with 60% acetonitrile and 40% water[5].

  • Flow Rate: 1.0 mL/min[5].

  • Column Temperature: 30°C[5].

  • Autosampler Temperature: 10°C[5].

  • Injection Volume: 10.0 μL[5].

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)[4][6].

  • Detection: Multiple Reaction Monitoring (MRM) is typically used for detection and quantification.

• Standard and Sample Preparation:

  • Stock Solutions: Prepare stock solutions of Betamethasone (100.0 μg/mL) and an internal standard (e.g., Triamcinolone Acetonide, 1.0 μg/mL) in methanol[5].

  • Working Solutions: Prepare working solutions by diluting the stock solutions in 50% methanol[5].

  • Calibration Standards: Spike blank plasma with working solutions to create a calibration curve over the desired concentration range (e.g., 0.5–50.0 ng/mL)[5].

  • Sample Extraction (Liquid-Liquid Extraction):

    • To 250 μL of plasma, add the internal standard.

    • Perform liquid-liquid extraction using a suitable organic solvent.

    • Evaporate the organic layer to dryness and reconstitute the residue in the mobile phase[5][7].

Quantitative Data for LC-MS/MS Methods

Parameter	Betamethasone	Reference
Linearity Range	0.5 - 50.0 ng/mL	[5]
Correlation Coefficient (r²)	0.99	[5]
Recovery	94.0%	[5]
LOD	-	-
LOQ	0.50 ng/mL	[6]

Experimental Workflow for Betamethasone LC-MS/MS Analysis

Caption: A typical workflow for the quantification of Betamethasone in plasma using LC-MS/MS.

UV-Visible Spectrophotometry

A simple, rapid, and cost-effective UV-Visible spectrophotometric method can be used for the estimation of Betamethasone in bulk and pharmaceutical dosage forms.[8]

Experimental Protocol:

• Instrumentation: A UV-Visible spectrophotometer.

• Solvent: Sulphuric acid[8].

• Procedure:

  • Determination of λmax: Prepare a 20 µg/mL solution of Betamethasone in sulphuric acid and scan the solution from 220-300 nm to determine the wavelength of maximum absorbance (λmax), which is found to be 234 nm[8].

  • Standard Stock Solution: Prepare a standard stock solution by dissolving 50 mg of Betamethasone in 30 mL of sulphuric acid and diluting to 50 mL to get a concentration of 1 mg/mL. From this, prepare a working standard of 20 µg/mL[8].

  • Sample Preparation (Tablets):

    • Weigh and finely powder 10 tablets.

    • Accurately weigh a quantity of powder equivalent to 50 mg of Betamethasone and transfer it to a 50 mL standard flask.

    • Dissolve and dilute to volume with sulphuric acid to obtain a 1 mg/mL solution.

    • Further dilute to a final concentration of 20 µg/mL[8].

  • Measurement: Measure the absorbance of the sample solution at 234 nm against a solvent blank[8].

Quantitative Data for UV-Visible Spectrophotometry

Parameter	Betamethasone	Reference
Linearity Range	5 - 30 µg/mL	[8]
Correlation Coefficient (r²)	0.998	[8]
Recovery	98% - 102%	[8]
LOD	1.6697 µg/mL	[8]
LOQ	5.059 µg/mL	[8]

Immunoassay

Enzyme immunoassays offer a sensitive method for the quantification of Betamethasone in plasma.

Enzyme Immunoassay for Plasma Betamethasone

This method utilizes a competitive binding principle for the detection of Betamethasone.

Protocol Outline:

• A sensitive enzyme immunoassay for plasma betamethasone has been developed using a betamethasone-3-(O-carboxymethyl)oxime-beta-D-galactosidase conjugate as the labeled antigen[9].

• A fluorescence substrate, 4-methylumbelliferyl-beta-D-galactoside, is used for signal generation[9].

• The assay performance is compared with radioimmunoassay, showing a significantly lower detection limit[9].

Quantitative Data for Immunoassay

Parameter	Enzyme Immunoassay	Radioimmunoassay	Reference
Minimal Detectable Level (per tube)	0.15 pg	10 pg	[9]
Minimal Detectable Level (in plasma)	0.15 ng/mL	2 ng/mL	[9]

Logical Relationship in Competitive Immunoassay

References

• 1. scispace.com [scispace.com]
• 2. walshmedicalmedia.com [walshmedicalmedia.com]
• 3. scholarhub.ui.ac.id [scholarhub.ui.ac.id]
• 4. benchchem.com [benchchem.com]
• 5. akjournals.com [akjournals.com]
• 6. LC-MS/MS determination of betamethasone and its phosphate and acetate esters in human plasma after sample stabilization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scielo.br [scielo.br]
• 8. ymerdigital.com [ymerdigital.com]
• 9. An enzyme immunoassay for plasma betamethasone - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Throughput Analysis of Betamethasone 21-Phosphate in Human Plasma Using Solid-Phase Extraction and UPLC-MS/MS with a Deuterated Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Betamethasone 21-phosphate is a potent synthetic glucocorticoid with significant anti-inflammatory and immunosuppressive properties. Accurate and reliable quantification of this analyte in biological matrices is crucial for pharmacokinetic, bioequivalence, and toxicokinetic studies. The use of a stable isotope-labeled internal standard, such as Betamethasone 21-phosphate-d5, is the gold standard for correcting matrix effects and variability during sample preparation and analysis, ensuring the highest level of accuracy and precision in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods.[1] This application note provides a detailed protocol for the sample preparation of Betamethasone 21-phosphate from human plasma using solid-phase extraction (SPE) with Betamethasone 21-phosphate-d5 as the internal standard, followed by analysis using Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS).

Solid-phase extraction is a widely adopted technique for the purification and concentration of analytes from complex biological samples, offering superior removal of interfering substances compared to simpler methods like protein precipitation or liquid-liquid extraction.[2][3][4] The methodology described herein is optimized for high recovery and minimal matrix effects, leading to a robust and sensitive analytical method suitable for regulated bioanalysis.

Experimental Protocols

Materials and Reagents

• Betamethasone 21-phosphate reference standard

• Betamethasone 21-phosphate-d5 internal standard (IS)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Human plasma (K2EDTA)

• Solid-Phase Extraction (SPE) cartridges (e.g., C18, 1 cc, 30 mg)

• SPE vacuum manifold

• Centrifuge

• Analytical balance

• Volumetric flasks and pipettes

• Autosampler vials

Stock and Working Solutions Preparation

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh and dissolve Betamethasone 21-phosphate and Betamethasone 21-phosphate-d5 in methanol to prepare individual 1 mg/mL primary stock solutions.

• Intermediate Stock Solutions (10 µg/mL):

  • Dilute the primary stock solutions with a 50:50 mixture of methanol and water to create intermediate stock solutions of 10 µg/mL for both the analyte and the internal standard.

• Calibration Standard and Quality Control (QC) Working Solutions:

  • Prepare a series of working solutions for calibration standards and QCs by serially diluting the 10 µg/mL Betamethasone 21-phosphate intermediate stock solution with 50:50 methanol/water.

• Internal Standard (IS) Working Solution (50 ng/mL):

  • Dilute the 10 µg/mL Betamethasone 21-phosphate-d5 intermediate stock solution with 50:50 methanol/water to a final concentration of 50 ng/mL.

Sample Preparation: Solid-Phase Extraction (SPE)

• Sample Pre-treatment:

  • Thaw human plasma samples at room temperature.

  • For a 200 µL aliquot of plasma, add 20 µL of the 50 ng/mL IS working solution (Betamethasone 21-phosphate-d5) and vortex briefly. This results in a final IS concentration of 5 ng/mL in the sample.

  • Add 200 µL of 2% formic acid in water to the plasma sample and vortex to mix.

• SPE Cartridge Conditioning:

  • Place the C18 SPE cartridges on the vacuum manifold.

  • Condition the cartridges by passing 1 mL of methanol followed by 1 mL of water. Do not allow the cartridges to dry.

• Sample Loading:

  • Load the pre-treated plasma sample onto the conditioned SPE cartridge. Apply gentle vacuum to allow the sample to pass through the sorbent at a slow, steady rate.

• Washing:

  • Wash the cartridge with 1 mL of 10% methanol in water to remove polar interferences.

  • Dry the cartridge under high vacuum for 5 minutes.

• Elution:

  • Elute the analyte and internal standard by passing 1 mL of methanol through the cartridge into a clean collection tube.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried residue in 100 µL of the mobile phase (e.g., 50:50 acetonitrile/water with 0.1% formic acid).

  • Vortex to ensure complete dissolution and transfer to an autosampler vial for UPLC-MS/MS analysis.

UPLC-MS/MS Analysis

• UPLC System: Waters ACQUITY UPLC or equivalent

• Column: ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm or equivalent

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A linear gradient from 10% to 90% B over 3 minutes, followed by a 1-minute hold at 90% B, and re-equilibration to initial conditions.

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., Waters Xevo TQ-S)

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions: To be optimized, but representative transitions are:

  • Betamethasone 21-phosphate: Q1/Q3 (e.g., m/z 473.1 -> 393.1)

  • Betamethasone 21-phosphate-d5: Q1/Q3 (e.g., m/z 478.1 -> 398.1)

Data Presentation

The following tables summarize the expected performance characteristics of the method.

Table 1: Calibration Curve Parameters

Analyte	Calibration Range (ng/mL)	Regression Model	Correlation Coefficient (r²)
Betamethasone 21-phosphate	0.5 - 500	1/x² weighted	> 0.995

Table 2: Precision and Accuracy Data for Quality Control Samples

QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (%)
LLOQ	0.5	< 15	< 15	85 - 115
LQC	1.5	< 15	< 15	85 - 115
MQC	75	< 15	< 15	85 - 115
HQC	400	< 15	< 15	85 - 115

Table 3: Recovery and Matrix Effect

Analyte	QC Level	Mean Recovery (%)	Matrix Effect (%)
Betamethasone 21-phosphate	LQC	> 85	90 - 110
HQC	> 85	90 - 110
Betamethasone 21-phosphate-d5	MQC	> 85	90 - 110

Mandatory Visualization

Caption: Workflow for Betamethasone 21-phosphate analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. Analysis of steroids in songbird plasma and brain by coupling solid phase extraction to radioimmunoassay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. itspsolutions.com [itspsolutions.com]
• 4. Ultra-sensitive quantification of corticosteroids in plasma samples using selective solid-phase extraction and reversed-phase capillary high-performance liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note and Protocol: UPLC-MS/MS Method for the Quantification of Betamethasone 21-Phosphate Utilizing Betamethasone 21-phosphate-d5 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Betamethasone (B1666872) 21-phosphate is a phosphate (B84403) ester of betamethasone, a potent synthetic glucocorticoid with significant anti-inflammatory and immunosuppressive properties. Accurate and sensitive quantification of betamethasone 21-phosphate in biological matrices is critical for pharmacokinetic, bioequivalence, and toxicological studies. This application note details a robust and sensitive Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) method for the determination of betamethasone 21-phosphate, employing its stable isotope-labeled counterpart, Betamethasone 21-phosphate-d5, as an internal standard to ensure high accuracy and precision.

The method described herein is suitable for the analysis of betamethasone 21-phosphate in plasma and other biological fluids, offering excellent selectivity and a wide dynamic range.

Experimental Protocols

1. Materials and Reagents

• Betamethasone 21-phosphate reference standard

• Betamethasone 21-phosphate-d5 (internal standard)

• Acetonitrile (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

• Ultrapure water

• Human plasma (or other relevant biological matrix)

2. Standard and Sample Preparation

• Stock Solutions:

  • Prepare a stock solution of Betamethasone 21-phosphate (1 mg/mL) in methanol.

  • Prepare a stock solution of Betamethasone 21-phosphate-d5 (1 mg/mL) in methanol.

• Working Solutions:

  • Prepare serial dilutions of the Betamethasone 21-phosphate stock solution with 50% methanol to create working standards for calibration curve and quality control (QC) samples.

  • Prepare a working solution of Betamethasone 21-phosphate-d5 (internal standard) at an appropriate concentration (e.g., 100 ng/mL) in 50% methanol.

• Sample Preparation (Solid Phase Extraction - SPE):

  • To 200 µL of plasma sample (calibration standard, QC, or unknown), add 20 µL of the internal standard working solution.

  • Vortex briefly to mix.

  • Condition an appropriate SPE cartridge (e.g., Oasis HLB) with 1 mL of methanol followed by 1 mL of ultrapure water.

  • Load the plasma sample onto the conditioned SPE cartridge.

  • Wash the cartridge with 1 mL of 5% methanol in water.

  • Elute the analytes with 1 mL of methanol.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase.

3. UPLC-MS/MS Instrumentation and Conditions

A UPLC system coupled with a triple quadrupole mass spectrometer is recommended for this analysis.

UPLC Conditions:

Parameter	Condition
Column	Acquity UPLC BEH C18 (50 mm × 2.1 mm, 1.7 µm) or equivalent
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	5% B to 95% B over 3 minutes, hold at 95% B for 1 minute, return to initial conditions and re-equilibrate for 1 minute.
Injection Volume	5 µL
Column Temperature	40°C
Autosampler Temp.	10°C

Mass Spectrometer Conditions:

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.0 kV
Source Temperature	150°C
Desolvation Temp.	400°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon

4. Multiple Reaction Monitoring (MRM) Transitions

The following MRM transitions should be monitored. The transition for the deuterated internal standard is predicted based on the fragmentation of the parent compound.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (s)	Cone Voltage (V)	Collision Energy (eV)
Betamethasone 21-phosphate	473.1	393.1	0.1	30	15
Betamethasone 21-phosphate-d5	478.1	398.1	0.1	30	15

Data Presentation

Method Validation Summary

The described method should be validated according to regulatory guidelines (e.g., FDA, EMA). A summary of expected performance characteristics is provided below.

Parameter	Expected Result
Linearity Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	≥ 0.99
Lower Limit of Quantification (LLOQ)	1 ng/mL
Intra-day Precision (CV%)	< 15%
Inter-day Precision (CV%)	< 15%
Accuracy	85 - 115% (80 - 120% at LLOQ)
Recovery	> 85%
Matrix Effect	Within acceptable limits

Mandatory Visualization

Experimental Workflow Diagram

Caption: UPLC-MS/MS workflow for Betamethasone 21-phosphate analysis.

High-performance liquid chromatography (HPLC) for Betamethasone analysis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the analysis of Betamethasone and its esters using High-Performance Liquid Chromatography (HPLC). Betamethasone is a potent glucocorticoid steroid utilized for its anti-inflammatory and immunosuppressive properties.[1][2] Accurate and reliable analytical methods are crucial for quality control, stability testing, and pharmacokinetic studies of pharmaceutical formulations containing Betamethasone.

I. Introduction

High-Performance Liquid Chromatography (HPLC) is a powerful analytical technique widely used for the separation, identification, and quantification of various compounds, including active pharmaceutical ingredients (APIs) like Betamethasone. Reversed-phase HPLC (RP-HPLC) is the most common mode of separation for Betamethasone and its derivatives, offering excellent resolution and sensitivity.[3][4] This document outlines several validated HPLC methods for the analysis of Betamethasone in different matrices.

II. Experimental Protocols

A. Method 1: Analysis of Betamethasone Dipropionate in Cream Formulations

This method is suitable for the quantitative determination of Betamethasone Dipropionate in cream formulations and for conducting forced degradation studies.[5][6]

1. Chromatographic Conditions:

Parameter	Specification
Column	Inertsil-ODS 3V (250 x 4.6 mm, 5 µm)[5][6]
Mobile Phase	A: Water:Acetonitrile:Tetrahydrofuran:Methanol (B129727) (600:300:40:60 v/v/v/v)[5][6] B: Water:Acetonitrile (200:800 v/v)[5][6]
Gradient	Gradient mode[5][6]
Flow Rate	1.5 mL/min[5][6]
Detection	UV at 240 nm[5][6]
Injection Volume	20 µL[7][8]
Column Temperature	50°C[7][8]

2. Sample Preparation:

• Accurately weigh an amount of cream equivalent to 2 mg of Betamethasone Dipropionate into a 100 mL volumetric flask.[9]

• Add 60 mL of diluent (e.g., 0.1% glacial acetic acid in 90:10 methanol-water) and heat at 60-65°C for 30 minutes with intermittent vigorous shaking to melt the cream base.[4][5][9]

• Sonicate for 10 minutes with intermittent shaking.[5]

• Cool the sample to room temperature.[5]

• Dilute to volume with the diluent and mix well.[5]

• Transfer the solution to a centrifuge tube and centrifuge at 10,000 rpm for 15 minutes at 5°C.[5]

• Filter the supernatant through a 0.45 µm PTFE filter before injection.[5][10]

3. Standard Preparation:

• Prepare a stock solution of USP Betamethasone Dipropionate reference standard (RS) at a concentration of 0.6 mg/mL in a diluent of acetic acid and methanol (1 in 1000).[10]

• Prepare a working standard solution by diluting the stock solution to a final concentration of approximately 20 µg/mL with the diluent.[9]

B. Method 2: Simultaneous Determination of Betamethasone Valerate and Other Active Ingredients

This isocratic method allows for the simultaneous analysis of Betamethasone Valerate in combination with other APIs like fusidic acid or clotrimazole.[11]

1. Chromatographic Conditions:

Parameter	Specification
Column	Discovery® C18 (250 x 4.6 mm, 5 µm)[11]
Mobile Phase	Water:Acetonitrile (35:65, v/v)[11]
Flow Rate	1.0 mL/min[11]
Detection	UV at 230 nm[11]
Injection Volume	20 µL[2][11]
Temperature	Ambient[11]

2. Sample Preparation:

The sample preparation for combination products will depend on the specific formulation. A general approach involves extracting the active ingredients from the matrix using a suitable solvent like methanol, followed by filtration.[11] For instance, to extract Betamethasone Valerate and Fusidic Acid from a cream, the sample can be dispersed in methanol, sonicated, and then filtered.[11]

3. Standard Preparation:

Prepare individual stock solutions of Betamethasone Valerate and other relevant APIs in methanol. From these stock solutions, prepare a mixed standard solution with a concentration equivalent to the expected concentration in the sample preparation.[11]

C. Method 3: Analysis of Betamethasone in Human Plasma

This HPLC-MS/MS method is designed for the determination of Betamethasone in human plasma, suitable for pharmacokinetic studies.[12]

1. Chromatographic and Mass Spectrometric Conditions:

Parameter	Specification
Column	Reversed-phase C8 LiChrospher® (125 x 4 mm, 5 µm) with a C8 guard column[12]
Mobile Phase	Methanol:0.05 mM Ammonium Formate (90:10, v/v)[12]
Flow Rate	0.3 mL/min[12]
Column Temperature	28°C[12]
Ionization Mode	Positive Electrospray Ionization (ESI+)[12]
Monitored Transition	Betamethasone: m/z 393 > 373[12]
Internal Standard (IS)	Betamethasone Acetate (deuterated)[12]

2. Sample Preparation (Liquid-Liquid Extraction):

• To 500 µL of plasma, add 25 µL of the internal standard solution.[12]

• Add 6 mL of diisopropyl ether and vortex for 1 minute.[12]

• Centrifuge at 900 x g for 10 minutes.[12]

• Transfer the organic supernatant to a clean tube and evaporate to dryness.[12]

• Reconstitute the residue with 125 µL of the mobile phase, vortex for 30 seconds, and transfer to an autosampler vial.[12]

III. Data Presentation

The following tables summarize key quantitative data from various HPLC methods for Betamethasone analysis.

Table 1: Chromatographic Performance Data

Analyte	Retention Time (min)	Linearity Range (µg/mL)	Correlation Coefficient (r²)
Betamethasone Dipropionate	3.6[5][6]	0.025 - 0.075 mg/ml	0.9996
Betamethasone Valerate	5.8[13]	-	> 0.999[11]
Betamethasone	-	2 - 250 ng/mL[12]	-
Betamethasone and Clotrimazole	-	0.025 - 0.075 mg/ml (Betamethasone) 0.25 - 0.75 mg/ml (Clotrimazole)	0.9996 (Betamethasone) 1.000 (Clotrimazole)

Table 2: Method Validation Parameters

Parameter	Betamethasone Dipropionate	Betamethasone Valerate
Limit of Detection (LOD)	0.008 µg/mL[5][6]	-
Limit of Quantification (LOQ)	0.024 µg/mL[5][6]	-
Accuracy (% Recovery)	99.5% to 102.6%[4]	-
Precision (%RSD)	< 0.3%[4]	< 2.0% (replicate injections)[13]

IV. Visualizations

A. Experimental Workflow for HPLC Analysis

The following diagram illustrates a typical workflow for the HPLC analysis of a pharmaceutical sample.

Caption: General workflow for HPLC analysis.

B. Forced Degradation Study Workflow

This diagram outlines the process of a forced degradation study to establish the stability-indicating capability of an HPLC method.

Caption: Forced degradation study workflow.

References

• 1. HPLC Analysis of Betamethasone Dipropionate Using LC 300 in Accordance with the USP [perkinelmer.com]
• 2. academic.oup.com [academic.oup.com]
• 3. walshmedicalmedia.com [walshmedicalmedia.com]
• 4. scispace.com [scispace.com]
• 5. africanjournalofbiomedicalresearch.com [africanjournalofbiomedicalresearch.com]
• 6. africanjournalofbiomedicalresearch.com [africanjournalofbiomedicalresearch.com]
• 7. Development and Validation of Stability-indicating HPLC Method for Betamethoasone Dipropionate and Related Substances in Topical Formulation – ScienceOpen [scienceopen.com]
• 8. Development and Validation of Stability-indicating HPLC Method for Betamethoasone Dipropionate and Related Substances in Topical Formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]
• 10. scribd.com [scribd.com]
• 11. scispace.com [scispace.com]
• 12. scielo.br [scielo.br]
• 13. merckmillipore.com [merckmillipore.com]

Application Notes and Protocols: Betamethasone 21-Phosphate-d5 in Glucocorticoid Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of Betamethasone (B1666872) 21-phosphate-d5 in glucocorticoid research. Detailed protocols for its application in quantitative analysis, receptor binding assays, and preclinical models of inflammation are provided, alongside supporting data and visualizations of relevant biological pathways and experimental workflows.

Introduction to Betamethasone 21-Phosphate-d5

Betamethasone 21-phosphate-d5 is the deuterium-labeled analogue of Betamethasone 21-phosphate, a potent synthetic glucocorticoid. The incorporation of five deuterium (B1214612) atoms into the molecule renders it an ideal internal standard for quantitative mass spectrometry-based assays.[1][2] Its near-identical physicochemical properties to the unlabeled analyte ensure that it behaves similarly during sample preparation, chromatography, and ionization, thereby accurately correcting for analytical variability.[1][3] This leads to enhanced accuracy and precision in the quantification of betamethasone in complex biological matrices.[1][3]

Core Applications

The primary application of Betamethasone 21-phosphate-d5 is as an internal standard in Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methods for the precise quantification of betamethasone in biological samples such as plasma and tissue homogenates.[2][4][5] This is crucial for pharmacokinetic studies, therapeutic drug monitoring, and metabolic research.[2]

Data Presentation: Advantages of Deuterated Internal Standards

The use of a stable isotope-labeled internal standard like Betamethasone 21-phosphate-d5 offers significant advantages over non-deuterated (structural analogue) internal standards in quantitative bioanalysis.[1] A summary of these advantages is presented below.

Feature	Deuterated Internal Standard (e.g., Betamethasone 21-phosphate-d5)	Non-Deuterated (Structural Analogue) Internal Standard
Chromatographic Behavior	Co-elutes with the analyte, ensuring it experiences identical matrix effects.[1]	May have a different retention time, leading to differential matrix effects and compromised accuracy.[3]
Extraction Recovery	Mimics the analyte's recovery during sample preparation.[1]	May have different extraction efficiency, leading to inaccurate quantification.
Ionization Efficiency	Experiences the same degree of ion suppression or enhancement as the analyte.[1][3]	Ionization can be significantly different from the analyte, especially in complex matrices.
Accuracy and Precision	Provides higher accuracy and precision due to better correction for analytical variability.[1]	Prone to greater variability and potential bias in quantitative results.
Regulatory Acceptance	Considered the "gold standard" by regulatory agencies like the FDA for bioanalytical method validation.	May be acceptable if well-validated, but deuterated standards are preferred.

Experimental Protocols

Protocol for Quantification of Betamethasone in Human Plasma using LC-MS/MS with Betamethasone 21-phosphate-d5 Internal Standard

This protocol describes a robust method for the quantification of betamethasone in human plasma, essential for pharmacokinetic and bioequivalence studies.[5][6][7]

a. Materials and Reagents:

• Betamethasone (analytical standard)

• Betamethasone 21-phosphate-d5 (internal standard)

• Human plasma (with anticoagulant, e.g., K2EDTA)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (ultrapure)

• Diisopropyl ether (for liquid-liquid extraction)[5]

• Solid Phase Extraction (SPE) cartridges (e.g., Oasis HLB)[8]

b. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

• Analytical column (e.g., C18 column, 50 mm × 2.1 mm, 1.8 µm)

c. Sample Preparation (Liquid-Liquid Extraction): [5]

• Thaw plasma samples at room temperature.

• To 500 µL of plasma in a polypropylene (B1209903) tube, add 25 µL of Betamethasone 21-phosphate-d5 internal standard working solution (e.g., 1 µg/mL in methanol).

• Vortex for 30 seconds.

• Add 6 mL of diisopropyl ether.

• Vortex for 1 minute.

• Centrifuge at 4000 rpm for 10 minutes.

• Transfer the organic supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 125 µL of mobile phase.

• Vortex for 30 seconds and transfer to an autosampler vial.

d. Chromatographic Conditions: [5][6]

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Flow Rate: 0.5 mL/min

• Gradient:

  • 0-0.5 min: 15% B

  • 0.5-2.5 min: 15-95% B

  • 2.5-3.5 min: 95% B

  • 3.5-3.6 min: 95-15% B

  • 3.6-5.0 min: 15% B

• Injection Volume: 5 µL

• Column Temperature: 40°C

e. Mass Spectrometric Conditions: [5]

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM) Transitions:

  • Betamethasone: m/z 393.2 → 373.2

  • Betamethasone 21-phosphate-d5: (adjust based on specific deuteration pattern, e.g., m/z 398.2 → 378.2)

• Source Temperature: 550°C

• Ion Spray Voltage: 5.5 kV

f. Calibration and Quality Control:

• Prepare calibration standards by spiking blank plasma with known concentrations of betamethasone (e.g., 0.5 - 50 ng/mL).[6][7]

• Prepare quality control (QC) samples at low, medium, and high concentrations.

• Process calibration standards and QC samples alongside unknown samples.

Protocol for In Vitro Glucocorticoid Receptor (GR) Competitive Binding Assay

This protocol determines the binding affinity of a test compound (e.g., betamethasone) to the glucocorticoid receptor by measuring its ability to displace a radiolabeled ligand.[2]

a. Materials and Reagents:

• Radioligand: [3H]-Dexamethasone

• Receptor Source: Cytosolic fraction from cells expressing GR (e.g., A549 human lung carcinoma cells) or recombinant human GR.[2]

• Test Compound: Betamethasone 21-phosphate

• Reference Compound: Unlabeled Dexamethasone (B1670325)

• Assay Buffer: Tris-HCl buffer (pH 7.4) containing 10 mM sodium molybdate.[2]

• Separation Medium: Dextran-coated charcoal suspension.[2]

• Scintillation cocktail and liquid scintillation counter.

b. Procedure: [2][9]

• Receptor Preparation: Prepare a cytosolic extract from A549 cells by homogenization and ultracentrifugation. Determine the protein concentration.

• Assay Setup: In microcentrifuge tubes, incubate a fixed concentration of the GR-containing cytosol with a fixed concentration of [3H]-Dexamethasone (e.g., 5 nM).

• Competition: Add increasing concentrations of either unlabeled dexamethasone (for the standard curve) or betamethasone 21-phosphate.

• Include control tubes for total binding (no competitor) and non-specific binding (a 1000-fold excess of unlabeled dexamethasone).[2]

• Incubation: Incubate the tubes at 4°C for 18-24 hours to reach equilibrium.

• Separation: Add dextran-coated charcoal suspension to each tube to adsorb unbound radioligand.

• Centrifuge at 2000 x g for 10 minutes at 4°C.

• Quantification: Transfer the supernatant (containing bound radioligand) to scintillation vials, add scintillation cocktail, and count the radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the percentage of specific binding at each concentration of the competitor and determine the IC50 value (the concentration of competitor that inhibits 50% of specific binding).

Protocol for In Vivo Anti-Inflammatory Assay (Carrageenan-Induced Paw Edema Model)

This protocol describes a common animal model for evaluating the anti-inflammatory activity of glucocorticoids.[10]

a. Animals:

• Male Wistar rats or Swiss albino mice (6-8 weeks old).

b. Materials and Reagents:

• Betamethasone 21-phosphate

• Carrageenan (1% w/v in sterile saline)

• Vehicle (e.g., 0.5% carboxymethylcellulose)

• Parenteral administration supplies (syringes, needles)

• Plethysmometer for paw volume measurement

c. Procedure:

• Acclimatize animals for at least one week before the experiment.

• Fast the animals overnight with free access to water.

• Group the animals (n=6-8 per group): Vehicle control, Betamethasone 21-phosphate treated groups (various doses), and a positive control group (e.g., indomethacin).

• Administer the vehicle or test compounds (e.g., intraperitoneally or orally) one hour before the carrageenan injection.

• Measure the initial paw volume of the right hind paw of each animal using a plethysmometer.

• Induce inflammation by injecting 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw.

• Measure the paw volume at 1, 2, 3, and 4 hours after the carrageenan injection.

• Data Analysis: Calculate the percentage of inhibition of edema for each treated group compared to the vehicle control group at each time point.

Visualizations

Glucocorticoid Signaling Pathway

Caption: Glucocorticoid Receptor Signaling Pathway.

Experimental Workflow for Bioanalytical Quantification

Caption: Experimental workflow for bioanalytical quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. scielo.br [scielo.br]
• 6. An LC-MS/MS-ESI method for the quantification of betamethasone in bioequivalence studies (2011) | L. S. Teixeira | 1 Citations [scispace.com]
• 7. akjournals.com [akjournals.com]
• 8. camelsandcamelids.com [camelsandcamelids.com]
• 9. benchchem.com [benchchem.com]
• 10. Selective amplification of glucocorticoid anti-inflammatory activity through synergistic multi-target action of a combination drug - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Betamethasone 21-phosphate-d5 stability and storage conditions

This technical support center provides guidance on the stability and storage of Betamethasone (B1666872) 21-phosphate-d5, along with troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Betamethasone 21-phosphate-d5?

For optimal stability, Betamethasone 21-phosphate-d5 should be stored under the following conditions:

• Solid Form: Store in a cool, dry, and well-ventilated area in tightly sealed containers. Protect from light and moisture. For long-term storage, -20°C is recommended.

• In Solution: Stock solutions should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[1] Aqueous solutions with a pH above 8 are stable if protected from light.[2] Care should be taken to prevent microbial contamination of solutions, which can lead to hydrolysis by phosphatases.[2]

Q2: What are the main degradation pathways for Betamethasone 21-phosphate-d5?

The primary degradation pathways for Betamethasone 21-phosphate include:

• Hydrolysis: The phosphate (B84403) ester bond is susceptible to hydrolysis, which can be catalyzed by enzymes (phosphatases) or changes in pH.[2][3]

• Photodegradation: Exposure to ultraviolet (UVB) light can cause significant decomposition.[4][5] This can involve rearrangement of the A ring of the steroid and fragmentation of the ketolic chain.[4]

• Thermal Degradation: High temperatures can lead to the formation of degradation products, including diastereomers of betamethasone 17-deoxy-20-hydroxy-21-oic acid when stressed in the solid state.[6][7]

Q3: Is Betamethasone 21-phosphate-d5 sensitive to light?

Yes, Betamethasone 21-phosphate is highly sensitive to UVB light.[4][5] Exposure can lead to the formation of various photoproducts and a loss of anti-inflammatory activity.[4] Therefore, it is crucial to protect the compound and its solutions from light during storage and handling.

Q4: What are some common signs of degradation?

Degradation may be indicated by:

• Changes in the physical appearance of the solid (e.g., color change, clumping).

• The appearance of new peaks or a decrease in the main peak area during chromatographic analysis (e.g., HPLC).

• A shift in the pH of a solution.

• Loss of biological activity in cell-based assays.

Q5: What materials should be avoided when working with Betamethasone 21-phosphate-d5?

Avoid strong oxidizing agents, as they are incompatible with Betamethasone 21-phosphate.[2]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Unexpected peaks in HPLC chromatogram	Sample degradation due to improper storage or handling.	1. Review storage conditions (temperature, light, and moisture protection). 2. Prepare fresh solutions for analysis. 3. Perform a forced degradation study to identify potential degradation products.
Loss of biological activity	Degradation of the compound.	1. Verify the storage and handling procedures. 2. Analyze the compound's purity and integrity using a stability-indicating HPLC method. 3. Prepare fresh stock solutions from a new vial of the compound.
Poor solubility	The compound may have degraded or the incorrect solvent is being used.	1. Betamethasone 21-phosphate disodium (B8443419) salt is freely soluble in water.[8] 2. If using an organic solvent, ensure it is of high purity and compatible with the compound.
Variability in experimental results	Inconsistent sample preparation or degradation during the experiment.	1. Ensure consistent and validated sample preparation procedures. 2. Minimize the exposure of samples to light and elevated temperatures during experimental procedures. 3. Use an internal standard, such as the deuterated compound itself, for quantification to account for variability.

Stability Data

Summary of Storage Conditions

Form	Temperature	Duration	Additional Notes
Solid	Room Temperature	Short-term	In a tightly sealed container, protected from light and moisture.
Solid	2-8°C	Mid-term	In a tightly sealed container, protected from light and moisture.
Solid	-20°C	Long-term (3 years)	Recommended for optimal stability.[7]
In Solvent	-20°C	1 month	[1][7]
In Solvent	-80°C	6 months	[1][7]

pH-Dependent Stability

Experimental Protocols

Forced Degradation Study

This protocol is a general guideline for performing a forced degradation study to identify potential degradation products and establish the stability-indicating nature of an analytical method.

1. Acid and Base Hydrolysis:

• Prepare a solution of Betamethasone 21-phosphate-d5 in a suitable solvent (e.g., water or methanol).
• For acid hydrolysis, add 0.1 M HCl and incubate at a controlled temperature (e.g., 60°C) for a defined period.
• For base hydrolysis, add 0.1 M NaOH and incubate under the same conditions.
• Neutralize the samples before analysis.

2. Oxidative Degradation:

• Treat a solution of the compound with 3% hydrogen peroxide at room temperature.

3. Thermal Degradation:

• Expose the solid compound to dry heat (e.g., 105°C) for a specified duration.
• Expose a solution of the compound to heat (e.g., 60°C).

4. Photodegradation:

• Expose a solution of the compound to a UV light source (e.g., 254 nm or 365 nm) or in a photostability chamber.

5. Analysis:

• Analyze all stressed samples, along with an unstressed control, using a suitable stability-indicating HPLC method.

Stability-Indicating HPLC Method

The following is an example of a stability-indicating HPLC method that can be adapted for the analysis of Betamethasone 21-phosphate-d5 and its degradation products.

• Column: ACE 3 C18 (150 mm x 4.6 mm, 3 µm)

• Mobile Phase A: 0.1% Methanesulfonic acid in water

• Mobile Phase B: Tert-butanol and 1,4-dioxane (B91453) mixture (7:93, v/v)

• Gradient Elution: A suitable gradient program to separate the parent compound from its degradation products.

• Flow Rate: 1.0 mL/min

• Column Temperature: 40°C

• Detection: UV at 254 nm

Visualizations

Caption: Forced degradation experimental workflow.

Caption: Major degradation pathways.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. go.drugbank.com [go.drugbank.com]
• 4. UVB photolysis of betamethasone and its esters: characterization of photoproducts in solution, in pig skin and in drug formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Forced degradation of betamethasone sodium phosphate under solid state: Formation, characterization, and mechanistic study of all four 17,20-diastereomers of betamethasone 17-deoxy-20-hydroxy-21-oic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Betamethasone 21-phosphate disodium | 151-73-5 [chemicalbook.com]

Technical Support Center: Quantification of Betamethasone 21-phosphate-d5

Welcome to the technical support center for the quantification of Betamethasone (B1666872) 21-phosphate-d5. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during experimental analysis.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific challenges you may face during the quantification of Betamethasone 21-phosphate and its deuterated internal standard, Betamethasone 21-phosphate-d5.

Issue 1: Inaccurate or Inconsistent Quantitative Results

Question: My quantitative results for Betamethasone 21-phosphate are inconsistent despite using Betamethasone 21-phosphate-d5 as an internal standard. What are the potential causes?

Answer: Inaccurate or inconsistent results can arise from several factors, primarily related to the behavior of the deuterated internal standard in your analytical method. The most common issues include:

• Lack of Co-elution: The analyte and the internal standard may not elute at the exact same time from the chromatography column.

• Isotopic Exchange: The deuterium (B1214612) atoms on the internal standard may exchange with hydrogen atoms from the solvent or matrix.

• Matrix Effects: Components in your sample matrix (e.g., plasma, urine) can interfere with the ionization of the analyte and internal standard to different extents.

• Purity of the Internal Standard: The deuterated internal standard may contain impurities, including the non-deuterated analyte.

Troubleshooting Guide: Inaccurate Quantification

1. Do the Analyte and Internal Standard Co-elute?

• Problem: Deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts in reversed-phase chromatography due to the isotopic effect.[1] If this occurs in a region of your chromatogram with varying matrix effects, it can lead to inaccurate quantification.

• Solution:

  • Verify Co-elution: Overlay the chromatograms of Betamethasone 21-phosphate and Betamethasone 21-phosphate-d5 to confirm they elute together.

  • Adjust Chromatography: If separation is observed, consider modifying your chromatographic method. This could involve adjusting the mobile phase composition, gradient, or using a column with different selectivity.

2. Is Isotopic Exchange Occurring?

• Problem: Deuterium atoms, especially those on hydroxyl (-OH) or amine (-NH) groups, can be susceptible to exchange with protons from the surrounding environment.[2] This can lead to a decrease in the internal standard signal and an artificial increase in the analyte signal.

• Solution:

  • Assess Stability: Conduct experiments to evaluate the stability of Betamethasone 21-phosphate-d5 in your sample matrix and processing solvents under your experimental conditions (pH, temperature, time).[2]

  • Control pH: Isotopic exchange is often pH-dependent. Maintaining a slightly acidic pH (around 2.5-3) can minimize this phenomenon.[2]

  • Choose a Stable Standard: When possible, select a deuterated internal standard where the deuterium labels are on stable positions of the molecule, such as on carbon atoms not adjacent to heteroatoms.[3]

3. Are Matrix Effects Compromising Your Results?

• Problem: Matrix effects occur when molecules in the sample matrix interfere with the ionization of the analyte and internal standard in the mass spectrometer source. If the matrix affects the analyte and internal standard differently, the correction will be inaccurate.

• Solution:

  • Evaluate Matrix Effects: Perform a post-extraction addition experiment to determine the extent of ion suppression or enhancement for both Betamethasone 21-phosphate and Betamethasone 21-phosphate-d5.

  • Improve Sample Preparation: Enhance your sample clean-up procedure to remove interfering matrix components. Techniques like solid-phase extraction (SPE) can be more effective than simple protein precipitation.[4][5]

  • Dilute the Sample: Diluting your sample can reduce the concentration of matrix components, thereby minimizing their impact.

Quantitative Data Summary

The following tables summarize typical validation parameters for LC-MS/MS methods used in the quantification of betamethasone and its related compounds.

Table 1: LC-MS/MS Method Performance for Betamethasone Quantification

Parameter	Result	Matrix	Internal Standard
Linearity Range	2 - 250 ng/mL	Human Plasma	Betamethasone Acetate-d3
Lower Limit of Quantification (LLOQ)	2 ng/mL	Human Plasma	Betamethasone Acetate-d3
Intra-day Precision (%CV)	< 15%	Human Plasma	Not Specified
Inter-day Precision (%CV)	< 15%	Human Plasma	Not Specified
Accuracy (%Bias)	Within ±15%	Human Plasma	Not Specified
Recovery	> 85%	Human Plasma	Not Specified

Table 2: Linearity of Various Betamethasone Quantification Methods

Method	Internal Standard	Linearity Range	LLOQ	Matrix
LC-MS/MS	Betamethasone 21-Acetate-d3	2 - 250 ng/mL	2 ng/mL	Human Plasma
LC-MS/MS	Prednisolone	0.5 - 80.0 ng/mL	0.5 ng/mL	Human Plasma
LC-MS/MS	Triamcinolone acetonide	0.5 - 50.0 ng/mL	0.5 ng/mL	Human Plasma
UPLC-MS/MS	Beclomethasone dipropionate & Prednisolone	0.278 x 10⁻⁹ - 74.95 x 10⁻⁹ mol·dm⁻³	Not Specified	Human Plasma

Experimental Protocols

Protocol 1: Quantification of Betamethasone in Human Plasma using LC-MS/MS

This protocol is a general guideline and should be optimized for your specific instrumentation and experimental needs.

1. Materials and Reagents:

• Betamethasone reference standard

• Betamethasone 21-phosphate-d5 internal standard

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Ammonium formate

• Formic acid

• Ultrapure water

• Drug-free human plasma

2. Sample Preparation (Liquid-Liquid Extraction):

• To 500 µL of plasma, add 25 µL of Betamethasone 21-phosphate-d5 internal standard solution (concentration to be optimized).

• Add 6 mL of diisopropyl ether.[6]

• Vortex for 1 minute.[6]

• Centrifuge at 900 x g for 10 minutes.[6]

• Transfer the organic supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.[6]

• Reconstitute the residue in 125 µL of mobile phase.[6]

3. Chromatographic Conditions:

• LC System: A high-performance liquid chromatography system.

• Column: A reversed-phase C8 or C18 column (e.g., LiChrospher C8, 5 µm, 125 x 4 mm).[6]

• Mobile Phase A: 0.1% Formic acid in water.[7]

• Mobile Phase B: Acetonitrile with 0.1% formic acid.[7]

• Flow Rate: 0.3 - 0.5 mL/min.[6][7]

• Gradient: Optimized to ensure separation from matrix components and co-elution of the analyte and internal standard.

• Column Temperature: 28°C.[6]

4. Mass Spectrometry Conditions:

• Mass Spectrometer: A tandem mass spectrometer.

• Ionization Mode: Positive Electrospray Ionization (ESI+).[6]

• MRM Transitions:

  • Betamethasone: [M+H]+ 393 > 373 m/z.[6]

  • Betamethasone 21-phosphate-d5: The specific transition will depend on the exact mass and fragmentation pattern, which should be determined experimentally. A likely precursor ion would be based on its molecular weight.

Visualizations

Caption: A typical experimental workflow for the quantification of Betamethasone 21-phosphate in a biological matrix.

Caption: A logical troubleshooting workflow for addressing inaccurate results in Betamethasone 21-phosphate quantification.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Quantitative determination of betamethasone sodium phosphate and betamethasone dipropionate in human plasma by UPLC-MS/MS and a bioequivalence study - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 5. Quantitative determination of betamethasone sodium phosphate and betamethasone dipropionate in human plasma by UPLC-MS/MS and a bioequivalence study [agris.fao.org]
• 6. scielo.br [scielo.br]
• 7. waters.com [waters.com]

Technical Support Center: Optimizing LC-MS/MS for Betamethasone 21-phosphate-d5

Welcome to the technical support center for the optimization of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) parameters for Betamethasone (B1666872) 21-phosphate-d5. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What are the typical mass transitions for Betamethasone 21-phosphate-d5 in positive electrospray ionization (ESI+) mode?

A1: In positive ESI mode, Betamethasone 21-phosphate-d5 will typically form a protonated molecule [M+H]⁺. The phosphate (B84403) group is often lost during ionization or fragmentation. While specific transitions should be optimized in your laboratory, common transitions for similar compounds involve the loss of the phosphate group and subsequent fragmentation of the betamethasone core. Betamethasone 21-phosphate-d5 is the deuterated form of Betamethasone disodium (B8443419) phosphate.[1][2]

Q2: What type of analytical column is recommended for the separation of Betamethasone 21-phosphate-d5?

A2: Reversed-phase columns, such as C18 or C8, are commonly used for the separation of corticosteroids like betamethasone and its derivatives.[3][4][5] These columns provide good retention and separation from other matrix components when used with a suitable mobile phase.

Q3: What are suitable mobile phases for the LC-MS/MS analysis of Betamethasone 21-phosphate-d5?

A3: A typical mobile phase for the analysis of corticosteroids consists of a mixture of an organic solvent, such as acetonitrile (B52724) or methanol, and an aqueous solution.[4][5] The aqueous phase is often acidified with 0.1% formic acid or contains a volatile buffer like ammonium (B1175870) formate (B1220265) or ammonium acetate (B1210297) to improve peak shape and ionization efficiency.[4][6] It is crucial to avoid non-volatile phosphate buffers, as they can contaminate the mass spectrometer.[6][7][8]

Q4: Why is it advised to avoid phosphate buffers in the mobile phase for LC-MS/MS analysis?

A4: Phosphate buffers are non-volatile and can cause several issues in LC-MS/MS systems.[6][7][8] These include fouling of the ion source, ion suppression which reduces sensitivity, and clogging of the instrument's tubing.[7][8] Volatile buffers like ammonium formate or acetate are preferred alternatives.[6]

Q5: Can Betamethasone 21-phosphate-d5 be used as an internal standard for the quantification of Betamethasone 21-phosphate?

A5: Yes, as a stable isotope-labeled version of the analyte, Betamethasone 21-phosphate-d5 is an ideal internal standard for the quantification of Betamethasone 21-phosphate.[1] It is expected to have very similar chemical and physical properties, leading to similar extraction recovery and chromatographic retention time, and it can effectively compensate for matrix effects.[9]

Troubleshooting Guides

Issue 1: Poor Peak Shape (Tailing or Fronting)

• Possible Cause 1: Interaction with Metal Surfaces: The phosphate group in Betamethasone 21-phosphate-d5 has a high affinity for metal ions, which can lead to interactions with stainless steel components of the LC system (e.g., tubing, frits), causing peak tailing.[10][11]

  • Troubleshooting Step: Consider using a bio-inert or PEEK-lined LC system and column to minimize these interactions. Passivating the system with an acidic solution may also help.[11]

• Possible Cause 2: Inappropriate Mobile Phase pH: The pH of the mobile phase can affect the ionization state of the analyte and its interaction with the stationary phase.

  • Troubleshooting Step: Adjust the mobile phase pH with a volatile modifier like formic acid or ammonium hydroxide (B78521) to find the optimal condition for peak symmetry.

• Possible Cause 3: Column Overload: Injecting too much sample can lead to peak fronting.

  • Troubleshooting Step: Reduce the injection volume or dilute the sample.

Issue 2: Low Signal Intensity or Sensitivity

• Possible Cause 1: Ion Suppression: Co-eluting matrix components can interfere with the ionization of the analyte in the ESI source, leading to a reduced signal.

  • Troubleshooting Step: Improve chromatographic separation to move the analyte peak away from interfering compounds. Optimize the sample preparation procedure to remove more of the matrix. A post-column infusion experiment can help identify regions of ion suppression.

• Possible Cause 2: In-source Fragmentation: The phosphate group can be labile and may fragment in the ion source before entering the mass analyzer. This can lead to a lower abundance of the intended precursor ion.

  • Troubleshooting Step: Optimize the ion source parameters, such as the capillary voltage and source temperature, to minimize in-source fragmentation. It may be beneficial to monitor for the fragment ion as the precursor if in-source fragmentation is consistent and reproducible.

• Possible Cause 3: Suboptimal MS/MS Parameters: Incorrect collision energy can lead to either insufficient fragmentation or excessive fragmentation into very small ions that are not detected.

  • Troubleshooting Step: Perform a compound optimization experiment by infusing a standard solution of Betamethasone 21-phosphate-d5 and varying the collision energy to find the value that yields the highest intensity for the desired product ion.

Issue 3: Inconsistent Results with Deuterated Internal Standard

• Possible Cause 1: Isotope Effect on Retention Time: Deuterated internal standards can sometimes elute slightly earlier than their non-deuterated counterparts due to the kinetic isotope effect.[12][13] If this shift is significant, the analyte and internal standard may experience different matrix effects.[12][14]

  • Troubleshooting Step: Ensure that the chromatographic peak shapes of both the analyte and the internal standard are good and that the retention time difference is minimal and consistent.

• Possible Cause 2: Back-Exchange of Deuterium (B1214612): In some cases, deuterium atoms can exchange with hydrogen atoms from the solvent, leading to a decrease in the internal standard signal and an increase in the analyte signal.[12]

  • Troubleshooting Step: Prepare fresh stock solutions of the internal standard and store them in an appropriate solvent and at a suitable temperature to minimize back-exchange.

Experimental Protocols

Sample Preparation: Liquid-Liquid Extraction

• To 500 µL of plasma sample, add 25 µL of the internal standard working solution (Betamethasone 21-phosphate-d5).

• Add 3 mL of a suitable organic solvent (e.g., methyl-tert-butyl-ether or a mixture of ethyl acetate and n-hexane).[3][15]

• Vortex the mixture for 1 minute.

• Centrifuge at 4000 rpm for 10 minutes.

• Transfer the organic layer to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Vortex for 30 seconds and inject into the LC-MS/MS system.

LC-MS/MS Method Parameters

The following table summarizes typical starting parameters for an LC-MS/MS method for Betamethasone 21-phosphate-d5. These should be optimized for your specific instrument and application.

Parameter	Recommended Setting
Liquid Chromatography
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start at 10% B, increase to 90% B over 5 minutes, hold for 1 minute, then return to initial conditions and equilibrate.
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Mass Spectrometry
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon
MRM Transitions	To be optimized
Betamethasone 21-phosphate-d5 (Precursor > Product)	e.g., m/z 478.2 > m/z 397.2 (loss of H3PO4 + D5)
Betamethasone 21-phosphate (Precursor > Product)	e.g., m/z 473.2 > m/z 393.2 (loss of H3PO4)

Visualizations

Caption: Experimental workflow for Betamethasone 21-phosphate-d5 analysis.

Caption: Troubleshooting logic for low signal intensity issues.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Betamethasone 21-phosphate-d5 (betamethasone sodium phosphate-d5) | Isotope-Labeled Compounds | | Invivochem [invivochem.com]
• 3. Quantitative determination of betamethasone sodium phosphate and betamethasone dipropionate in human plasma by UPLC-MS/MS and a bioequivalence study - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. Evaluating quackery formulations: LC-MS/MS based method for detecting glucocorticoid content - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development and validation of a LC-MS/MS method for simultaneous determination of six glucocorticoids and its application to a pharmacokinetic study in nude mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Chrominfo: Why phosphate buffer not used in LC-MS [chrominfo.blogspot.com]
• 7. Why Do Phosphate-Based Buffers Hinder Protein Detection by Mass Spectrometry? Is It Due to Chelation by Phosphate Ions? | MtoZ Biolabs [mtoz-biolabs.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. A severe peak tailing of phosphate compounds caused by interaction with stainless steel used for liquid chromatography and electrospray mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Internal standard in LC-MS/MS - Chromatography Forum [chromforum.org]
• 14. myadlm.org [myadlm.org]
• 15. akjournals.com [akjournals.com]

Technical Support Center: Betamethasone 21-Phosphate-d5 Degradation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Betamethasone (B1666872) 21-phosphate-d5.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for Betamethasone 21-phosphate-d5?

A1: The degradation pathways of Betamethasone 21-phosphate-d5 are expected to be analogous to its non-deuterated counterpart, Betamethasone 21-phosphate. The primary degradation pathways for corticosteroids, including betamethasone esters, involve hydrolysis, oxidation, and rearrangement.[1][2] Under thermal stress in the solid state, a key degradation pathway for betamethasone sodium phosphate (B84403) involves the formation of a betamethasone enol aldehyde intermediate. This intermediate then undergoes hydration and an intramolecular Cannizzaro reaction to form four diastereomers of betamethasone 17-deoxy-20-hydroxy-21-oic acid.[3][4][5]

Q2: How does pH affect the stability of Betamethasone 21-phosphate-d5 in solution?

A2: The stability of betamethasone esters is significantly influenced by pH. For instance, betamethasone valerate (B167501) and dipropionate exhibit maximum stability in the acidic pH range of 3.5 to 5.[6][7] Aqueous solutions of betamethasone 21-phosphate with a pH above 8 are generally stable if protected from light.[8] However, it is crucial to prevent microbial contamination in solutions, as phosphatases can hydrolyze the phosphate ester.[8]

Q3: What are the expected degradation products of Betamethasone 21-phosphate-d5 under forced degradation conditions?

A3: Under forced degradation conditions (e.g., acid, base, heat, oxidation, photolysis), Betamethasone 21-phosphate-d5 is expected to yield several degradation products. Based on studies of related compounds, these may include:

• Betamethasone: Formed by hydrolysis of the 21-phosphate ester.

• Betamethasone enol aldehyde: A key intermediate in thermal degradation.[3][4]

• Diastereomers of betamethasone 17-deoxy-20-hydroxy-21-oic acid: Formed from the enol aldehyde intermediate under heat.[3][4][5]

• Oxidative degradation products.[1]

Q4: Is the deuterated form (-d5) expected to have different degradation pathways compared to the non-deuterated Betamethasone 21-phosphate?

A4: The five deuterium (B1214612) atoms in Betamethasone 21-phosphate-d5 are typically located on the ethyl group at the C17 position, which is not directly involved in the primary degradation reactions like hydrolysis of the phosphate ester or the initial steps of the Cannizzaro reaction pathway. Therefore, the overall degradation pathways are expected to be the same as the non-deuterated compound. Minor differences in the rate of degradation (kinetic isotope effect) might be observed, but the nature of the degradation products should remain consistent.

Troubleshooting Guides

Issue	Possible Cause	Recommended Solution
Unexpected peaks in HPLC chromatogram during stability testing.	Contamination of the sample or mobile phase.	Ensure proper cleaning of all glassware and use fresh, high-purity solvents for mobile phase preparation.
Formation of unknown degradation products.	Conduct a forced degradation study to systematically identify potential degradation products under various stress conditions (acid, base, heat, light, oxidation). Use LC-MS/MS and NMR for structural elucidation of the unknown peaks.[1][3]
Loss of parent compound in solution at neutral pH.	Microbial contamination leading to enzymatic hydrolysis.[8]	Prepare solutions under sterile conditions and consider using a bacteriostatic agent if appropriate for the experimental design. Store solutions at recommended temperatures.
Inconsistent degradation rates between experimental batches.	Variation in experimental conditions such as temperature, pH, or light exposure.	Strictly control all experimental parameters. Use calibrated equipment and ensure consistent light exposure for photostability studies.
Purity of the starting material.	Verify the purity of the Betamethasone 21-phosphate-d5 starting material using a validated analytical method.

Experimental Protocols

Forced Degradation Study of Betamethasone 21-Phosphate-d5

Objective: To identify potential degradation products and assess the stability of Betamethasone 21-phosphate-d5 under various stress conditions.

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of Betamethasone 21-phosphate-d5 in a suitable solvent (e.g., methanol (B129727) or water) at a known concentration.

• Stress Conditions:

  • Acid Hydrolysis: Treat the stock solution with 0.1 N HCl at 60°C for 24 hours.[9]

  • Base Hydrolysis: Treat the stock solution with 0.1 N NaOH at room temperature for 4 hours.[9]

  • Oxidative Degradation: Treat the stock solution with 3% H₂O₂ at room temperature for 24 hours.[9]

  • Thermal Degradation: Heat the solid drug substance at 105°C for 48 hours.[3]

  • Photolytic Degradation: Expose the stock solution to UV light (254 nm) and fluorescent light for a defined period.

• Sample Analysis:

  • At specified time points, withdraw aliquots of the stressed samples.

  • Neutralize the acid and base-stressed samples.

  • Dilute all samples to an appropriate concentration.

  • Analyze the samples using a validated stability-indicating HPLC method.

  • Characterize the degradation products using LC-MS/MS and NMR.[1][3]

Visualizations

References

• 1. Studies on the Stability of Corticosteroids: Degradation of Clobetasol Propionate, Desonide and Hydrocortisone in Topical Formulations by HPLC and UPLC-MS/MS [scirp.org]
• 2. scirp.org [scirp.org]
• 3. Forced degradation of betamethasone sodium phosphate under solid state: Formation, characterization, and mechanistic study of all four 17,20-diastereomers of betamethasone 17-deoxy-20-hydroxy-21-oic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Forced degradation of betamethasone sodium phosphate under solid state: Formation, characterization, and mechanistic study of all four 17,20-diastereomers of betamethasone 17-deoxy-20-hydroxy-21-oic acid. | Semantic Scholar [semanticscholar.org]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Kinetics of thermal degradation of betamethasone valerate and betamethasone dipropionate in different media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. Force degradation behavior of glucocorticoid deflazacort by UPLC: isolation, identification and characterization of degradant by FTIR, NMR and mass analysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Improving Accuracy in Betamethasone 21-phosphate-d5 Experiments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance accuracy and precision in experiments utilizing Betamethasone (B1666872) 21-phosphate-d5.

Frequently Asked Questions (FAQs)

Q1: What is Betamethasone 21-phosphate-d5 and what are its primary applications in research?

A1: Betamethasone 21-phosphate-d5 is a deuterium-labeled form of Betamethasone 21-phosphate.[1][2] It is primarily used as an internal standard in quantitative analytical methods, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), for the accurate measurement of betamethasone and its phosphate (B84403) ester in biological matrices.[1] The deuterium (B1214612) labeling allows it to be distinguished from the endogenous analyte by its mass, while exhibiting nearly identical chemical and physical properties, which is crucial for correcting variations during sample preparation and analysis.[1]

Q2: What are the recommended storage and handling conditions for Betamethasone 21-phosphate-d5?

A2: To ensure the stability and integrity of Betamethasone 21-phosphate-d5, it should be stored as a powder at -20°C for long-term storage (up to 3 years). For short-term storage, 4°C is acceptable for up to 2 years. If dissolved in a solvent, the solution should be stored at -80°C for up to 6 months or -20°C for up to 1 month.[2] It is important to protect the compound from moisture.[2]

Q3: Can Betamethasone 21-phosphate undergo hydrolysis?

A3: Yes, the phosphate ester group in Betamethasone 21-phosphate is susceptible to hydrolysis, which can be catalyzed by phosphatases present in biological samples or by exposure to certain pH conditions.[3] This would convert it to betamethasone-d5. It is crucial to handle samples appropriately to minimize enzymatic activity, for instance, by keeping them on ice and processing them promptly.

Q4: Is isotopic exchange a concern with Betamethasone 21-phosphate-d5?

A4: Isotopic exchange, the replacement of deuterium atoms with hydrogen, can be a concern with deuterated standards, especially if the deuterium atoms are in labile positions. The stability of the deuterium labels on Betamethasone 21-phosphate-d5 depends on their specific location on the molecule. While generally stable, exposure to harsh acidic or basic conditions should be avoided to minimize the risk of back-exchange.

Troubleshooting Guide

This guide addresses common issues encountered during the use of Betamethasone 21-phosphate-d5 in analytical experiments, particularly in LC-MS/MS applications.

Issue	Potential Cause	Recommended Solution
Poor Peak Shape (Tailing or Fronting)	1. Secondary Interactions: The phosphate group can interact with active sites on the column or in the LC system. 2. Inappropriate Mobile Phase pH: The pH of the mobile phase can affect the ionization state and chromatographic behavior of the analyte. 3. Column Overload: Injecting too high a concentration of the analyte.	1. Use a column with end-capping or a specialized column designed to minimize metal interactions. Consider system passivation. 2. Optimize the mobile phase pH. A slightly acidic mobile phase (e.g., with 0.1% formic acid) often improves peak shape for corticosteroids.[4] 3. Dilute the sample before injection.
High Variability in Internal Standard Response	1. Matrix Effects: Components in the biological matrix (e.g., plasma, urine) can suppress or enhance the ionization of the internal standard.[5] 2. Inconsistent Sample Preparation: Variability in extraction efficiency between samples. 3. Degradation: Hydrolysis of the phosphate group during sample processing or storage.	1. Improve sample clean-up using techniques like solid-phase extraction (SPE) to remove interfering matrix components.[5] Optimize chromatographic separation to avoid co-elution with interfering substances.[5] 2. Ensure consistent and precise execution of the sample preparation protocol for all samples. 3. Keep samples cold during processing and analyze them as quickly as possible. Consider the use of phosphatase inhibitors if enzymatic degradation is suspected.
Analyte and Internal Standard Do Not Co-elute	Isotope Effect: The presence of deuterium can sometimes cause a slight shift in retention time compared to the non-labeled analyte.	This is a known phenomenon. While complete co-elution is ideal, a small, consistent separation is often acceptable as long as it does not lead to differential matrix effects.[5] If the separation is significant, chromatographic conditions (e.g., gradient, temperature) may need to be adjusted.
Presence of Unlabeled Betamethasone in the Internal Standard Stock	Incomplete Deuteration: The synthesis of the deuterated standard may not have been 100% efficient.	This can lead to an overestimation of the analyte concentration. It is important to verify the isotopic purity of the internal standard. If significant unlabeled analyte is present, a different batch of the internal standard may be required.

Experimental Protocols

Sample Preparation from Human Plasma using Liquid-Liquid Extraction (LLE)

This protocol is adapted for the extraction of betamethasone from human plasma, where Betamethasone 21-phosphate-d5 would be added as the internal standard.

Materials:

• Human plasma samples

• Betamethasone 21-phosphate-d5 internal standard (IS) solution (concentration to be optimized based on expected analyte levels)

• Diisopropyl ether

• Methanol (B129727)

• Ammonium (B1175870) formate

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

• Sample concentrator (e.g., nitrogen evaporator)

Procedure:

• To 500 µL of plasma in a microcentrifuge tube, add 25 µL of the Betamethasone 21-phosphate-d5 internal standard solution.[6]

• Add 6 mL of diisopropyl ether to the tube.[6]

• Vortex the mixture for 1 minute.[6]

• Centrifuge at 900 x g for 10 minutes.[6]

• Carefully transfer the organic supernatant to a clean tube.[6]

• Evaporate the supernatant to dryness under a stream of nitrogen.[6]

• Reconstitute the dried residue with 125 µL of the mobile phase (e.g., a mixture of methanol and 0.05 mM ammonium formate, 90:10 v/v).[6]

• Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.[6]

LC-MS/MS Analysis of Betamethasone

The following are typical starting conditions for the LC-MS/MS analysis of betamethasone, which would be applicable for detecting Betamethasone 21-phosphate-d5 (after in-source fragmentation or analysis of its corresponding betamethasone-d5).

Liquid Chromatography (LC) Conditions:

Parameter	Condition
Column	Reversed-phase C8 or C18, e.g., LiChrospher® C8 (5µm, 125 x 4mm)[6]
Mobile Phase A	0.05 mM Ammonium Formate in Water[6]
Mobile Phase B	Methanol[6]
Gradient	Isocratic with 90% B[6] or a gradient optimized for separation
Flow Rate	0.3 mL/min[6]
Column Temperature	28°C[6]
Injection Volume	5-10 µL

Mass Spectrometry (MS) Conditions:

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive[7]
Capillary Voltage	3 kV[6]
Source Temperature	120°C[6]
Desolvation Temperature	300°C[6]
Collision Gas	Argon[6]
Monitored Transitions (MRM)	Betamethasone: m/z 393 > 373[6] Betamethasone-d5: Expected m/z would be higher due to deuterium labeling (e.g., 398 > 378 for d5)

Visualizations

Experimental Workflow

Caption: Workflow for the quantification of Betamethasone using a deuterated internal standard.

Glucocorticoid Receptor Signaling Pathway

Caption: Simplified signaling pathway of Betamethasone via the Glucocorticoid Receptor (GR).

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Betamethasone 21-phosphate-d5 (betamethasone sodium phosphate-d5) | Isotope-Labeled Compounds | | Invivochem [invivochem.com]
• 3. jfda-online.com [jfda-online.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. scielo.br [scielo.br]
• 7. researchgate.net [researchgate.net]

Handling and preparation of Betamethasone 21-phosphate-d5 solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the handling and preparation of Betamethasone 21-phosphate-d5 solutions. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is Betamethasone 21-phosphate-d5 and what is its primary application?

Betamethasone 21-phosphate-d5 is the deuterium-labeled version of Betamethasone 21-phosphate. Its primary application is as an internal standard (IS) in analytical and pharmacokinetic research, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays.[1] The stable isotope label allows for precise quantification of Betamethasone in biological samples by correcting for variability during sample preparation and analysis.[2]

Q2: What are the best practices for storing Betamethasone 21-phosphate-d5 powder and its solutions?

To ensure the integrity and stability of Betamethasone 21-phosphate-d5, proper storage is crucial.

• Powder: The solid form should be stored at -20°C for long-term stability (up to 3 years). For shorter periods, it can be stored at 4°C (up to 2 years).[3] It is also important to protect it from moisture as it is hygroscopic.[4][5]

• Solutions: Stock solutions are typically prepared in solvents like methanol (B129727) or DMSO. For optimal stability, these solutions should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[3] It is recommended to aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.[3] Always store solutions in tightly sealed, light-protected containers.

Q3: In which solvents is Betamethasone 21-phosphate-d5 soluble?

The solubility of Betamethasone 21-phosphate-d5 is expected to be very similar to its non-deuterated counterpart, Betamethasone 21-phosphate disodium (B8443419) salt.

Solvent	Solubility	Notes
Water	Freely soluble (up to 500 mg/mL)	Solutions may be clear to very slightly hazy and faintly yellow.[4][6]
Methanol	Sparingly soluble	A common solvent for preparing stock solutions.[7]
Ethanol (96%)	Slightly soluble
DMSO	Soluble	May require sonication or warming to fully dissolve.[3]
Methylene Chloride	Practically insoluble	[4][5]
Chloroform	Practically insoluble	[5][6]
Acetone	Practically insoluble	[5]

Q4: What are the optimal pH and temperature conditions for the stability of Betamethasone 21-phosphate solutions?

Aqueous solutions of Betamethasone 21-phosphate are most stable in a neutral to slightly alkaline environment.

Parameter	Condition	Notes
pH	7.5 - 9.0	Aqueous solutions with a pH above 8 are reported to be stable if protected from light.[8] Acidic or strongly basic conditions should be avoided to prevent hydrolysis of the phosphate (B84403) ester.
Temperature	-20°C to -80°C (for storage)	For long-term storage of solutions, frozen conditions are recommended to minimize degradation.[3]
Light	Protect from light	Light can cause degradation of the compound.[8]

Troubleshooting Guides

Issue 1: Difficulty Dissolving the Compound

Symptom: The Betamethasone 21-phosphate-d5 powder does not fully dissolve in the chosen solvent, or the solution appears cloudy.

Possible Cause	Troubleshooting Steps
Incorrect Solvent Choice	Verify the solubility of Betamethasone 21-phosphate-d5 in your chosen solvent using the table above. For non-aqueous stock solutions, methanol or DMSO are common choices.
Insufficient Sonication or Warming	For solvents like DMSO, gentle warming (e.g., to 60°C) and sonication can aid dissolution.[3] Be cautious with warming to avoid any potential degradation.
Solution is Supersaturated	Ensure you are not exceeding the solubility limit of the compound in the chosen solvent. If a higher concentration is needed, consider a different solvent or a solvent mixture.
Hygroscopic Nature of the Compound	The powder is hygroscopic and may have absorbed moisture, which can affect dissolution.[4][5] Ensure the compound is stored in a desiccator and handled in a low-humidity environment.
Low-Quality Solvent	Use high-purity, anhydrous solvents appropriate for your application (e.g., LC-MS grade).

Issue 2: Inconsistent or Inaccurate Quantitative Results in LC-MS/MS

Symptom: High variability in the internal standard signal or inaccurate quantification of the analyte.

Possible Cause	Troubleshooting Steps
Isotopic Exchange (Back-Exchange)	Deuterium atoms on the internal standard can exchange with protons from the sample matrix or solvent, especially if the labels are in labile positions or under acidic/basic conditions.[9] To test for this, incubate the deuterated internal standard in a blank matrix for a period equivalent to your sample preparation and analysis time. Analyze the sample to see if there is an increase in the non-labeled compound.[9] If exchange is observed, consider adjusting the pH of your solutions to be as close to neutral as possible.
Chromatographic Shift	Deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts. This is a known isotope effect. Ensure that your chromatography method can adequately resolve the analyte and internal standard from any interfering peaks. If the shift is problematic, you may need to optimize your LC method (e.g., mobile phase composition, gradient, or temperature).
Differential Matrix Effects	The analyte and the internal standard may experience different levels of ion suppression or enhancement from components in the sample matrix.[9] To investigate this, prepare three sets of samples: A) Analyte and IS in a clean solvent, B) Blank matrix extract spiked with analyte and IS post-extraction, and C) Blank matrix spiked with analyte and IS pre-extraction. A significant difference in the analyte/IS ratio between these sets indicates a differential matrix effect.
Contamination of Internal Standard	The deuterated internal standard may contain a small amount of the unlabeled analyte. Request a certificate of analysis from the supplier to verify the isotopic and chemical purity. To check for this, analyze a blank sample spiked only with the internal standard and monitor for the signal of the unlabeled analyte.
Improper Solution Preparation/Storage	Inaccurate pipetting, incorrect dilutions, or degradation of the stock/working solutions can lead to errors. Ensure all volumetric equipment is calibrated. Prepare fresh working solutions regularly and store all solutions under the recommended conditions.

Experimental Protocols

Protocol 1: Preparation of Betamethasone 21-phosphate-d5 Stock and Working Solutions for LC-MS/MS

This protocol outlines the steps for preparing stock and working solutions of Betamethasone 21-phosphate-d5 for use as an internal standard.

• Preparation of Stock Solution (e.g., 1 mg/mL):

  • Accurately weigh a known amount of Betamethasone 21-phosphate-d5 powder (e.g., 1 mg).

  • Dissolve the powder in an appropriate volume of a suitable solvent (e.g., 1 mL of methanol) to achieve the desired concentration.

  • Vortex and/or sonicate the solution to ensure complete dissolution.

  • Store the stock solution in a tightly sealed, light-protected vial at -20°C or -80°C.

• Preparation of Working Internal Standard Solution:

  • Prepare a working solution by diluting the stock solution to a fixed concentration with the appropriate solvent (e.g., methanol or acetonitrile). The final concentration will depend on the expected concentration range of the analyte in the samples.

  • This working solution will be added to all samples, calibration standards, and quality control samples.

Protocol 2: Use of Betamethasone 21-phosphate-d5 as an Internal Standard in a Plasma Sample Preparation Workflow (Protein Precipitation)

This protocol describes a typical workflow for using the prepared internal standard in the analysis of plasma samples.

• Aliquoting: Aliquot a precise volume of the plasma sample (e.g., 100 µL) into a microcentrifuge tube.

• Internal Standard Addition: Add a fixed volume of the Betamethasone 21-phosphate-d5 working solution to each plasma sample. It is crucial to add the internal standard as early as possible in the sample preparation process to account for variability.

• Protein Precipitation:

  • Add a protein precipitation agent (e.g., three volumes of ice-cold acetonitrile) to the plasma sample containing the internal standard.

  • Vortex the mixture thoroughly for at least 30 seconds to ensure complete protein precipitation.

• Centrifugation: Centrifuge the samples at a high speed (e.g., 10,000 x g) for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant, which contains the analyte and the internal standard, to a clean tube or a 96-well plate for analysis.

• Evaporation and Reconstitution (Optional): The supernatant can be evaporated to dryness under a gentle stream of nitrogen. The residue is then reconstituted in a smaller volume of the mobile phase to concentrate the sample and improve sensitivity.

• LC-MS/MS Analysis: Inject the prepared sample into the LC-MS/MS system for analysis.

Visualizations

Caption: Troubleshooting workflow for inaccurate quantitative results.

Caption: Experimental workflow for using an internal standard.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. benchchem.com [benchchem.com]
• 3. Betamethasone 21-phosphate-d5 (betamethasone sodium phosphate-d5) | Isotope-Labeled Compounds | | Invivochem [invivochem.com]
• 4. Betamethasone 21-phosphate disodium | 151-73-5 [chemicalbook.com]
• 5. chembk.com [chembk.com]
• 6. Betamethasone 21-Phosphate Sodium - LKT Labs [lktlabs.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. benchchem.com [benchchem.com]
• 9. Internal standard in LC-MS/MS - Chromatography Forum [chromforum.org]

Technical Support Center: Forced Degradation Studies of Betamethasone Sodium Phosphate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals conducting forced degradation studies on Betamethasone (B1666872) Sodium Phosphate (B84403).

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for Betamethasone Sodium Phosphate under forced degradation conditions?

A1: Betamethasone Sodium Phosphate is susceptible to degradation through several pathways depending on the stress condition:

• Hydrolytic (Acidic and Basic): Under acidic and basic conditions, hydrolysis can lead to the formation of Betamethasone alcohol and subsequently, the Z- and E-isomers of 20-hydroxy-17(20)-en-21-aldehyde. D-homoannular ring expansion has also been reported as a possible degradation pathway.

• Thermal (Solid State): In the solid state, thermal stress can induce a complex degradation pathway. A key intermediate, betamethasone enol aldehyde, is formed, which then undergoes an intramolecular Cannizzaro reaction to yield four diastereomers of betamethasone 17-deoxy-20-hydroxy-21-oic acid[1][2].

• Oxidative: The corticosteroid structure is susceptible to oxidation, which can lead to a variety of degradation products, often involving the ketone and hydroxyl groups.

• Photolytic: Exposure to light can lead to photolytic degradation, though specific major degradants are less commonly reported in the literature compared to hydrolytic and thermal stress.

Q2: What is a suitable stability-indicating HPLC method for analyzing Betamethasone Sodium Phosphate and its degradation products?

A2: A robust stability-indicating HPLC method is crucial for separating Betamethasone Sodium Phosphate from its potential degradation products. A common approach involves a reversed-phase C18 column with gradient elution. The mobile phase typically consists of an aqueous buffer (e.g., phosphate or acetate (B1210297) buffer) and an organic modifier (e.g., acetonitrile (B52724) or methanol). The pH of the mobile phase should be carefully controlled to ensure good peak shape and resolution. A photodiode array (PDA) detector is recommended for peak purity analysis.

Q3: How can I confirm the identity of the degradation products?

A3: The structural elucidation of degradation products typically requires a combination of analytical techniques. High-resolution mass spectrometry (HRMS) coupled with liquid chromatography (LC-MS) can provide accurate mass measurements and fragmentation patterns, offering initial structural information. For unambiguous identification, isolation of the degradants using preparative HPLC followed by spectroscopic analysis, primarily Nuclear Magnetic Resonance (NMR) spectroscopy (1H, 13C, and 2D-NMR), is the gold standard.

Troubleshooting Guides

This section addresses common issues encountered during forced degradation studies of Betamethasone Sodium Phosphate.

Issue 1: Poor Peak Shape (Tailing or Fronting) in HPLC Analysis

• Possible Cause 1: Inappropriate mobile phase pH.

  • Troubleshooting Step: The phosphate group in Betamethasone Sodium Phosphate is acidic. Ensure the mobile phase pH is controlled and optimized. A pH around 2.5 to 4.0 often provides good peak shape for the parent drug and its degradation products on a C18 column.

• Possible Cause 2: Secondary interactions with the stationary phase.

  • Troubleshooting Step: Silanol groups on the silica-based stationary phase can interact with the analyte. Use a high-purity, end-capped C18 column. The addition of a competing amine (e.g., triethylamine) to the mobile phase can also minimize peak tailing, but this may affect MS compatibility.

• Possible Cause 3: Column overload.

  • Troubleshooting Step: Reduce the injection volume or the concentration of the sample.

Issue 2: Inconsistent or Low Degradation

• Possible Cause 1: Insufficient stress conditions.

  • Troubleshooting Step: Increase the concentration of the stressor (e.g., acid, base, or oxidizing agent), the temperature, or the duration of the study. Refer to the experimental protocols below for recommended starting conditions.

• Possible Cause 2: Low solubility of Betamethasone Sodium Phosphate in the stress medium.

  • Troubleshooting Step: Ensure complete dissolution of the drug substance in the chosen solvent before adding the stressor. A co-solvent like methanol (B129727) or acetonitrile may be used, but its potential to influence the degradation pathway should be considered.

Issue 3: Mass Balance Issues (Recovery <90% or >110%)

• Possible Cause 1: Co-elution of degradation products.

  • Troubleshooting Step: Optimize the HPLC method to improve the resolution between the parent peak and all degradant peaks. Adjusting the gradient slope, mobile phase composition, or column chemistry may be necessary.

• Possible Cause 2: Degradation products do not have a chromophore.

  • Troubleshooting Step: If UV detection is used, some degradation products may not be detected. Employ a universal detector like a Charged Aerosol Detector (CAD) or a mass spectrometer (MS) to ensure all components are accounted for.

• Possible Cause 3: Inaccurate response factors of degradation products.

  • Troubleshooting Step: Ideally, the relative response factors (RRFs) of the major degradation products should be determined using isolated and purified standards. If this is not feasible, assume an RRF of 1.0 for initial assessment, but acknowledge this as a potential source of error.

Data Presentation

The following tables summarize typical quantitative data from forced degradation studies of Betamethasone Sodium Phosphate. Note: The percentage degradation values are illustrative and may vary based on the specific experimental conditions.

Table 1: Summary of Forced Degradation Results for Betamethasone Sodium Phosphate

Stress Condition	Stressor	Temperature (°C)	Time (hours)	% Degradation (Illustrative)	Major Degradation Products
Acid Hydrolysis	0.1 M HCl	60	24	15-25%	Betamethasone, 20-hydroxy-17(20)-en-21-aldehyde isomers
Base Hydrolysis	0.1 M NaOH	60	8	20-30%	Betamethasone, 20-hydroxy-17(20)-en-21-aldehyde isomers
Oxidation	3% H₂O₂	25	48	10-20%	Oxidized derivatives
Thermal (Solution)	Water	80	72	5-15%	Hydrolytic and oxidative products
Photolytic	UV light (254 nm)	25	48	5-10%	Photodegradation products

Experimental Protocols

Protocol 1: Forced Degradation in Solution

• Preparation of Stock Solution: Prepare a stock solution of Betamethasone Sodium Phosphate in a suitable solvent (e.g., water or a mixture of water and methanol) at a concentration of approximately 1 mg/mL.

• Acid Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.2 M HCl to achieve a final concentration of 0.1 M HCl.

  • Incubate the solution at 60°C for 24 hours.

  • At specified time points, withdraw an aliquot, neutralize with an equivalent amount of 0.1 M NaOH, and dilute with the mobile phase to the target concentration for HPLC analysis.

• Base Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.2 M NaOH to achieve a final concentration of 0.1 M NaOH.

  • Incubate the solution at 60°C for 8 hours.

  • At specified time points, withdraw an aliquot, neutralize with an equivalent amount of 0.1 M HCl, and dilute with the mobile phase for HPLC analysis.

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 1 mL of 6% hydrogen peroxide to achieve a final concentration of 3% H₂O₂.

  • Store the solution at room temperature (25°C) for 48 hours, protected from light.

  • At specified time points, withdraw an aliquot and dilute with the mobile phase for HPLC analysis.

• Thermal Degradation:

  • Incubate the stock solution at 80°C for 72 hours, protected from light.

  • At specified time points, withdraw an aliquot and dilute with the mobile phase for HPLC analysis.

• Photolytic Degradation:

  • Expose the stock solution in a photostability chamber to UV light (e.g., 254 nm) for 48 hours.

  • A control sample should be kept in the dark at the same temperature.

  • At specified time points, withdraw an aliquot and dilute with the mobile phase for HPLC analysis.

• Analysis: Analyze all samples using a validated stability-indicating HPLC method.

Protocol 2: Stability-Indicating HPLC Method

• Column: C18, 250 mm x 4.6 mm, 5 µm

• Mobile Phase A: 0.05 M Potassium Phosphate Monobasic, pH adjusted to 3.0 with phosphoric acid

• Mobile Phase B: Acetonitrile

• Gradient Program:

  • 0-5 min: 20% B

  • 5-25 min: 20% to 80% B

  • 25-30 min: 80% B

  • 30.1-35 min: 20% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection: PDA at 242 nm

• Injection Volume: 20 µL

Visualizations

Caption: Experimental workflow for forced degradation studies.

Caption: Solid-state thermal degradation pathway.

Caption: Troubleshooting decision tree for HPLC analysis.

References

• 1. [PDF] Kinetics of Thermal Degradation of Betamethasone Valerate and Betamethasone Dipropionate in Different Media | Semantic Scholar [semanticscholar.org]
• 2. Kinetics of thermal degradation of betamethasone valerate and betamethasone dipropionate in different media - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Betamethasone 21-phosphate-d5 Analysis

Welcome to the technical support center for the analysis of Betamethasone 21-phosphate-d5. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance on avoiding contamination and troubleshooting common issues encountered during experimental analysis.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific problems that may arise during the analysis of Betamethasone 21-phosphate-d5, providing potential causes and solutions in a direct question-and-answer format.

Q1: My blank or zero-calibrator samples show a signal corresponding to the unlabeled analyte. What are the potential sources of this contamination?

A1: This is a common and critical issue that can compromise the accuracy of your assay. The most frequent causes are:

• Contaminated Internal Standard (IS): The deuterated internal standard (Betamethasone 21-phosphate-d5) may contain a small amount of the unlabeled analyte (Betamethasone 21-phosphate) as an impurity.[1] This is a primary source of "false positive" signals in blank samples.

• Cross-Contamination: Carryover from a high-concentration sample to a subsequent blank or low-concentration sample within the autosampler can occur.

• Contaminated Reagents or Glassware: Solvents, buffers, vials, or pipette tips may be contaminated with the analyte.

• Hydrolysis of the Phosphate (B84403) Ester: Betamethasone 21-phosphate is susceptible to hydrolysis, especially in solutions with a pH above 8 or in the presence of microbial contamination, which can introduce variability.[2]

Troubleshooting Steps:

• Assess IS Purity: Analyze a solution containing only the deuterated internal standard. The response for the unlabeled analyte should be minimal, ideally less than 20% of the response of the Lower Limit of Quantification (LLOQ) for your assay.[1]

• Optimize Wash Steps: Enhance the needle and injection port washing steps in your LC method. Use a strong organic solvent (e.g., acetonitrile) in the wash solution to effectively remove residual analyte.

• Use Fresh Reagents: Prepare fresh mobile phases and reconstitution solvents. Use new, clean glassware and vials to rule out external contamination.

Q2: I'm observing poor or tailing peak shapes for Betamethasone 21-phosphate-d5. What is the cause and how can it be fixed?

A2: Poor peak shape, particularly tailing, is a known issue for phosphate-containing compounds like Betamethasone 21-phosphate.

• Cause: The primary cause is the interaction of the negatively charged phosphate group with metal surfaces within the LC system, such as the column frit, tubing, and injector parts. This adsorption leads to peak tailing, reduced analyte recovery, and poor reproducibility.

• Solution:

  • Use Metal-Mitigating Technology: Employ LC systems and columns designed to minimize metal interactions (e.g., those with MaxPeak High Performance Surfaces). These technologies create an inert barrier between the sample and the metal components.

  • Mobile Phase Additives: Acidifying the mobile phase with 0.1% formic acid can help improve peak shape for corticosteroids.[3] While chelating agents like EDTA can be effective, they may suppress the MS signal and are less ideal for LC-MS/MS applications.

  • System Passivation: While not a permanent solution, injecting high-concentration standards can temporarily "passivate" or block the active metal sites. However, this effect diminishes over time.

Q3: The retention time of my deuterated standard (Betamethasone 21-phosphate-d5) is slightly shorter than the non-deuterated analyte. Is this normal and how should I handle it?

A3: Yes, this is a known chromatographic phenomenon.

• Explanation: Deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts in reversed-phase chromatography.[4] This is due to the subtle physicochemical differences caused by the heavier deuterium (B1214612) isotope.[5]

• Impact: If the separation is significant, the analyte and the internal standard may experience different levels of ion suppression or enhancement from the sample matrix as they elute at different times.[4] This is known as a "differential matrix effect" and can compromise analytical accuracy.[1][4]

• Solution:

  • Confirm Co-elution: Overlay the chromatograms of the analyte and the internal standard to assess the degree of separation.

  • Adjust Chromatography: If the separation is problematic, consider adjusting the mobile phase gradient or using a column with slightly lower resolution to ensure both compounds elute within a single, unified peak.[4]

Q4: My results are inconsistent with high variability, even with an internal standard. What are the likely causes?

A4: High variability often points to issues with isotopic stability or differential matrix effects.

• Isotopic Exchange: Deuterium atoms can sometimes be replaced by hydrogen atoms from the surrounding solvent or sample matrix, a process known as back-exchange.[1][4] This is more likely if the deuterium labels are on heteroatoms (like -OH) or on carbons adjacent to carbonyl groups.[1] This exchange alters the concentration of your IS, leading to inaccurate quantification.

• Differential Matrix Effects: Even with perfect co-elution, the analyte and the deuterated IS can experience different degrees of ion suppression or enhancement from matrix components, leading to variable signal intensity.[4]

• In-source Instability: The deuterated standard might exhibit different fragmentation patterns or stability in the mass spectrometer's ion source compared to the analyte.[1]

Troubleshooting Steps:

• Evaluate Matrix Effects: Conduct a post-extraction addition experiment to quantify the degree of ion suppression or enhancement for both the analyte and the IS (see Protocol 2).

• Check Label Position: When sourcing your standard, prefer standards where deuterium atoms are placed on stable positions of the molecule, away from exchangeable protons. Betamethasone-4,6,11,12,12-D5 21-Phosphate is an example of a standard with labels on the steroid core.[6]

• Optimize Sample Preparation: Improve sample cleanup procedures (e.g., using solid-phase extraction) to remove interfering matrix components.[7]

Data and Troubleshooting Summary

The following tables provide quantitative examples and a summary for quick reference.

Table 1: Example LC-MS/MS Gradient Program This table outlines a typical gradient for separating Betamethasone 21-phosphate on a C18 column.

Time (min)	Flow Rate (mL/min)	% Mobile Phase A (0.1% Formic Acid in Water)	% Mobile Phase B (Acetonitrile with 0.1% Formic Acid)
Initial	0.5	85	15
4.5	0.5	40	60
5.0	0.5	5	95
5.5	0.5	85	15
6.5	0.5	85	15

Table 2: Hypothetical Data for Matrix Effect Evaluation This table illustrates how to interpret data from a matrix effect experiment. The Matrix Effect is calculated as: (Peak Area in Set B / Peak Area in Set A) * 100%.

Sample Set	Description	Analyte Peak Area	IS Peak Area	Calculated Matrix Effect
Set A	Analyte + IS in Neat Solvent	1,200,000	1,500,000	N/A
Set B	Post-Extraction Spike in Blank Matrix	840,000	1,200,000	Analyte: 70% (Suppression)
IS: 80% (Suppression)

Table 3: Troubleshooting Summary

Issue	Potential Cause	Recommended Action
Signal in Blank	IS Contamination	Check purity of IS; source a new lot if necessary.
Carryover	Improve autosampler wash method.
Peak Tailing	Metal Adsorption	Use metal-mitigating LC system/column.
Incompatible pH	Acidify mobile phase (e.g., 0.1% formic acid).[3]
Inconsistent Results	Differential Matrix Effects	Improve sample cleanup; perform matrix effect evaluation.[4]
Isotopic Exchange	Check stability of deuterium labels; ensure neutral pH during storage/prep.[1]

Experimental Protocols

Protocol 1: Assessing Contribution from Internal Standard

This protocol determines if the internal standard is a source of unlabeled analyte contamination.[1]

• Prepare a Blank Sample: Use a matrix sample (e.g., plasma, urine) that is known to be free of the analyte.

• Spike with Internal Standard: Add the Betamethasone 21-phosphate-d5 internal standard at the same concentration used in your analytical assay.

• Process the Sample: Perform your standard sample extraction procedure.

• Analyze the Sample: Run the sample on the LC-MS/MS and monitor the mass transition for the unlabeled Betamethasone 21-phosphate.

• Evaluate the Response: The signal for the unlabeled analyte should be less than 20% of the signal observed for your LLOQ standard. A higher response indicates significant contamination of the IS.[1]

Protocol 2: Evaluating Matrix Effects

This protocol uses the post-extraction addition method to assess differential matrix effects.[1]

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare a solution of the analyte and internal standard in a clean solvent (e.g., mobile phase).

  • Set B (Post-Extraction Spike): Extract a blank matrix sample first. Then, spike the resulting extract with the analyte and internal standard at the same concentration as Set A.

  • Set C (Pre-Extraction Spike): Spike the blank matrix with the analyte and internal standard before performing the extraction procedure. (This set is used to evaluate extraction recovery).

• Analyze the Samples: Inject all three sets into the LC-MS/MS system.

• Calculate Matrix Effect: Compare the peak areas from Set A and Set B for both the analyte and the internal standard.

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100%

• Compare Effects: If the calculated matrix effect percentages for the analyte and the internal standard are significantly different, it confirms the presence of differential matrix effects.

Visualizations

Diagram 1: Troubleshooting Contamination Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. bioscientia.de [bioscientia.de]
• 6. veeprho.com [veeprho.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Purity Assessment of Betamethasone 21-phosphate-d5

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purity assessment of Betamethasone (B1666872) 21-phosphate-d5.

Frequently Asked Questions (FAQs)

Q1: What is Betamethasone 21-phosphate-d5 and what is its primary application?

A1: Betamethasone 21-phosphate-d5 is a deuterium-labeled form of Betamethasone 21-phosphate.[1] It is primarily used as an internal standard in analytical and pharmacokinetic research for the precise quantification of Betamethasone in biological samples using techniques like NMR, GC-MS, or LC-MS.[1][2] The deuterium (B1214612) labeling helps to improve the accuracy of mass spectrometry and liquid chromatography methods.[2]

Q2: How should Betamethasone 21-phosphate-d5 be stored?

A2: For long-term stability, the powdered form should be stored at -20°C for up to 3 years or at 4°C for up to 2 years.[3] If dissolved in a solvent, it should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[3] The product is generally stable at room temperature for short periods, such as during shipping.[3] It is also recommended to avoid reaction with oxidizing agents.[4]

Q3: In which solvents is Betamethasone 21-phosphate-d5 soluble?

A3: Betamethasone 21-phosphate-d5 is often soluble in DMSO.[3] For in vivo studies, formulations may involve solvents like DMSO, Tween 80, PEG300, and saline.[3]

Q4: What are the common analytical techniques used for the purity assessment of Betamethasone and its derivatives?

A4: Common analytical techniques include High-Performance Liquid Chromatography (HPLC), Ultra-Performance Liquid Chromatography (UPLC) coupled with PDA-QDa detectors, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and High-Performance Thin-Layer Chromatography (HPTLC).[5][6][7]

Troubleshooting Guides

Issue 1: Unexpected peaks in the chromatogram during HPLC analysis.

• Q: I am observing unexpected peaks in my HPLC chromatogram when analyzing Betamethasone 21-phosphate-d5. What could be the cause?

  • A: Unexpected peaks can arise from several sources:

    • Impurities: The sample may contain impurities related to the synthesis or degradation of Betamethasone. Common impurities include Betamethasone, 6-Keto Betamethasone, Betamethasone 11-Oxo Impurity, and various other related compounds.[2][8]

    • Degradation: Betamethasone sodium phosphate (B84403) can degrade under heat stress, forming diastereomers of betamethasone 17-deoxy-20-hydroxy-21-oic acid.[9] Ensure proper storage conditions have been maintained.

    • Contamination: The solvent, mobile phase, or the HPLC system itself might be contaminated. It is advisable to run a blank to check for system contamination.

    • Deuterium Exchange: While generally stable, under certain pH and temperature conditions, there could be a minor back-exchange of deuterium atoms.

Issue 2: Inaccurate quantification using Betamethasone 21-phosphate-d5 as an internal standard.

• Q: My quantitative results using Betamethasone 21-phosphate-d5 as an internal standard are not consistent. What should I check?

  • A: Inconsistent quantification can be due to:

    • Purity of the Internal Standard: Verify the purity of your Betamethasone 21-phosphate-d5 standard. If the purity is lower than stated, it will lead to an overestimation of the analyte.

    • Pipetting Errors: Ensure accurate and consistent pipetting of both the analyte and the internal standard.

    • Matrix Effects in LC-MS/MS: Although deuterated standards are used to minimize matrix effects, significant ion suppression or enhancement can still occur.[5] A thorough validation of the method in the specific matrix is crucial.

    • Incorrect Concentration: Double-check the concentration of your internal standard stock solution.

Issue 3: Poor peak shape or resolution in the chromatogram.

• Q: I am experiencing poor peak shape (e.g., tailing, fronting, or broad peaks) during the analysis of Betamethasone 21-phosphate-d5. How can I improve this?

  • A: Poor peak shape can be addressed by:

    • Optimizing the Mobile Phase: Adjust the pH or the organic modifier concentration of the mobile phase. A gradient elution is often used for separating Betamethasone and its impurities.[6]

    • Checking the Column: The analytical column may be degraded or contaminated. Flushing the column or replacing it if necessary can resolve the issue. A C18 or a phenyl column is commonly used for the separation of Betamethasone and its related compounds.[5][6]

    • Adjusting the Flow Rate: Optimizing the flow rate can improve peak shape and resolution.

    • Sample Overload: Injecting too concentrated a sample can lead to peak distortion. Try diluting your sample.

Quantitative Data

Table 1: Common Impurities of Betamethasone and its Salts

Impurity Name	Molecular Formula	Molecular Weight ( g/mol )
Betamethasone	C22H29FO5	392.5
11-Ketobetamethasone	C22H27FO5	390.5
6-Keto Betamethasone	C22H27FO6	406.4
Betamethasone Impurity J	C22H30O4	358.47
1,2-Dihydro Betamethasone	C22H31ClO5	411

This table is a summary of some of the known impurities. For a comprehensive list, refer to specialized suppliers of pharmaceutical reference standards.[2][8][10]

Table 2: Example Performance Characteristics of an HPTLC Method for Betamethasone Sodium Phosphate Analysis [7]

Parameter	Value
Linearity Range	1 to 7 µ g/spot
Limit of Detection (LOD)	0.91 µ g/spot
Limit of Quantification (LOQ)	2.74 µ g/spot
Assay Range	96.0 to 103%
% Recovery	96.5 to 104.4%

Experimental Protocols

Protocol 1: General Purity Assessment by HPLC

This is a generalized protocol and may require optimization for specific instrumentation and impurity profiles.

• Preparation of Standard Solution:

  • Accurately weigh and dissolve Betamethasone 21-phosphate-d5 in a suitable solvent (e.g., methanol (B129727) or a mixture of water and acetonitrile) to obtain a known concentration.

• Preparation of Sample Solution:

  • Prepare the sample to be tested at a similar concentration as the standard solution.

• Chromatographic Conditions (Example):

  • Column: C18 or Phenyl column (e.g., 250 x 4.6 mm, 5 µm).[6]

  • Mobile Phase: A gradient elution with a mixture of water (potentially with a buffer or acid modifier) and an organic solvent like acetonitrile (B52724) is often effective.[6]

  • Flow Rate: Typically around 1.0 mL/min.[6]

  • Detection: UV detection at approximately 254 nm.[6]

  • Injection Volume: 10-20 µL.

• Analysis:

  • Inject the standard and sample solutions into the HPLC system.

  • Identify the main peak corresponding to Betamethasone 21-phosphate-d5.

  • Analyze the chromatogram for the presence of any other peaks, which may correspond to impurities.

  • Calculate the purity by comparing the area of the main peak to the total area of all peaks (Area Percent method).

Protocol 2: Quantification using LC-MS/MS with Betamethasone 21-phosphate-d5 as an Internal Standard

This protocol is intended for the quantification of Betamethasone in a sample matrix.

• Preparation of Standard Curve Samples:

  • Prepare a series of calibration standards containing known concentrations of non-labeled Betamethasone.

  • Spike each calibration standard with a fixed concentration of Betamethasone 21-phosphate-d5 as the internal standard.

• Preparation of Sample:

  • To the unknown sample, add the same fixed concentration of Betamethasone 21-phosphate-d5.

  • Perform sample preparation as required (e.g., protein precipitation or liquid-liquid extraction for plasma samples).[5]

• LC-MS/MS Conditions (Example):

  • LC System: A UPLC or HPLC system.

  • Column: A C18 column is commonly used.[5]

  • Mobile Phase: A gradient of two mobile phases is typically used for separation.[5]

  • Mass Spectrometer: A tandem mass spectrometer.

  • Ionization Mode: Electrospray ionization (ESI), often in positive mode.[6]

  • MRM Transitions: Monitor specific parent-to-daughter ion transitions for both Betamethasone and Betamethasone 21-phosphate-d5.

• Data Analysis:

  • Generate a calibration curve by plotting the ratio of the peak area of Betamethasone to the peak area of Betamethasone 21-phosphate-d5 against the concentration of the calibration standards.

  • Calculate the concentration of Betamethasone in the unknown sample using the calibration curve.

Visualizations

Caption: General experimental workflow for the purity assessment of Betamethasone 21-phosphate-d5.

Caption: Logical troubleshooting flow for common analytical issues.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. veeprho.com [veeprho.com]
• 3. Betamethasone 21-phosphate-d5 (betamethasone sodium phosphate-d5) | Isotope-Labeled Compounds | | Invivochem [invivochem.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. merckmillipore.com [merckmillipore.com]
• 8. Betamethasone Impurities | SynZeal [synzeal.com]
• 9. Forced degradation of betamethasone sodium phosphate under solid state: Formation, characterization, and mechanistic study of all four 17,20-diastereomers of betamethasone 17-deoxy-20-hydroxy-21-oic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pharmaffiliates.com [pharmaffiliates.com]

Reference Data & Comparative Studies

The Analytical Advantage: A Comparative Guide to Betamethasone 21-phosphate-d5 as an Internal Standard

For researchers, scientists, and drug development professionals, the pursuit of accurate and precise quantification of therapeutic agents is paramount. In the bioanalysis of corticosteroids such as betamethasone (B1666872), the choice of an internal standard is a critical determinant of data quality. This guide provides an objective comparison between Betamethasone 21-phosphate-d5, a stable isotope-labeled internal standard, and other commonly used alternatives, supported by experimental data to inform best practices in analytical method development.

Stable isotope-labeled internal standards (SIL-IS) are widely regarded as the gold standard in quantitative mass spectrometry-based assays.[1] Their fundamental advantage lies in their near-identical physicochemical properties to the analyte of interest. This ensures they co-elute and experience similar ionization effects, effectively compensating for variations during sample preparation, chromatography, and detection.[1] Betamethasone 21-phosphate-d5, a deuterated analog of betamethasone phosphate, embodies these advantages, offering enhanced reliability in pharmacokinetic studies and other quantitative applications.

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The superiority of a deuterated internal standard like Betamethasone 21-phosphate-d5 over non-deuterated, or structural analog, internal standards is evident in key analytical performance parameters. While direct head-to-head comparative studies are limited, a compilation of data from various validated methods for betamethasone analysis highlights these differences.

Table 1: Performance Comparison of Internal Standards for Betamethasone Quantification

Performance Parameter	Betamethasone 21-phosphate-d5 (or other deuterated analogs)	Structural Analog IS (e.g., Prednisolone, Triamcinolone (B434) acetonide)
Compensation for Matrix Effects	Excellent	Variable, may not fully compensate[2]
Correction for Extraction Variability	Excellent	Good to Moderate
Chromatographic Co-elution	Nearly identical retention time to the analyte, minimizing differential matrix effects	Different retention time, potential for differential matrix effects
Ionization Efficiency	Nearly identical to the analyte	May differ significantly from the analyte
Accuracy (%)	Typically within 85-115%	Can be acceptable, but more susceptible to variability
Precision (%RSD)	Generally <15%	Generally <15%, but can be higher in the presence of significant matrix effects
Reported Recovery (%)	Not always reported as it is expected to mirror the analyte	98.9% (for Triamcinolone acetonide)[3]

The data underscores that methods employing a deuterated internal standard consistently demonstrate high accuracy and precision.[2] A key advantage is the effective mitigation of matrix effects, a common source of analytical variability and inaccuracy in bioanalytical methods.[2] While methods using structural analogs can achieve acceptable validation parameters, they are inherently more susceptible to differential matrix effects and variations in sample processing, which can compromise data reliability.[2]

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of analytical methods. Below are representative protocols for the quantification of betamethasone in human plasma using both a deuterated and a non-deuterated internal standard.

LC-MS/MS Method for Betamethasone in Human Plasma using a Deuterated Internal Standard

This protocol is adapted from established methods for the quantification of corticosteroids in biological matrices.[1][4]

1. Sample Preparation (Liquid-Liquid Extraction)

• To 500 µL of human plasma, add 25 µL of Betamethasone 21-phosphate-d5 internal standard solution (concentration to be optimized, e.g., 1 µg/mL in methanol).

• Add 6 mL of a suitable organic solvent (e.g., diisopropyl ether).

• Vortex for 1 minute to ensure thorough mixing.

• Centrifuge at 4000 rpm for 10 minutes to separate the layers.

• Transfer the organic supernatant to a clean tube.

• Evaporate the solvent to dryness under a stream of nitrogen at approximately 40°C.

• Reconstitute the residue in a suitable volume of the mobile phase.

2. LC-MS/MS Conditions

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 or similar reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).[5]

• Mobile Phase A: Water with 0.1% formic acid.[5]

• Mobile Phase B: Acetonitrile (B52724) or methanol (B129727) with 0.1% formic acid.[5]

• Gradient: A linear gradient from a lower to a higher percentage of Mobile Phase B is typically used to elute the corticosteroids.

• Flow Rate: Typically in the range of 0.3-0.5 mL/min.[5]

• Column Temperature: Maintained at a constant temperature (e.g., 40°C) for reproducible retention times.[5]

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray ionization (ESI) in positive ion mode is generally suitable for most corticosteroids.[5]

• MRM Transitions: Optimized for betamethasone and Betamethasone 21-phosphate-d5. For each compound, at least two multiple reaction monitoring (MRM) transitions (a quantifier and a qualifier) should be monitored.

LC-MS/MS Method for Betamethasone in Human Plasma using a Non-Deuterated Internal Standard (Triamcinolone Acetonide)

This protocol is based on a validated method for the bioequivalence study of betamethasone.[3]

1. Sample Preparation (Liquid-Liquid Extraction)

• To a volume of human plasma, add a known amount of Triamcinolone Acetonide as the internal standard.

• Perform liquid-liquid extraction using an appropriate organic solvent.

• Separate the organic layer and evaporate to dryness.

• Reconstitute the residue in the mobile phase.

2. LC-MS/MS Conditions

• Liquid Chromatograph: An LC system.

• Column: Zorbax Eclipse XDB RP-18e (50 mm × 4.6 mm, 1.8 μm).[6]

• Mobile Phase: Isocratic mode with 60% acetonitrile and 40% water.[6]

• Flow Rate: 1.0 mL/min.[6]

• Column Temperature: 30°C.[6]

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray ionization (ESI).

• MRM Transitions: Optimized for betamethasone and triamcinolone acetonide.

Mandatory Visualizations

To better illustrate the concepts discussed, the following diagrams are provided.

Experimental workflow for bioanalysis using an internal standard.

Betamethasone exerts its anti-inflammatory effects through the glucocorticoid receptor signaling pathway.

Glucocorticoid receptor signaling pathway of Betamethasone.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. scielo.br [scielo.br]
• 5. benchchem.com [benchchem.com]
• 6. academic.oup.com [academic.oup.com]

A Head-to-Head Comparison: Betamethasone 21-phosphate-d5 Versus Non-Deuterated Standards in Bioanalysis

For researchers, scientists, and drug development professionals, the accuracy and reliability of quantitative bioanalysis are paramount. The choice of an appropriate internal standard is a critical determinant of data quality, particularly in complex matrices. This guide provides an objective comparison between Betamethasone (B1666872) 21-phosphate-d5 and non-deuterated alternatives, supported by physicochemical data and established analytical principles.

In the realm of liquid chromatography-mass spectrometry (LC-MS) based quantification, stable isotope-labeled internal standards (SIL-ISs) are widely recognized as the gold standard.[1][2] This is attributed to their ability to closely mimic the analyte of interest throughout the entire analytical process, from sample extraction to detection. By co-eluting with the analyte, SIL-ISs like Betamethasone 21-phosphate-d5 effectively compensate for variations in extraction efficiency, matrix effects, and instrument response, leading to more reliable and reproducible results.[3][4]

Physicochemical Properties at a Glance

A fundamental comparison begins with the core properties of the deuterated standard and its non-deuterated counterpart. The primary distinction lies in the isotopic substitution, which results in a negligible difference in chemical reactivity but a distinct mass difference, crucial for mass spectrometric detection.

Property	Betamethasone 21-phosphate	Betamethasone 21-phosphate-d5
Molecular Formula	C₂₂H₂₈FNa₂O₈P	C₂₂H₂₅D₅FO₈P
Molecular Weight	516.40 g/mol [5]	~477.47 g/mol [1]
Purity	Typically >98%[6]	Typically ≥98%[1]
Appearance	White to almost white powder or crystal[6]	Solid at room temperature[1]
Solubility	Freely soluble in water, slightly soluble in ethanol[7]	Soluble in DMSO, water, and ethanol[1]

The Performance Advantage of Deuteration in Bioanalysis

The use of a deuterated internal standard such as Betamethasone 21-phosphate-d5 offers significant advantages over non-deuterated standards, which are typically structural analogs (e.g., other corticosteroids like prednisolone (B192156) or triamcinolone (B434) acetonide). While methods using non-deuterated internal standards can provide acceptable accuracy and precision, they are inherently more susceptible to differential matrix effects and variations in sample processing.[1]

Stable isotope-labeled internal standards are considered the superior choice because their chemical and physical properties are nearly identical to the analyte.[3] This similarity ensures that the internal standard and the analyte behave almost identically during sample preparation and analysis, which is crucial for correcting for potential variabilities. The key advantages include:

• Minimized Matrix Effects : The co-elution of the deuterated standard with the analyte ensures that both are subjected to the same degree of ion suppression or enhancement from the biological matrix, leading to more accurate quantification.[4]

• Improved Precision and Accuracy : By compensating for variations in sample preparation, extraction recovery, and instrument response, deuterated standards lead to lower coefficients of variation (CV) and higher accuracy.[5]

• Enhanced Robustness : Assays using deuterated internal standards are generally more robust and less susceptible to variations in experimental conditions.[2]

While direct comparative studies for Betamethasone 21-phosphate-d5 are not always readily available, the principles have been extensively demonstrated. For instance, in the analysis of other corticosteroids, the use of a deuterated internal standard has been shown to result in excellent accuracy and precision, with minimal matrix effects.[1]

Experimental Protocol: Quantification of Betamethasone in Human Plasma using LC-MS/MS

This section outlines a typical experimental protocol for the quantification of betamethasone in human plasma, employing Betamethasone 21-phosphate-d5 as an internal standard.

1. Sample Preparation (Liquid-Liquid Extraction)

• To 200 µL of human plasma, add 25 µL of a working solution of Betamethasone 21-phosphate-d5 (internal standard).

• Add 1 mL of extraction solvent (e.g., a mixture of ether and n-hexane).

• Vortex for 1 minute to ensure thorough mixing.

• Centrifuge at 4000 rpm for 10 minutes to separate the organic and aqueous layers.

• Transfer the organic supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Conditions

• LC System : A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column : A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm).

• Mobile Phase : A gradient elution using a mixture of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B52724) (B).

• Flow Rate : 0.4 mL/min.

• Injection Volume : 5 µL.

• Mass Spectrometer : A triple quadrupole mass spectrometer.

• Ionization Mode : Positive electrospray ionization (ESI+).

• Detection : Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for both betamethasone and the deuterated internal standard.

3. Calibration and Quantification

• Prepare a series of calibration standards by spiking blank plasma with known concentrations of betamethasone.

• Process the calibration standards and quality control samples alongside the unknown samples.

• Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte.

• Determine the concentration of betamethasone in the unknown samples from the calibration curve.

Visualizing the Workflow and Rationale

The following diagrams illustrate the experimental workflow and the logical basis for using a deuterated internal standard.

Caption: A typical experimental workflow for bioanalysis using a deuterated internal standard.

Caption: The rationale for using a deuterated internal standard to ensure accurate quantification.

Conclusion

The selection of an appropriate internal standard is a cornerstone of robust and reliable bioanalytical method development. The evidence overwhelmingly supports the use of a stable isotope-labeled internal standard, such as Betamethasone 21-phosphate-d5, for the quantification of betamethasone. Its ability to closely mimic the analyte throughout the analytical process minimizes the impact of matrix effects and procedural variability, resulting in superior accuracy and precision compared to non-deuterated alternatives. For researchers striving for the highest quality data in corticosteroid analysis, Betamethasone 21-phosphate-d5 represents the optimal choice for an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. crimsonpublishers.com [crimsonpublishers.com]
• 6. scielo.br [scielo.br]
• 7. lcms.cz [lcms.cz]

A Researcher's Guide to Betamethasone Quantification: Comparing Linearity and Detection Range of Common Assays

For researchers, scientists, and drug development professionals, the precise and reliable quantification of synthetic corticosteroids like betamethasone (B1666872) is paramount for pharmacokinetic studies, formulation development, and quality control. The choice of analytical method significantly impacts the accuracy and validity of experimental results. This guide provides a comprehensive comparison of common analytical techniques for betamethasone quantification, with a specific focus on two critical performance parameters: linearity and detection range. We will delve into High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and Enzyme-Linked Immunosorbent Assay (ELISA), presenting supporting data and detailed experimental protocols to aid in the selection of the most appropriate method for your research needs.

Performance Comparison

The selection of a suitable quantification assay depends on several factors, including the required sensitivity, the complexity of the sample matrix, and the desired concentration range for analysis. The following table summarizes the key performance characteristics of HPLC-UV, LC-MS/MS, and a general Corticosteroid ELISA for the quantification of betamethasone.

Method	Linearity Range	Correlation Coefficient (R²)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Common Matrix
HPLC-UV	2 - 40 µg/mL[1]	>0.999[1]	0.84 µg/mL[1]	2.55 µg/mL[1]	Bulk Drug, Formulations
30 - 70 µg/mL	0.999	Not Specified	Not Specified	Pharmaceutical Formulations
LC-MS/MS	0.5 - 50.0 ng/mL[2]	>0.99[2]	Not Specified	0.5 ng/mL[2]	Human Plasma
0.5 - 80.0 ng/mL	Not Specified	Not Specified	0.5 ng/mL	Human Plasma
2 - 250 ng/mL	Not Specified	Not Specified	2 ng/mL	Human Plasma
Corticosteroid ELISA *	0.156 - 10 ng/mL[3]	Not Specified	Not Specified	Not Specified	Serum, Plasma, Biological Fluids[3]

*Note: Data for ELISA is for a general Glucocorticoid ELISA kit that detects betamethasone among other corticosteroids. Specific quantitative data for a dedicated betamethasone ELISA kit regarding linearity range and R² was not publicly available.[3]

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of any analytical assay. Below are representative experimental protocols for the quantification of betamethasone using HPLC-UV, LC-MS/MS, and a competitive ELISA.

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

This method is suitable for the quantification of betamethasone in bulk drug and pharmaceutical formulations.

1. Instrumentation:

• High-Performance Liquid Chromatograph equipped with a UV-Visible detector.

• A C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

2. Reagents:

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Betamethasone reference standard

3. Chromatographic Conditions:

• Mobile Phase: A mixture of acetonitrile and water (e.g., 65:35 v/v).[4]

• Flow Rate: 1.0 mL/min.[4]

• Detection Wavelength: 240 nm.

• Injection Volume: 20 µL.[4]

• Column Temperature: Ambient.[4]

4. Standard and Sample Preparation:

• Standard Stock Solution: Accurately weigh and dissolve the betamethasone reference standard in the mobile phase to obtain a known concentration.

• Calibration Standards: Prepare a series of dilutions from the stock solution to cover the desired concentration range (e.g., 2-40 µg/mL).[1]

• Sample Preparation: Accurately weigh the sample (e.g., cream, ointment) and extract the betamethasone using a suitable solvent. Dilute the extract with the mobile phase to a concentration within the calibration range.

5. Analysis:

• Inject the calibration standards and sample solutions into the HPLC system.

• Construct a calibration curve by plotting the peak area of betamethasone against the corresponding concentration.

• Determine the concentration of betamethasone in the sample by interpolating its peak area from the calibration curve.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This highly sensitive and selective method is ideal for quantifying betamethasone in complex biological matrices like human plasma.

1. Instrumentation:

• Liquid Chromatograph coupled to a tandem mass spectrometer with an electrospray ionization (ESI) source.

• A C18 analytical column (e.g., 50 mm x 4.6 mm, 1.8 µm particle size).

2. Reagents:

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid or ammonium (B1175870) acetate (B1210297) (for mobile phase modification)

• Betamethasone reference standard

• Internal Standard (IS) (e.g., a stable isotope-labeled betamethasone or a structurally similar compound)

3. Chromatographic and Mass Spectrometric Conditions:

• Mobile Phase: A gradient elution using two mobile phases (A: water with 0.1% formic acid; B: acetonitrile with 0.1% formic acid).

• Flow Rate: 0.5 mL/min.

• Injection Volume: 10 µL.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MS/MS Detection: Multiple Reaction Monitoring (MRM) mode, monitoring specific precursor-to-product ion transitions for both betamethasone and the internal standard.

4. Sample Preparation (Liquid-Liquid Extraction):

• To a plasma sample, add the internal standard solution.

• Add an extraction solvent (e.g., a mixture of methyl-tert-butyl-ether, methylene (B1212753) chloride, and ethyl acetate).

• Vortex and centrifuge to separate the organic and aqueous layers.

• Evaporate the organic layer to dryness under a stream of nitrogen.

• Reconstitute the residue in the initial mobile phase composition.

5. Analysis:

• Inject the prepared samples and calibration standards into the LC-MS/MS system.

• Construct a calibration curve by plotting the peak area ratio of betamethasone to the internal standard against the concentration of betamethasone.

• Calculate the concentration of betamethasone in the unknown samples from the calibration curve.

Competitive Enzyme-Linked Immunosorbent Assay (ELISA)

This immunoassay-based method is suitable for screening and quantifying betamethasone in various biological samples.

1. Principle: This is a competitive assay where betamethasone in the sample competes with a fixed amount of enzyme-labeled betamethasone for a limited number of binding sites on a microplate pre-coated with anti-betamethasone antibodies. The amount of color developed is inversely proportional to the concentration of betamethasone in the sample.

2. Materials:

• Betamethasone ELISA kit (containing pre-coated microplate, betamethasone standards, enzyme-conjugated betamethasone, substrate, and stop solution).

• Microplate reader capable of measuring absorbance at 450 nm.

3. Assay Procedure:

• Add standards and samples to the wells of the pre-coated microplate.

• Add the enzyme-conjugated betamethasone to each well.

• Incubate to allow for competitive binding.

• Wash the plate to remove unbound reagents.

• Add the substrate solution to each well and incubate for color development.

• Stop the reaction by adding the stop solution.

• Read the absorbance of each well at 450 nm.

4. Data Analysis:

• Construct a standard curve by plotting the absorbance of the standards against their known concentrations.

• Determine the concentration of betamethasone in the samples by interpolating their absorbance values from the standard curve.

Visualizing Methodologies and Concepts

To further clarify the experimental processes and the relationship between key analytical parameters, the following diagrams are provided.

References

• 1. assets.fishersci.com [assets.fishersci.com]
• 2. EuroProxima Corticosteroid - Food & Feed Analysis [food.r-biopharm.com]
• 3. Glucocorticoid ELISA Kit (A82420) [antibodies.com]
• 4. Corticosterone Parameter Assay Kit KGE009: R&D Systems [rndsystems.com]

A Comparative Guide to the Bioequivalence of Betamethasone Formulations

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the bioequivalence of different betamethasone (B1666872) formulations, drawing upon experimental data from various studies. Betamethasone, a potent synthetic corticosteroid, is available in a range of formulations, including injectable suspensions, oral tablets, and topical preparations. Understanding the bioequivalence of these formulations is critical for ensuring therapeutic interchangeability and optimizing clinical outcomes. This document summarizes key pharmacokinetic parameters, details the experimental protocols used in these bioequivalence studies, and illustrates the underlying signaling pathway and experimental workflows.

Data Presentation: Pharmacokinetic Comparison of Betamethasone Formulations

The following tables summarize the key pharmacokinetic parameters from bioequivalence studies comparing different betamethasone formulations. These studies are essential for regulatory approval of generic drugs, as they demonstrate that the generic product performs in the same manner as the reference-listed drug.

Table 1: Bioequivalence of Injectable Betamethasone Formulations

A study was conducted to evaluate the bioequivalence of two injectable suspension formulations containing 5.0 mg/mL of betamethasone dipropionate and 2.0 mg/mL of betamethasone disodium (B8443419) phosphate (B84403) in healthy adults under fasting conditions.[1] The study followed an open-label, randomized, single-dose, 2x2 crossover design.[1]

Parameter	Test Formulation (Geometric Mean)	Reference Formulation (Geometric Mean)	Geometric Mean Ratio (90% CI)
Cmax (ng/mL)	15.83	17.54	90.25% (87.74% - 92.23%)
AUC0-t (ng·h/mL)	335.21	354.89	94.45% (93.95% - 98.91%)
AUC0-∞ (ng·h/mL)	387.65	407.21	95.19% (94.36% - 99.95%)

Cmax: Maximum plasma concentration; AUC0-t: Area under the plasma concentration-time curve from time zero to the last measurable concentration; AUC0-∞: Area under the plasma concentration-time curve from time zero to infinity; CI: Confidence Interval.

The results of this study demonstrated that the 90% confidence intervals for the geometric mean ratios of Cmax, AUC0-t, and AUC0-∞ were all within the regulatory acceptance range of 80-125%.[1]

Table 2: Bioequivalence of Oral Betamethasone Formulations

A comparative study in healthy volunteers evaluated the pharmacokinetics of two betamethasone tablet formulations (A and B) against a betamethasone phosphate oral solution (C).[2] Each formulation was administered as a single 2 mg dose.[2] While specific mean values for Cmax and AUC were not provided in the abstract, the study concluded there were no significant differences in the extent of absorption between the formulations.[2] The solution, as expected, showed a faster rate of absorption.[2]

Formulation	Key Findings
Tablet A vs. Tablet B vs. Solution C	No significant difference in the extent of absorption (AUC).[2]
The oral solution (C) exhibited a faster absorption rate compared to the tablets (A and B).[2]

Table 3: Bioavailability Assessment of Topical Betamethasone Formulations

For topical corticosteroids, bioequivalence is often assessed using pharmacodynamic endpoints, such as the vasoconstrictor assay, which measures the skin blanching effect.[3] This is because the systemic absorption of topical formulations is typically low, and the therapeutic effect is localized.

A study comparing a generic betamethasone dipropionate gel (0.05%) to the reference product, Diprolene® Gel (0.05%), utilized the vasoconstrictor assay. The study determined the dose-response relationship to select an appropriate application time for the pivotal bioequivalence study.

Formulation	Bioequivalence Assessment Method	Key Findings
Test Betamethasone Dipropionate Gel (0.05%) vs. Reference Diprolene® Gel (0.05%)	Vasoconstrictor Assay (Skin Blanching)	The test and reference products were found to be bioequivalent based on the skin blanching response.

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of bioequivalence studies. Below are summaries of the experimental protocols for the cited studies.

Bioequivalence Study of Injectable Betamethasone Formulations

• Study Design: An open-label, randomized, single-dose, two-period, two-sequence crossover study.[1]

• Subjects: 36 healthy adult volunteers.

• Dosing: A single intramuscular injection of either the test or reference formulation, followed by a washout period before receiving the other formulation.

• Blood Sampling: Blood samples were collected at pre-dose and at multiple time points post-dose to characterize the pharmacokinetic profile.

• Analytical Method: Betamethasone concentrations in plasma were determined using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.[1]

• Pharmacokinetic Analysis: The pharmacokinetic parameters Cmax, AUC0-t, and AUC0-∞ were calculated from the plasma concentration-time data.

• Statistical Analysis: The 90% confidence intervals for the ratio of the geometric means (test/reference) for Cmax and AUC were calculated to determine bioequivalence.

Bioequivalence Study of Oral Betamethasone Formulations

• Study Design: A three-way crossover study comparing two tablet formulations and an oral solution.[2]

• Subjects: Nine healthy volunteers.[2]

• Dosing: A single 2 mg oral dose of each formulation was administered with a washout period between treatments.[2]

• Blood Sampling: Plasma samples were collected over a 72-hour period following each dose.[2]

• Analytical Method: Plasma concentrations of betamethasone were measured by radioimmunoassay.[2]

• Pharmacokinetic Analysis: Data was evaluated using a one-compartment open model to determine absorption and elimination rate constants, and the extent of absorption.[2]

Bioequivalence Study of Topical Betamethasone Formulations

• Study Design: A pivotal vasoconstrictor bioequivalence study.

• Subjects: Healthy volunteers with normal skin.

• Dosing: The test and reference topical formulations were applied to designated sites on the skin for a predetermined duration.

• Assessment: The degree of skin blanching (vasoconstriction) was assessed visually and/or using a chromameter at specified time points after application removal.

• Data Analysis: The area under the effect curve (AUEC) for the blanching response was calculated and statistically compared between the test and reference products to determine bioequivalence.

Mandatory Visualizations

Glucocorticoid Signaling Pathway

Betamethasone exerts its anti-inflammatory effects by binding to the glucocorticoid receptor (GR), which then translocates to the nucleus and modulates gene expression.

Caption: Glucocorticoid signaling pathway of Betamethasone.

Experimental Workflow for a Bioequivalence Study

The following diagram illustrates a typical workflow for a crossover bioequivalence study, a common design for comparing drug formulations.

Caption: A typical crossover design for a bioequivalence study.

References

• 1. cochranelibrary.com [cochranelibrary.com]
• 2. Pharmacokinetic evaluation of betamethasone and its water soluble phosphate ester in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacodynamics and dermatopharmacokinetics of betamethasone 17-valerate: assessment of topical bioavailability - PubMed [pubmed.ncbi.nlm.nih.gov]

The Performance of Betamethasone 21-Phosphate-d5 in Bioanalytical Applications: A Comparative Guide

For researchers, scientists, and drug development professionals, the accurate quantification of synthetic corticosteroids like betamethasone (B1666872) in biological matrices is paramount for pharmacokinetic studies, therapeutic drug monitoring, and anti-doping control. The choice of an appropriate internal standard is a critical factor in achieving reliable and reproducible results. This guide provides an objective comparison of the performance of Betamethasone 21-phosphate-d5 as an internal standard in bioanalysis, supported by experimental data and detailed methodologies.

Stable isotope-labeled internal standards, such as Betamethasone 21-phosphate-d5, are widely regarded as the gold standard in quantitative mass spectrometry-based assays.[1][2] Their structural and physicochemical similarity to the analyte of interest allows them to effectively compensate for variations that can occur during sample preparation, extraction, and analysis, including matrix effects.[1][3] This guide delves into the performance of Betamethasone 21-phosphate-d5, particularly in human plasma, and compares its utility against non-deuterated internal standards.

Comparative Performance in Human Plasma

The use of a deuterated internal standard like Betamethasone 21-phosphate-d5 or its close analogue, betamethasone acetate-d3, consistently demonstrates high accuracy and precision in the quantification of betamethasone and its esters in human plasma.[1][4] The data summarized below is derived from liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods, which are favored for their high sensitivity and selectivity.[2][5]

Performance Metric	Betamethasone 21-phosphate-d5 (or analogue) as Internal Standard	Non-Deuterated Internal Standards (e.g., Prednisolone, Beclomethasone Dipropionate)
Linearity (r²)	>0.99[5]	>0.99[5][6]
Lower Limit of Quantification (LLOQ)	0.50 ng/mL (for Betamethasone)[5]	2.525 × 10⁻⁹ mol dm⁻³ (for BSP)[6]
Precision (CV%)	≤ 15%[4]	Within 20%[7]
Accuracy (RE%)	± 15%[4]	80–120%[7]
Matrix Effect	No significant matrix effect reported[1]	More susceptible to differential matrix effects[1]
Extraction Recovery	High and consistent	Can be more variable

BSP: Betamethasone Sodium Phosphate (B84403)

Experimental Protocols

Detailed methodologies are crucial for replicating and validating bioanalytical assays. The following is a typical experimental protocol for the quantification of betamethasone in human plasma using a deuterated internal standard.

Sample Preparation: Liquid-Liquid Extraction (LLE)

• Sample Aliquoting : Transfer 500 µL of human plasma into a clean microcentrifuge tube.[4]

• Internal Standard Spiking : Add 25 µL of the internal standard working solution (e.g., Betamethasone 21-phosphate-d5 or a related deuterated standard in methanol) to the plasma sample.[4]

• Extraction : Add 6 mL of diisopropyl ether to the tube.[4]

• Vortexing : Vortex the mixture for 1 minute to ensure thorough mixing.[4]

• Centrifugation : Centrifuge the tubes for 10 minutes at 900 × g to separate the organic and aqueous layers.[4]

• Supernatant Transfer : Carefully transfer the organic supernatant to a new tube.[4]

• Evaporation : Evaporate the organic solvent to dryness under a stream of nitrogen.[4]

• Reconstitution : Reconstitute the dried residue with 125 µL of the mobile phase.[4]

• Final Vortexing : Vortex the reconstituted sample for 30 seconds before transferring it to an autosampler vial for analysis.[4]

LC-MS/MS Analysis

• Chromatographic Column : A C8 or C18 column is typically used for separation.[5]

• Mobile Phase : A common mobile phase consists of a mixture of methanol (B129727) and ammonium (B1175870) formate (B1220265) solution (e.g., 90:10, v/v).[4]

• Ionization Mode : Electrospray ionization (ESI) in the positive mode is generally employed.[5]

• Mass Spectrometric Detection : Detection is performed using multiple reaction monitoring (MRM) to ensure high selectivity and sensitivity.[6]

Visualizing the Workflow and Mechanism

To better illustrate the processes involved, the following diagrams outline the bioanalytical workflow and the general mechanism of action for glucocorticoids like betamethasone.

Bioanalytical workflow for betamethasone quantification.

Simplified glucocorticoid signaling pathway.

Conclusion

Betamethasone 21-phosphate-d5 stands out as a superior internal standard for the bioanalysis of betamethasone and its related compounds in biological matrices. Its use in LC-MS/MS methodologies leads to robust, accurate, and precise quantification by effectively mitigating variability associated with sample processing and matrix effects.[1][3] While the majority of published data focuses on its application in human plasma, the principles of its superior performance are applicable to other biological matrices as well. For researchers aiming to develop high-quality bioanalytical methods for corticosteroids, the implementation of a deuterated internal standard like Betamethasone 21-phosphate-d5 is highly recommended.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. fda.gov [fda.gov]
• 4. scielo.br [scielo.br]
• 5. LC-MS/MS determination of betamethasone and its phosphate and acetate esters in human plasma after sample stabilization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Quantitative determination of betamethasone sodium phosphate and betamethasone dipropionate in human plasma by UPLC-MS/MS and a bioequivalence study - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]

A Comparative Guide to the Bioanalysis of Betamethasone: Insights from Independent Laboratory Validations

For Researchers, Scientists, and Drug Development Professionals

The precise and accurate quantification of synthetic corticosteroids like betamethasone (B1666872) and its phosphate (B84403) ester is crucial in pharmacokinetic studies and clinical trials. Betamethasone 21-phosphate-d5 is a deuterated analog commonly employed as an internal standard to enhance the accuracy of analytical methods. While a formal inter-laboratory comparison study for Betamethasone 21-phosphate-d5 analysis is not publicly available, this guide synthesizes data from various independent validation studies to provide a comparative overview of the performance of different analytical methods, primarily focusing on liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Comparative Performance of Analytical Methods for Betamethasone Analysis

The following table summarizes the performance characteristics of different LC-MS/MS methods reported for the analysis of betamethasone and its related compounds. The use of a deuterated internal standard, such as Betamethasone-d5 21-Phosphate, is a key strategy for improving assay precision and accuracy by compensating for matrix effects and variability in sample processing.[1][2]

Parameter	Method 1	Method 2	Method 3	Method 4
Analyte(s)	Betamethasone (BET), Betamethasone Acetate (B1210297) (BA), Betamethasone Phosphate (BP)	Betamethasone	Betamethasone Sodium Phosphate (BSP), Betamethasone Dipropionate (BDP), and metabolites	Betamethasone
Internal Standard	Prednisolone (B192156), Prednisolone Phosphate	Betamethasone Acetate	Beclomethasone (B1667900) Dipropionate, Prednisolone	Not Specified
Linearity Range	BET: 0.50-50.00 ng/mL; BA: 1.0-20.0 ng/mL; BP: 2.0-200.0 ng/mL[3]	2-250 ng/mL[4]	BSP: 2.525 x 10⁻⁹ to 403.9 x 10⁻⁹ mol/L; BDP: 0.125 x 10⁻⁹ to 55.81 x 10⁻⁹ mol/L[5]	1 to 7 µ g/spot (HPTLC)[6]
Limit of Quantification (LOQ)	BET: 0.50 ng/mL; BA: 1.00 ng/mL; BP: 2.0 ng/mL[3]	Linearity starts at 2 ng/mL[4]	Not explicitly stated	2.74 µ g/spot (HPTLC)[6]
Matrix	Human Plasma[3]	Human Plasma[4]	Human Plasma[5]	Pharmaceutical Formulation[6]
Correlation Coefficient (r²)	> 0.99[3]	Not explicitly stated	Not explicitly stated	Not explicitly stated

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and comparison of analytical results. Below are summaries of experimental protocols from published studies.

Protocol 1: LC-MS/MS for Betamethasone and its Esters in Human Plasma[3]

• Sample Preparation:

  • Plasma samples were stabilized prior to extraction.

  • For Betamethasone and Betamethasone Acetate, liquid-liquid extraction was performed after the addition of prednisolone as the internal standard.

  • For Betamethasone Phosphate, solid-phase extraction was used after the addition of prednisolone phosphate as the internal standard.

• Chromatography:

  • Columns: C8 for Betamethasone and Betamethasone Acetate; C18 for Betamethasone Phosphate.

  • Mobile Phase: Specific compositions were not detailed in the abstract.

• Mass Spectrometry:

  • Ionization: Electrospray ionization in the positive mode (ESI+).

  • Detection: The specific mass transitions were not detailed in the abstract.

Protocol 2: UPLC-MS/MS for Betamethasone Sodium Phosphate, Betamethasone Dipropionate, and Metabolites in Human Plasma[5]

• Sample Preparation:

  • For Betamethasone Dipropionate and its metabolites, liquid-liquid extraction with diethyl ether and n-hexane (4:1, v/v) was used with beclomethasone dipropionate as the internal standard.

  • For Betamethasone Sodium Phosphate, solid-phase extraction was employed using prednisolone as the internal standard.

• Chromatography:

  • Columns: Hypurity C18 (150 mm × 2.1 mm, 5 µm) for Betamethasone and its metabolites; Luna C18(2) (150 mm × 2.0 mm, 5 µm) for Betamethasone Sodium Phosphate.

• Mass Spectrometry:

  • Ionization: Electrospray ionization.

  • Detection: Positive multiple reaction monitoring (MRM) scan mode.

It is important to note that the propensity of steroid phosphates to adsorb to metal surfaces in LC systems can negatively impact chromatographic performance, leading to poor peak shape and recovery.[7] The use of systems with technologies to mitigate these interactions is beneficial.[7]

Visualizing the Workflow

The following diagrams illustrate the typical workflows in an inter-laboratory comparison and a bioanalytical method validation.

Caption: General workflow for an inter-laboratory comparison study.

Caption: Workflow for bioanalytical method development and validation.

References

• 1. veeprho.com [veeprho.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. LC-MS/MS determination of betamethasone and its phosphate and acetate esters in human plasma after sample stabilization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scielo.br [scielo.br]
• 5. Quantitative determination of betamethasone sodium phosphate and betamethasone dipropionate in human plasma by UPLC-MS/MS and a bioequivalence study [agris.fao.org]
• 6. merckmillipore.com [merckmillipore.com]
• 7. waters.com [waters.com]

Betamethasone 21-phosphate vs Betamethasone 21-acetate as internal standards

An objective comparison of Betamethasone 21-phosphate and Betamethasone 21-acetate for use as internal standards in analytical assays.

Abstract

This guide provides a detailed comparison of Betamethasone 21-phosphate and Betamethasone 21-acetate for their application as internal standards in analytical chemistry, particularly within chromatographic and mass spectrometric assays. The selection of an appropriate internal standard is critical for the accuracy and reliability of analytical data. This document outlines the key chemical properties, performance characteristics, and experimental considerations for each compound, supported by experimental data and protocols to aid researchers, scientists, and drug development professionals in making an informed choice for their specific analytical needs.

Introduction

An internal standard (IS) is a substance that is added in a constant amount to samples, the calibration curve, and quality control samples in an analytical experiment. The IS is used to correct for the loss of analyte during sample processing and to compensate for variations in instrument response. An ideal internal standard should be chemically similar to the analyte but not naturally present in the samples. Betamethasone and its esters are synthetic glucocorticoids, and due to their structural similarity to endogenous and synthetic corticosteroids, Betamethasone 21-phosphate and Betamethasone 21-acetate are often considered for use as internal standards in bioanalytical methods.

Chemical and Physical Properties

The choice between Betamethasone 21-phosphate and Betamethasone 21-acetate as an internal standard is often dictated by their distinct physicochemical properties, which influence their behavior during sample preparation and analysis.

Property	Betamethasone 21-phosphate	Betamethasone 21-acetate
Molecular Formula	C22H28FNa2O8P	C24H31FO6
Molecular Weight	516.40 g/mol	434.50 g/mol
Solubility	Freely soluble in water and methanol.	Practically insoluble in water; soluble in acetone (B3395972) and in alcohol.
Chemical Stability	The phosphate (B84403) ester is susceptible to enzymatic hydrolysis by phosphatases.	The acetate (B1210297) ester is more resistant to enzymatic cleavage.
Ionization	Readily ionizes in solution, making it suitable for electrospray ionization (ESI).	Less polar and may exhibit different ionization behavior compared to the phosphate ester.

Performance Comparison as Internal Standards

The performance of an internal standard is evaluated based on its ability to mimic the behavior of the analyte throughout the analytical process, thereby ensuring accurate quantification.

Chromatographic Behavior

In reversed-phase liquid chromatography (RPLC), the retention behavior of the two esters is significantly different. The highly polar phosphate group in Betamethasone 21-phosphate results in early elution from the column, which may be advantageous if the target analytes are also polar. Conversely, the more lipophilic acetate ester exhibits stronger retention, eluting later. The choice of IS should be based on the retention time of the analyte of interest, with the ideal IS eluting near the analyte without co-eluting.

Mass Spectrometric Detection

In mass spectrometry, the ionization efficiency and fragmentation patterns are crucial. Betamethasone 21-phosphate, being a salt, readily forms ions in solution and is well-suited for ESI in negative ion mode. Betamethasone 21-acetate is typically analyzed in positive ion mode. The selection should consider the polarity and ionization mode that provides the best sensitivity and specificity for the target analyte.

Experimental Protocols

The following provides a general workflow for the use of Betamethasone 21-phosphate or Betamethasone 21-acetate as an internal standard in the analysis of corticosteroids in a biological matrix.

Figure 1. A generalized workflow for the analysis of corticosteroids using an internal standard.

Sample Preparation

• Spiking: A known concentration of the selected internal standard (Betamethasone 21-phosphate or Betamethasone 21-acetate) is added to the biological sample (e.g., plasma, urine) at the beginning of the extraction process.

• Extraction: A protein precipitation extraction is commonly employed. Acetonitrile (B52724) is added to the sample to precipitate proteins.

• Centrifugation: The sample is vortexed and then centrifuged to pellet the precipitated proteins.

• Evaporation and Reconstitution: The supernatant is transferred to a new tube and evaporated to dryness under a stream of nitrogen. The residue is then reconstituted in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Conditions

• Liquid Chromatography: A reversed-phase C18 column is typically used. The mobile phase often consists of a gradient of water and an organic solvent (e.g., acetonitrile or methanol) with a modifier such as formic acid or ammonium (B1175870) formate (B1220265) to improve peak shape and ionization.

• Mass Spectrometry: Detection is performed using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Specific precursor-to-product ion transitions for the analyte and the internal standard are monitored.

Data Interpretation and Considerations

The primary role of the internal standard is to normalize the response of the analyte. This is achieved by calculating the ratio of the peak area of the analyte to the peak area of the internal standard. This ratio is then used for quantification against a calibration curve.

Figure 2. Logical relationship for selecting and validating an internal standard.

Conclusion

The selection between Betamethasone 21-phosphate and Betamethasone 21-acetate as an internal standard is a critical decision that depends on the specific requirements of the analytical method.

• Betamethasone 21-phosphate is the preferred choice for analytes that are highly polar and when using analytical techniques that benefit from its high water solubility and ionization efficiency, such as LC-MS/MS with electrospray ionization. Its susceptibility to enzymatic degradation requires careful handling and rapid sample processing.

• Betamethasone 21-acetate is a more suitable internal standard for less polar analytes and is more robust during sample storage and preparation due to its greater chemical stability. Its chromatographic behavior is more aligned with less polar corticosteroids.

Ultimately, the optimal internal standard should be validated for each specific assay to ensure it accurately corrects for analytical variability and provides reliable quantitative results. The experimental data on recovery, matrix effects, and stability should guide the final selection.

A Comparative Analysis of Corticosteroid Quantification Methods: LC-MS, HPLC, and ELISA

For researchers, scientists, and drug development professionals, the accurate quantification of corticosteroids is paramount for efficacy and safety assessment. This guide provides a detailed comparative analysis of three widely used analytical methods: Liquid Chromatography-Mass Spectrometry (LC-MS), High-Performance Liquid Chromatography (HPLC) with UV detection, and Enzyme-Linked Immunosorbent Assay (ELISA). We present a comprehensive overview of their performance, supported by experimental data, to assist in selecting the most appropriate method for your research needs.

Quantitative Performance Comparison

The choice of a quantification method is often dictated by the required sensitivity, specificity, and the nature of the sample matrix. The following tables summarize the key performance metrics for LC-MS, HPLC, and ELISA in the context of corticosteroid analysis.

Table 1: General Performance Characteristics

Feature	LC-MS/MS	HPLC-UV	ELISA
Specificity	High to Very High	Moderate to High	Variable (potential for cross-reactivity)
Sensitivity	Very High (pg/mL to fg/mL)	Moderate (ng/mL to µg/mL)	High (pg/mL to ng/mL)
Accuracy (% Recovery)	90-115%[1]	70-130%[2]	Can be affected by matrix effects and cross-reactivity
Precision (% CV)	<15%[3]	<10%	<15%[3]
Throughput	Lower	Moderate	High
Cost per Sample	High	Moderate	Low
Expertise Required	High	Moderate	Low to Moderate

Table 2: Linearity and Range for Selected Corticosteroids

Analyte	Analytical Method	Linearity Range	Correlation Coefficient (r²)
Desonide	HPLC	10 - 100 µg/mL	> 0.9999[4]
Desonide	HPTLC	200 - 1200 ng/band	0.9980[4]
Hydrocortisone	RP-HPLC	0.02 - 0.4 mg/mL	0.9989[4]
Betamethasone	RP-HPLC	30 - 70 µg/mL	0.9999[4]
Betamethasone (in human plasma)	LC-MS/MS	2 - 250 ng/mL	Not Specified[4]

In-Depth Method Comparison

Aspect	LC-MS/MS	HPLC-UV	ELISA
Principle	Separates compounds by chromatography, followed by mass-to-charge ratio detection for high-specificity identification and quantification.	Separates compounds based on their interaction with a stationary phase, with detection via UV absorbance.	Utilizes the specific binding of an antibody to its antigen for quantification, typically through a colorimetric reaction.
Advantages	- High Specificity: Can distinguish between structurally similar steroids and their metabolites[5].- High Sensitivity: Ideal for detecting low-level hormones.- Multiplexing Capability: Can simultaneously analyze a panel of steroids from a single sample[6].	- Robust and Reliable: A well-established and widely used technique.- Cost-Effective: Lower instrumentation and operational costs compared to LC-MS.- Good for Higher Concentrations: Suitable for analyzing bulk drug substances and pharmaceutical formulations.	- High Throughput: Well-suited for screening a large number of samples.- Cost-Effective: Generally the most economical option for large-scale studies.- Ease of Use: Commercially available kits with straightforward protocols are common[2].
Disadvantages	- High Cost: Expensive instrumentation and maintenance.- Complex Operation: Requires highly skilled personnel for method development and troubleshooting.- Matrix Effects: Ion suppression or enhancement can affect accuracy.	- Lower Specificity: Co-eluting compounds can interfere with quantification.- Lower Sensitivity: Not ideal for trace-level analysis in complex biological matrices.- Limited to UV-absorbing compounds: Not all corticosteroids have strong chromophores.	- Cross-Reactivity: Antibodies may bind to structurally related steroids, leading to inaccurate results[3].- Matrix Interference: Components in the sample can interfere with the antibody-antigen binding.- Indirect Measurement: Relies on a secondary reaction for signal generation.

Visualizing the Processes

To further elucidate the concepts discussed, the following diagrams illustrate key workflows and pathways.

References

• 1. An LC/MS/MS method for analyzing the steroid metabolome with high accuracy and from small serum samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. lifesciences.danaher.com [lifesciences.danaher.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Challenges and benefits of endogenous steroid analysis by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to the Quantification of Betamethasone Sodium Phosphate: HPTLC, HPLC, and UV-Spectrophotometry

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of three common analytical methods for the assay of Betamethasone sodium phosphate (B84403): High-Performance Thin-Layer Chromatography (HPTLC), High-Performance Liquid Chromatography (HPLC), and Ultraviolet-Visible (UV) Spectrophotometry. The selection of an appropriate analytical technique is critical for ensuring the quality, safety, and efficacy of pharmaceutical formulations. This document presents a comparative overview of these methods, supported by experimental data to aid in the selection of the most suitable technique for specific research and quality control needs.

Performance Comparison

The following table summarizes the key performance characteristics of HPTLC, HPLC, and UV-Spectrophotometry for the quantification of Betamethasone sodium phosphate, based on validated methods.

Parameter	HPTLC Method	HPLC Method	UV-Spectrophotometry Method
Linearity Range	1 - 7 µ g/spot [1]	50 - 6000 ng/mL[2]	10 - 100 µg/mL
Limit of Detection (LOD)	0.91 µ g/spot [1]	0.02 µg/mL[3]	0.0297 µg/mL
Limit of Quantification (LOQ)	2.74 µ g/spot [1]	0.05 µg/mL[3]	0.0980 µg/mL
Accuracy (% Recovery)	96.5 - 104.4%[1]	99.5 - 102.6%[3]	98.4 - 101.4%
Precision (% RSD)	< 2%[1]	< 0.3%[3]	0.055 - 0.976%
Wavelength of Detection	254 nm[1]	254 nm[4]	242 nm

Experimental Protocols

HPTLC Method for Betamethasone Sodium Phosphate Assay

This method provides a simple and rapid approach for the quantification of Betamethasone sodium phosphate.

• Sample and Standard Preparation:

  • Reference Solution: Dissolve 10 mg of Betamethasone sodium phosphate CRS in 10 mL of methanol (B129727).[1]

  • Sample Solution: Weigh and crush 10 tablets to a fine powder. Transfer an amount of powder equivalent to 10 mg of Betamethasone to a 10 mL volumetric flask. Add methanol, sonicate for 5 minutes, and bring to volume with methanol. Filter the solution through a 0.45 µm syringe filter.[1]

• Chromatographic Conditions:

  • Stationary Phase: HPTLC plates with Silica Gel 60 F254.[1]

  • Mobile Phase: A mixture of chloroform, methanol, and water (18:5:0.5 v/v/v) has been used for the separation of betamethasone.[5] For the phosphate salt, specific mobile phases would be optimized.

  • Application: Apply the sample and reference solutions as bands onto the HPTLC plate.

  • Development: Develop the plate in a chromatographic chamber saturated with the mobile phase.

  • Detection: Densitometric scanning at 254 nm.[1]

HPLC Method for Betamethasone Sodium Phosphate Assay

HPLC offers high resolution and sensitivity for the analysis of Betamethasone sodium phosphate.

• Sample and Standard Preparation:

  • Standard Solution: Prepare a stock solution of Betamethasone sodium phosphate in a suitable solvent (e.g., methanol or mobile phase) and perform serial dilutions to obtain the desired concentrations for the calibration curve.[2]

  • Sample Solution: Dilute the formulation with the mobile phase to a concentration within the calibration range. For plasma samples, a protein precipitation step with acetonitrile (B52724) followed by centrifugation is typically required.[2]

• Chromatographic Conditions:

  • Column: A reversed-phase C18 column (e.g., 4.6 mm x 150 mm, 5 µm) is commonly used.[4]

  • Mobile Phase: A gradient elution with a mixture of methanol and a phosphate buffer (e.g., 0.05 M potassium dihydrogen phosphate) is often employed.[4]

  • Flow Rate: A typical flow rate is 1.0 mL/min.[3]

  • Detection: UV detection at 254 nm.[4]

UV-Spectrophotometric Method for Betamethasone Sodium Phosphate Assay

This method is simple and cost-effective for the routine analysis of Betamethasone sodium phosphate.

• Sample and Standard Preparation:

  • Standard Solution: Prepare a stock solution of Betamethasone sodium phosphate in methanol (e.g., 100 µg/mL). From this, prepare a series of dilutions (e.g., 10-100 µg/mL) for the calibration curve.

  • Sample Solution: Dissolve a known quantity of the pharmaceutical formulation in methanol to achieve a concentration within the linear range of the assay.

• Spectrophotometric Conditions:

  • Solvent: Methanol is a common solvent.

  • Wavelength of Maximum Absorbance (λmax): Determine the λmax by scanning a standard solution; it is typically around 242 nm.

  • Analysis: Measure the absorbance of the sample and standard solutions at the λmax against a methanol blank. The concentration is determined using the calibration curve. The Area Under the Curve (AUC) method can also be utilized for determination.

Method Validation Workflow

The following diagram illustrates a typical workflow for the validation of an HPTLC method, as per ICH guidelines.

Caption: HPTLC Method Validation Workflow.

References

• 1. Assay of Betamethasone Sodium Phosphate by HPTLC [merckmillipore.com]
• 2. jfda-online.com [jfda-online.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Betamethasone 21-Phosphate-d5: A Guide for Laboratory Professionals

For immediate release

This document provides essential guidance on the safe and compliant disposal of Betamethasone 21-phosphate-d5, a deuterated corticosteroid used in research and development. Adherence to these procedures is critical for ensuring laboratory safety, protecting the environment, and maintaining regulatory compliance. This guide is intended for researchers, scientists, and drug development professionals who handle this compound.

Betamethasone 21-phosphate-d5, while labeled with a stable isotope (deuterium), should be managed based on the hazardous properties of the parent compound, Betamethasone 21-phosphate. The presence of deuterium (B1214612) does not alter the chemical's hazardous characteristics, and therefore, it must be disposed of as hazardous pharmaceutical waste.

Key Disposal Principles

The primary principle for managing waste from isotopically labeled compounds is to determine if the isotope is radioactive or stable. Since deuterium is a stable, non-radioactive isotope, the disposal procedures for Betamethasone 21-phosphate-d5 are identical to those for the non-labeled compound.[1][] The disposal of this compound is governed by its classification as a hazardous pharmaceutical waste.

All personnel must handle this waste in accordance with local, state, and federal regulations. In the United States, the Environmental Protection Agency (EPA) regulates the disposal of hazardous pharmaceutical waste under the Resource Conservation and Recovery Act (RCRA).[3]

Step-by-Step Disposal Protocol

• Waste Identification and Segregation:

  • Identify Betamethasone 21-phosphate-d5 waste as "hazardous pharmaceutical waste."

  • Segregate it from non-hazardous and other types of chemical waste to prevent dangerous reactions.[] For instance, acids and bases should never be mixed.

  • Solid waste, such as contaminated personal protective equipment (PPE), weighing papers, and empty vials, should be collected separately from liquid waste.

• Containerization and Labeling:

  • Use only approved, compatible, and properly sealed hazardous waste containers to collect Betamethasone 21-phosphate-d5 waste.

  • The container must be clearly labeled with the words "Hazardous Waste," the full chemical name ("Betamethasone 21-phosphate-d5"), and a description of the contents (e.g., "solid waste," "aqueous solution").

  • Include the date when the first piece of waste was placed in the container.

• Storage:

  • Store waste containers in a designated and secure satellite accumulation area that is at or near the point of generation.

  • Ensure the storage area is well-ventilated.

  • Secondary containment should be used to catch any potential leaks.

• Disposal:

  • DO NOT dispose of Betamethasone 21-phosphate-d5 down the drain or in the regular trash.[4] This is strictly prohibited for hazardous pharmaceutical waste.

  • Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the hazardous waste.

  • Disposal must be carried out by a licensed hazardous waste contractor. The required method of disposal for this type of waste is typically high-temperature incineration.[5][6]

Quantitative Data from Safety Data Sheets

The following table summarizes key safety and disposal information for the parent compound, Betamethasone Sodium Phosphate, which informs the handling of the deuterated form.

Parameter	Value	Reference
GHS Hazard Statements	H302: Harmful if swallowed. H360D: May damage the unborn child. H372: Causes damage to organs through prolonged or repeated exposure.	[7]
GHS Precautionary Statements	P201: Obtain special instructions before use. P260: Do not breathe dust/fume/gas/mist/vapors/spray. P273: Avoid release to the environment. P280: Wear protective gloves/protective clothing/eye protection/face protection. P501: Dispose of contents/container to an approved waste disposal plant.	[7]
Personal Protective Equipment (PPE)	Safety glasses, chemical-resistant gloves, lab coat.
Recommended Disposal Method	Incineration by a licensed hazardous waste disposal facility.	[5][6]

Experimental Protocols Cited

This guidance is based on established safety protocols and regulatory requirements for the disposal of hazardous pharmaceutical waste. No new experimental protocols were developed for this document. The procedures align with the U.S. Environmental Protection Agency's (EPA) regulations under the Resource Conservation and Recovery Act (RCRA) and its amendments, specifically 40 CFR Part 266 Subpart P for the management of hazardous waste pharmaceuticals.[4][8][9]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Betamethasone 21-phosphate-d5.

Caption: Disposal workflow for Betamethasone 21-phosphate-d5.

References

• 1. moravek.com [moravek.com]
• 3. EPA Regulations for Healthcare & Pharmaceuticals | Stericycle [stericycle.com]
• 4. EPA Addresses Challenges in Managing Hazardous Waste Pharmaceuticals | AHE [ahe.org]
• 5. iwaste.epa.gov [iwaste.epa.gov]
• 6. Managing Pharmaceutical Waste | Stericycle [stericycle.com]
• 7. organon.com [organon.com]
• 8. Healthcare Environmental Resource Center (HERC) [hercenter.org]
• 9. ehsprogress.com [ehsprogress.com]